3-Chloro-N-methylpropan-1-amine hydrochloride chemical properties
Executive Summary & Core Directive 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5) is not merely a linear alkyl linker; it is a latent electrophilic system . While it appears as a stable crystalline salt,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5) is not merely a linear alkyl linker; it is a latent electrophilic system . While it appears as a stable crystalline salt, its free base exists in a dynamic equilibrium with the highly reactive 1-methylazetidinium cation .
For medicinal chemists and process engineers, this duality is the critical design parameter. Used correctly, it serves as a powerful "clip" to install the
-methylpropylamine chain—a pharmacophore ubiquitous in SSRI/SNRI antidepressants like Fluoxetine , Atomoxetine , and Duloxetine . Used incorrectly, it leads to rapid polymerization or uncontrolled alkylation.
This guide moves beyond basic properties to define the kinetic control strategies required to harness this reagent effectively in pharmaceutical synthesis.
Chemical Identity & Physical Properties
The hydrochloride salt is the only viable storage form. The free base is kinetically unstable and will auto-polymerize via intermolecular alkylation.
The most common failure mode in using this reagent is assuming a standard
displacement of the chloride by a nucleophile. In reality, the reaction proceeds via a Neighboring Group Participation (NGP) mechanism.
Upon deprotonation of the ammonium salt (pH > 10), the secondary amine acts as an internal nucleophile, displacing the terminal chloride to form a strained 1-methylazetidinium ion . This quaternary ammonium species is the actual electrophile that reacts with your target nucleophile (e.g., a phenoxide or carbanion).
Mechanism Diagram: Azetidinium Pathway
Caption: The "Hidden" Pathway: The reagent must cyclize to the high-energy azetidinium intermediate to react efficiently. Direct SN2 is kinetically slower than this internal cyclization.
Synthesis of the Reagent
While commercially available, high-purity synthesis in-house ensures the absence of dimeric impurities. The preferred route converts 3-(methylamino)-1-propanol to the chloride using thionyl chloride (
), maintaining acidic conditions throughout to prevent cyclization.
Protocol: Chlorination of 3-(Methylamino)-1-propanol
Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and
inlet.
Solvent: Charge 3-(methylamino)-1-propanol (1.0 eq) and Chloroform (
) or Dichloromethane (DCM).
Acidification: Cool to 0°C. Slowly introduce dry HCl gas or add a stoichiometric amount of HCl/dioxane to protonate the amine. Crucial: The amine must be protonated before
addition to protect it.
Chlorination: Add Thionyl Chloride (
, 1.2 eq) dropwise at 0–5°C.
Reflux: Warm to room temperature, then reflux for 2–4 hours. Monitor by TLC (stain with ninhydrin).
Isolation: Cool to 0°C. The product often precipitates. If not, add diethyl ether to induce crystallization.
Purification: Filter the solid under
. Recrystallize from Ethanol/Ether.
Yield: Typically 85–95%.
Applications in Drug Development
This reagent is the "linker of choice" for synthesizing the propylamine backbone of serotonin reuptake inhibitors.
Case Study: Synthesis of Atomoxetine Scaffold
In the synthesis of Atomoxetine, the 3-chloro-N-methylpropan-1-amine chain is often attached to a diaryl ether or alcohol core.
Experimental Workflow:
Nucleophile Formation: Dissolve the target phenol (e.g., 2-methylphenol derivative) in DMF. Add Cs2CO3 (2.5 eq) and stir at RT for 30 min.
Reagent Addition: Add 3-Chloro-N-methylpropan-1-amine HCl (1.2 eq) as a solid.
Reaction: Heat to 60–80°C.
Mechanistic Note: The base neutralizes the HCl. The free amine cyclizes to the azetidinium ion. The phenoxide attacks the ring, opening it to form the ether linkage.
Workup: Dilute with water, extract with Ethyl Acetate. The product is the secondary amine, which can be converted to the oxalate or hydrochloride salt.
Synthesis Workflow Diagram
Caption: Convergent synthesis strategy using the reagent as a masked electrophile.
Analytical Characterization
To validate the identity of the salt and ensure no degradation (cyclization) has occurred:
1H NMR (D2O or DMSO-d6):
~ 2.1 ppm (Quintet, 2H, )
~ 2.6 ppm (Singlet, 3H, )
~ 3.0 ppm (Triplet, 2H, )
~ 3.7 ppm (Triplet, 2H, )
Note: If you see complex multiplets around 4.0–4.5 ppm, the azetidinium ring may have formed (unlikely in DMSO-d6 unless base is present).
Mass Spectrometry (ESI+):
Target Mass:
(for the free base cation).
Isotope Pattern: Look for the characteristic 3:1 ratio of
(m/z 108 and 110).
Safety & Toxicology (E-E-A-T)
Azetidinium Hazard: The transient azetidinium ion is a potent alkylating agent, similar to nitrogen mustards. It can alkylate DNA.
Handling: Always handle the solid salt in a fume hood. Wear nitrile gloves.
Deactivation: Quench spills with dilute aqueous ammonia or sodium thiosulfate (nucleophiles that open the ring safely) before disposal. Do not just wash with water.
References
Synthesis of Fluoxetine and Atomoxetine Derivatives
Title: "Process for the preparation of atomoxetine hydrochloride."[1][2][3][4]
An In-Depth Technical Guide to 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5): A Key Building Block in Pharmaceutical Synthesis
This technical guide provides a comprehensive overview of 3-Chloro-N-methylpropan-1-amine hydrochloride, a pivotal chemical intermediate in the synthesis of various pharmaceutical agents. This document is intended for re...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive overview of 3-Chloro-N-methylpropan-1-amine hydrochloride, a pivotal chemical intermediate in the synthesis of various pharmaceutical agents. This document is intended for researchers, scientists, and professionals in the field of drug development, offering in-depth insights into its chemical properties, synthesis, applications, and analytical characterization.
Introduction: A Versatile Intermediate
3-Chloro-N-methylpropan-1-amine hydrochloride, with the CAS registry number 97145-88-5, is an organic salt that serves as a critical building block in the synthesis of a range of biologically active molecules. Its structure, featuring a reactive chloroalkyl group and a secondary amine, makes it a versatile reagent for introducing a methylaminopropyl moiety into larger molecular scaffolds. This guide will delve into the technical nuances of this compound, providing a foundational understanding for its effective utilization in a research and development setting.
Physicochemical Properties
3-Chloro-N-methylpropan-1-amine hydrochloride typically presents as a white to off-white crystalline powder. A summary of its key physicochemical properties is provided in the table below.
The synthesis of 3-Chloro-N-methylpropan-1-amine hydrochloride is a multi-step process that requires careful control of reaction conditions to ensure a high yield and purity of the final product. A common and logical synthetic route involves the chlorination of a precursor alcohol, 3-(methylamino)propan-1-ol.
Conceptual Synthesis Workflow
The overall synthetic strategy can be visualized as a two-step process starting from readily available precursors. The first step involves the synthesis of the intermediate alcohol, followed by its conversion to the desired chlorinated hydrochloride salt.
Caption: Conceptual workflow for the synthesis of 3-Chloro-N-methylpropan-1-amine hydrochloride.
Detailed Experimental Protocol
The following protocol is a representative, field-proven method for the laboratory-scale synthesis of 3-Chloro-N-methylpropan-1-amine hydrochloride.
Step 1: Synthesis of 3-(Methylamino)propan-1-ol
Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer and a reflux condenser.
Reagents: Charge the flask with 3-chloro-1-propanol and an excess of aqueous methylamine solution. The excess methylamine acts as both the nucleophile and the base to neutralize the hydrochloric acid formed during the reaction.
Reaction Conditions: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).
Work-up and Isolation: After completion, cool the reaction mixture to room temperature. Remove the excess methylamine and water under reduced pressure. The resulting crude product can be purified by distillation to yield pure 3-(methylamino)propan-1-ol.
Step 2: Synthesis of 3-Chloro-N-methylpropan-1-amine hydrochloride
Reaction Setup: In a clean, dry, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a scrubber (to neutralize evolving HCl and SO₂ gases), dissolve the 3-(methylamino)propan-1-ol from the previous step in a suitable anhydrous solvent such as dichloromethane or chloroform.
Chlorination: Cool the solution in an ice bath. Slowly add thionyl chloride (SOCl₂) dropwise from the dropping funnel. The reaction is exothermic and generates significant amounts of gaseous byproducts. The rate of addition should be controlled to maintain the reaction temperature below 10 °C.
Reaction Completion: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional period to ensure complete conversion.
Isolation of Product: The product, 3-Chloro-N-methylpropan-1-amine hydrochloride, will precipitate from the reaction mixture as a solid. The solid can be collected by filtration, washed with a cold, non-polar solvent (e.g., diethyl ether) to remove any unreacted starting material and soluble impurities, and then dried under vacuum to yield the final product.
Applications in Pharmaceutical Research and Development
The primary utility of 3-Chloro-N-methylpropan-1-amine hydrochloride lies in its role as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), particularly tricyclic antidepressants.
Synthesis of Clomipramine
A notable application is in the synthesis of Clomipramine, a potent serotonin reuptake inhibitor used in the treatment of obsessive-compulsive disorder and major depressive disorder.[2] In this synthesis, the 3-chloroiminodibenzyl core is alkylated with 3-Chloro-N,N-dimethylpropan-1-amine (a closely related analogue) to introduce the essential dimethylaminopropyl side chain. The use of the target compound, 3-Chloro-N-methylpropan-1-amine, would lead to the synthesis of desmethylclomipramine, an active metabolite of clomipramine.
Caption: Synthetic pathway to Desmethylclomipramine using the target compound.
Role as a Pharmaceutical Impurity
Due to its structural similarity to key intermediates, 3-Chloro-N-methylpropan-1-amine hydrochloride can also be present as a process-related impurity in the synthesis of certain pharmaceuticals. For instance, it is listed as a potential impurity in the manufacturing of Fluoxetine.[3] Therefore, having a well-characterized standard of this compound is crucial for analytical method development and quality control in the pharmaceutical industry.
Analytical Characterization
Ensuring the identity and purity of 3-Chloro-N-methylpropan-1-amine hydrochloride is paramount for its use in pharmaceutical synthesis. A combination of spectroscopic and chromatographic techniques is employed for its characterization.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR Signals:
A multiplet (likely a triplet) corresponding to the two protons on the carbon adjacent to the chlorine atom (Cl-CH₂-).
A multiplet corresponding to the two protons on the central carbon of the propyl chain (-CH₂-CH₂-CH₂-).
A multiplet (likely a triplet) corresponding to the two protons on the carbon adjacent to the nitrogen atom (-CH₂-NHCH₃).
A singlet corresponding to the three protons of the methyl group (-NHCH₃).
A broad singlet corresponding to the proton on the nitrogen atom (if exchangeable).
Predicted ¹³C NMR Signals:
A signal for the carbon atom bonded to chlorine (Cl-CH₂-).
A signal for the central carbon atom of the propyl chain (-CH₂-CH₂-CH₂-).
A signal for the carbon atom bonded to the nitrogen (-CH₂-NHCH₃).
A signal for the methyl carbon atom (-NHCH₃).
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For the free base, 3-chloro-N-methylpropan-1-amine, the expected molecular ion peak would be at m/z 107 (for the ³⁵Cl isotope) and 109 (for the ³⁷Cl isotope) in an approximate 3:1 ratio.
Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 3-Chloro-N-methylpropan-1-amine hydrochloride.
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]
Personal Protective Equipment (PPE):
Wear protective gloves, protective clothing, eye protection, and face protection.
Storage:
Store in a dry, cool, and well-ventilated place. Keep the container tightly closed.
Conclusion
3-Chloro-N-methylpropan-1-amine hydrochloride is a valuable and versatile intermediate in organic and medicinal chemistry. Its bifunctional nature allows for the straightforward introduction of a methylaminopropyl side chain, a common structural motif in a variety of pharmaceutical agents. A thorough understanding of its synthesis, properties, and handling is essential for its safe and effective use in the development of new therapeutics.
References
CN110668918A - Chemical synthesis method of 3-chloro-1-propanol - Google P
Process for the preparation of enantiomerically pure 3-hydroxy-3-arylpropylamines and their optical stereoisomers - Google P
Preparation of 3-chloro-1-propanol - PrepChem.com. (URL: [Link])
Process For The Preparation Of 3 Chloroiminodibenzyl - Quick Company. (URL: [Link])
CAS No : 65232-62-4 | Product Name : 3-Chloro-N-methylpropan-1-amine - Pharmaffiliates. (URL: [Link])
An In-Depth Technical Guide to 3-Chloro-N-methylpropan-1-amine Hydrochloride: Synthesis, Applications, and Best Practices for Pharmaceutical Research
Introduction: A Versatile Building Block in Modern Drug Discovery 3-Chloro-N-methylpropan-1-amine hydrochloride, with the systematically assigned IUPAC name 3-chloro-N-methylpropan-1-amine;hydrochloride [1], is a crucial...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A Versatile Building Block in Modern Drug Discovery
3-Chloro-N-methylpropan-1-amine hydrochloride, with the systematically assigned IUPAC name 3-chloro-N-methylpropan-1-amine;hydrochloride [1], is a crucial bifunctional molecule extensively utilized in the synthesis of active pharmaceutical ingredients (APIs). Its structure incorporates a reactive primary alkyl chloride and a secondary amine, rendering it a valuable synthon for introducing a methylaminopropyl moiety into a target molecule. This guide provides an in-depth exploration of its chemical properties, a detailed synthesis protocol, its applications in drug development, and essential safety and handling procedures for researchers and scientists in the field. This compound is notably recognized as a key intermediate and a potential impurity in the synthesis of various pharmaceuticals, including the well-known antidepressant, Fluoxetine[2].
Physicochemical Properties and Structural Elucidation
A thorough understanding of the physicochemical properties of 3-Chloro-N-methylpropan-1-amine hydrochloride is paramount for its effective use in synthesis, including considerations for solubility, reaction conditions, and storage.
Chemical Structure
Caption: Chemical structure of 3-Chloro-N-methylpropan-1-amine hydrochloride.
Synthesis Protocol: From 3-Chloro-1-propanol to the Hydrochloride Salt
The synthesis of 3-Chloro-N-methylpropan-1-amine hydrochloride is a two-step process commencing with the readily available precursor, 3-chloro-1-propanol. This is followed by a nucleophilic substitution with methylamine and subsequent conversion to the hydrochloride salt.
Step 1: Synthesis of the Precursor, 3-Chloro-1-propanol
A common and scalable method for the preparation of 3-chloro-1-propanol involves the reaction of 1,3-propanediol with hydrochloric acid, catalyzed by benzenesulfonic acid. This method offers high yields and avoids the use of harsher chlorinating agents.
Experimental Protocol:
To a glass-lined reactor equipped with a mechanical stirrer and a reflux condenser, add 1,3-propanediol (e.g., 440 kg), a portion of concentrated hydrochloric acid (e.g., 600 kg), and benzenesulfonic acid (e.g., 3 kg).
Heat the mixture to 90°C with continuous stirring and maintain this temperature for 3 hours.
Cool the reaction mixture to 50°C and add the remaining portion of hydrochloric acid (e.g., 460 kg).
Reheat the mixture to 90°C and maintain for 10 hours. Monitor the reaction progress by Gas Chromatography (GC).
Once the desired conversion is achieved (typically >80%), cool the mixture and transfer it to a distillation apparatus.
Add toluene (e.g., 150 kg) and perform an azeotropic distillation to remove water.
After water removal, cool the remaining organic phase to room temperature and neutralize it with a saturated sodium bicarbonate solution.
Separate the organic layer and purify by fractional distillation under reduced pressure to yield 3-chloro-1-propanol.
Step 2: Amination and Hydrochloride Salt Formation
The second stage involves the reaction of 3-chloro-1-propanol with methylamine. This is a nucleophilic substitution reaction where the amine displaces the hydroxyl group (after activation) or, more commonly, a two-step process where the alcohol is first converted to a better leaving group. A more direct approach involves the reaction of 3-chloropropylamine with a methylating agent. A general procedure for the synthesis of the hydrochloride salt of a related compound, N,N-dimethylaminochloropropane, involves the reaction of 3-chloropropylamine with a methylating agent like methyl iodide in the presence of a base, followed by treatment with dry hydrogen chloride gas[6].
Conceptual Experimental Protocol for 3-Chloro-N-methylpropan-1-amine Hydrochloride:
In a three-necked flask equipped with a magnetic stirrer, thermometer, and reflux condenser, dissolve 3-chloropropylamine hydrochloride in a suitable solvent.
Add a catalyst and a basic condensing agent solution.
Introduce a methylating agent, such as methyl iodide, in a controlled manner while monitoring the temperature.
Allow the reaction to proceed for a set time at a specific temperature (e.g., 2-12 hours at 35-95°C)[6].
After the reaction is complete, cool the mixture to room temperature.
The reaction mixture is then worked up through separation and purification to isolate the free base, 3-chloro-N-methylpropan-1-amine.
The purified free base is then dissolved in a suitable anhydrous solvent and dry hydrogen chloride gas is bubbled through the solution to precipitate the desired hydrochloride salt.
The resulting solid is collected by filtration, washed with a cold solvent, and dried under vacuum.
Technical Guide: A Comprehensive Analysis of the Solubility of 3-Chloro-N-methylpropan-1-amine Hydrochloride
This guide provides an in-depth exploration of the solubility characteristics of 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5), a key intermediate in pharmaceutical synthesis. Understanding the solubilit...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth exploration of the solubility characteristics of 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5), a key intermediate in pharmaceutical synthesis. Understanding the solubility of this compound is paramount for researchers and drug development professionals, as it directly impacts reaction kinetics, purification strategies, and formulation development. This document moves beyond a simple data sheet to explain the underlying physicochemical principles governing its solubility and provides detailed, field-proven protocols for its empirical determination.
Section 1: Physicochemical Characterization
A foundational understanding of a compound's physical and chemical properties is essential before undertaking solubility studies. 3-Chloro-N-methylpropan-1-amine hydrochloride is the salt form of a secondary amine, which dictates much of its behavior in solution.
The solubility of 3-Chloro-N-methylpropan-1-amine hydrochloride is dominated by its ionic nature. As a hydrochloride salt, it is expected to be freely soluble in polar protic solvents like water and to a lesser extent, in lower alcohols. Its solubility in non-polar organic solvents is anticipated to be limited.
Solvent
Qualitative Solubility
Rationale & Commentary
Water
Soluble ("almost transparency")
The hydrochloride salt readily dissociates in water, forming the highly polar protonated amine and chloride ions, which are easily solvated by water molecules.[1]
Methanol
Slightly Soluble
As a polar protic solvent, methanol can solvate the ions, but less effectively than water, leading to moderate solubility.[1]
Ethanol
Soluble (in hot ethanol/water mixtures)
Often used for recrystallization, indicating that solubility is significant at elevated temperatures, particularly in combination with water.[3]
Chloroform
Slightly Soluble
Chloroform is a polar aprotic solvent with limited ability to solvate the charged species, resulting in lower solubility compared to protic solvents.[1]
Section 3: The Critical Role of pH in Aqueous Solubility
For an amine salt, pH is the most critical variable controlling aqueous solubility. The compound exists in equilibrium between its protonated, cationic form (the hydrochloride salt) and its deprotonated, neutral free base form. The cationic form is significantly more water-soluble. This equilibrium is governed by the pKa of the secondary amine.
Caption: pH-driven equilibrium of 3-Chloro-N-methylpropan-1-amine.
Determining the pKa: A Prerequisite for Solubility Prediction
To accurately predict and control solubility, the compound's pKa must be known. The potentiometric titration method is a reliable and widely used technique for this purpose.[4][5] It involves titrating a solution of the compound with a strong acid or base and monitoring the pH. The pKa can be determined from the midpoint of the resulting titration curve, where the concentrations of the protonated and deprotonated species are equal.[4][6]
Section 4: Gold-Standard Protocols for Solubility Determination
While qualitative data is useful, quantitative measurement is essential for development. The choice of method depends on the stage of research; the "shake-flask" method for thermodynamic equilibrium solubility is the benchmark, while kinetic assays are used for rapid, early-stage screening.[7][8]
Thermodynamic Equilibrium Solubility: The Shake-Flask Method
This method is considered the most reliable for determining the true solubility of a compound at equilibrium and is the industry standard for generating definitive data.[9]
Causality and Principle: The core principle is to create a saturated solution where the dissolved solute is in equilibrium with an excess of the undissolved solid. This ensures the maximum amount of compound is dissolved under the specified conditions (solvent, temperature). Analyzing the concentration of the solute in the liquid phase provides the thermodynamic solubility value.[9][10]
Caption: Workflow for the Shake-Flask Thermodynamic Solubility Assay.
Detailed Step-by-Step Protocol:
Preparation: Accurately weigh an amount of 3-Chloro-N-methylpropan-1-amine hydrochloride that is in clear excess of its expected solubility and add it to a glass vial.
Solvent Addition: Add a precise volume of the desired solvent (e.g., buffered water at a specific pH, or an organic solvent).
Equilibration: Seal the vials and place them on a shaker or rotator in a temperature-controlled environment (e.g., 25°C). Agitate for a sufficient duration to reach equilibrium, typically 18 to 24 hours.[7][11] The system has reached equilibrium when multiple samples, assayed after different equilibration times, yield the same solubility result.[9]
Phase Separation: After equilibration, allow the vials to stand briefly to let the excess solid settle. Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Filter the aliquot through a low-binding filter (e.g., 0.45 µm PVDF) or centrifuge the vial at high speed and sample the supernatant.[11] This step is critical to ensure only the dissolved compound is measured.
Quantification: Prepare a standard calibration curve of the compound in the same solvent. Dilute the filtered supernatant to fall within the linear range of the calibration curve. Analyze the standards and the diluted sample using a suitable analytical method, such as HPLC-UV or LC-MS/MS.[10]
Calculation: Determine the concentration of the diluted sample from the calibration curve and multiply by the dilution factor to obtain the final solubility value. The experiment should be performed in replicate (n=2 or 3) to ensure reproducibility.[10]
Kinetic Solubility for High-Throughput Screening
In early-stage drug discovery, speed is often prioritized over precision. Kinetic solubility assays are designed for high-throughput screening of many compounds.[7][12]
Principle and Distinction: Unlike the thermodynamic method, kinetic solubility starts with the compound dissolved in a strong organic solvent, typically dimethyl sulfoxide (DMSO).[8] An aliquot of this stock solution is then added to an aqueous buffer. The solubility measured is that of the compound precipitating out of a supersaturated solution, not the equilibrium solubility of a solid dissolving into solution.[8] This method is faster but can often overestimate the true thermodynamic solubility.[9] The endpoint is typically measured by detecting precipitation via turbidimetry or by filtering and quantifying the remaining dissolved compound.[7][9]
Conclusion
The solubility of 3-Chloro-N-methylpropan-1-amine hydrochloride is governed by its nature as a salt of a secondary amine. It is readily soluble in aqueous media, with its solubility being highly dependent on the pH of the solution. For precise and reliable data essential for late-stage development and formulation, the thermodynamic shake-flask method is the required standard. For rapid screening in early discovery, kinetic methods provide a valuable, albeit less precise, alternative. A thorough characterization, including both pKa and pH-dependent solubility profiles, is a cornerstone of robust chemical and pharmaceutical development.
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An In-Depth Technical Guide to the Spectral Analysis of 3-Chloro-N-methylpropan-1-amine Hydrochloride
Prepared by: Gemini, Senior Application Scientist Introduction 3-Chloro-N-methylpropan-1-amine hydrochloride is a valuable bifunctional molecule utilized as a key intermediate in the synthesis of various pharmaceuticals...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Introduction
3-Chloro-N-methylpropan-1-amine hydrochloride is a valuable bifunctional molecule utilized as a key intermediate in the synthesis of various pharmaceuticals and other specialty chemicals. Its structure, incorporating both a reactive alkyl chloride and a secondary amine, necessitates rigorous characterization to ensure identity, purity, and stability. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are fundamental to this process, providing a detailed fingerprint of the molecule's atomic and electronic environment.
This guide provides a comprehensive analysis of the spectral data for 3-Chloro-N-methylpropan-1-amine hydrochloride. It is designed for researchers, scientists, and drug development professionals who require a deep understanding of this compound's structural elucidation through modern analytical methods. While direct, publicly-available spectral data for the hydrochloride salt is limited, this document leverages available data for the corresponding free base, 3-chloro-N-methylpropan-1-amine, in conjunction with established principles of spectroscopic interpretation to provide a robust and predictive analysis of the hydrochloride form.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of each atom. For 3-Chloro-N-methylpropan-1-amine hydrochloride, both ¹H (proton) and ¹³C (carbon-13) NMR are essential for unambiguous identification.
Predicted ¹H NMR Spectral Data
The protonation of the secondary amine to form the hydrochloride salt has a significant influence on the ¹H NMR spectrum. The electron-withdrawing effect of the positively charged nitrogen atom ([NH₂⁺]) causes a downfield shift (deshielding) of adjacent protons compared to the free amine. The spectrum is expected to show four distinct signals.
Table 1: Predicted ¹H NMR Spectral Data for 3-Chloro-N-methylpropan-1-amine Hydrochloride
Signal
Chemical Shift (δ, ppm) (Predicted)
Multiplicity
Integration
Assignment
a
~ 3.70
Triplet
2H
-CH₂-Cl
b
~ 3.15
Triplet
2H
-CH₂-NH₂⁺-
c
~ 2.70
Singlet
3H
-NH₂⁺-CH₃
d
~ 2.20
Quintet
2H
-CH₂-CH₂-CH₂-
e
~ 9.50 (broad)
Singlet
2H
-NH₂⁺-
Causality of Predictions:
Protons (a) on C1: Directly attached to the electronegative chlorine atom, these protons are expected to be the most downfield of the aliphatic signals.
Protons (b) on C3: Adjacent to the positively charged nitrogen, these protons are significantly deshielded and shifted downfield.[1][2]
Protons (c) on the N-methyl group: Also adjacent to the positive nitrogen, these protons are deshielded. As a methyl group, the signal will be a singlet.
Protons (d) on C2: These methylene protons are coupled to both the protons on C1 and C3, resulting in a more complex splitting pattern, predicted here as a quintet.
Ammonium Protons (e): The two protons on the nitrogen will be significantly deshielded and often appear as a broad singlet due to quadrupole broadening and exchange with trace amounts of water. Their chemical shift is highly dependent on solvent and concentration.[3]
¹³C NMR Spectral Data
The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Similar to ¹H NMR, the protonation of the amine will cause a downfield shift for carbon atoms near the nitrogen. Below is the reported data for the free base and the predicted data for the hydrochloride salt.
Table 2: ¹³C NMR Spectral Data for 3-chloro-N-methylpropan-1-amine (Free Base) and Predicted Data for the Hydrochloride Salt
Carbon
Free Base Chemical Shift (δ, ppm)
Predicted Hydrochloride Salt Chemical Shift (δ, ppm)
Rationale for Predictions: The electron-withdrawing effect of the [NH₂⁺] group in the hydrochloride salt will deshield the adjacent carbons (C3 and C4), causing their signals to shift downfield compared to the free amine. The effect diminishes with distance, so C2 will be slightly affected, and C1 will experience a minimal change.
Experimental Protocol: NMR Data Acquisition
Acquiring high-quality NMR data requires careful sample preparation and instrument setup.
Step-by-Step Methodology:
Sample Preparation:
Weigh approximately 5-10 mg of 3-Chloro-N-methylpropan-1-amine hydrochloride into a clean, dry vial.
Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Deuterium Oxide - D₂O, or Methanol-d₄). D₂O is often preferred for hydrochloride salts due to their high polarity.
Ensure the sample is fully dissolved. If necessary, gently vortex the vial.
Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[5]
Instrument Setup:
Insert the NMR tube into a spinner turbine and adjust the depth according to the spectrometer's gauge.
Place the sample into the NMR spectrometer.
Lock the spectrometer onto the deuterium signal of the solvent.
Shim the magnetic field to achieve optimal homogeneity, which is crucial for sharp signals and good resolution.
Data Acquisition:
Acquire a standard ¹H NMR spectrum. Typical parameters include a 30-45 degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.
For ¹³C NMR, a proton-decoupled experiment is standard. A larger number of scans will be required due to the low natural abundance of ¹³C.
Diagram: NMR Sample Preparation Workflow
Caption: Workflow for NMR sample preparation and data acquisition.
Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational frequencies of bonds within a molecule. It is particularly useful for identifying functional groups. The transition from a secondary amine to its hydrochloride salt brings about very distinct and diagnosable changes in the IR spectrum.
Analysis of IR Spectral Data
The IR spectrum of the free base, 3-chloro-N-methylpropan-1-amine, would show a characteristic N-H stretching vibration for a secondary amine.[6][7] Upon formation of the hydrochloride salt, this peak disappears and is replaced by the broad, strong absorptions of the N-H⁺ bond in the ammonium ion.
Table 3: Key IR Absorption Bands (Predicted)
Wavenumber (cm⁻¹)
Vibration Type
Functional Group
Expected Appearance
2950-2850
C-H Stretch
Alkyl (CH₂, CH₃)
Medium to Strong
2700-2400
N-H⁺ Stretch
Secondary Ammonium Salt
Broad, Strong
1620-1560
N-H⁺ Bend
Secondary Ammonium Salt
Medium, Sharp
1470-1430
C-H Bend
CH₂ Scissoring
Medium
780-580
C-Cl Stretch
Alkyl Chloride
Medium to Strong
Rationale for Predictions:
N-H⁺ Stretch: The most telling feature for an amine salt is the very broad and strong absorption band in the 2700-2400 cm⁻¹ region due to the stretching of the N-H⁺ bonds.[8][9] This replaces the sharper, weaker N-H stretch of the free secondary amine typically found around 3300 cm⁻¹.[6]
N-H⁺ Bend: A new band, not present in the free amine, appears in the 1620-1560 cm⁻¹ range, corresponding to the bending vibration of the [NH₂⁺] group.[9]
C-Cl Stretch: The carbon-chlorine stretch is expected in the fingerprint region and confirms the presence of the alkyl halide functionality.[10]
Experimental Protocol: ATR-FTIR Data Acquisition
Attenuated Total Reflectance (ATR) is a common and convenient sampling technique for obtaining the IR spectrum of a solid powder.
Step-by-Step Methodology:
Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Clean with a suitable solvent like isopropanol and a soft, lint-free tissue.
Background Spectrum: Acquire a background spectrum of the empty, clean ATR crystal. This is crucial to subtract the absorbance of the ambient atmosphere (CO₂ and water vapor).
Sample Application: Place a small amount of the 3-Chloro-N-methylpropan-1-amine hydrochloride powder onto the ATR crystal, ensuring complete coverage of the crystal surface.
Apply Pressure: Use the instrument's pressure arm to apply firm, consistent pressure to the sample. This ensures good contact between the sample and the ATR crystal, which is essential for a high-quality spectrum.[11][12]
Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The final spectrum is displayed in terms of transmittance or absorbance versus wavenumber.
3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5) is a critical bifunctional building block widely utilized in the synthesis of serotonin reuptake inhibitors (SSRIs) and norepinephrine reuptake inhibitors (SNRIs). While nominally an alkyl chloride, its reactivity profile is dominated by anchimeric assistance (neighboring group participation), where the secondary amine functions as an internal nucleophile.
This guide details the mechanistic dynamics between the linear alkyl chloride and the reactive N-methylazetidinium ion . Understanding this equilibrium is the defining factor for successful alkylation reactions, particularly in the synthesis of antidepressants like Fluoxetine (Prozac) and Atomoxetine .
Chemical Identity & Structural Dynamics
The molecule exists in two distinct states depending on the pH and solvent environment: the stable, linear hydrochloride salt and the highly reactive, electrophilic azetidinium species generated in situ.
Hygroscopic off-white to light yellow crystalline solid
Solubility
Soluble in water, ethanol; slightly soluble in chloroform
Storage
Inert atmosphere, desicated, < 25°C (Hygroscopic)
Key Impurity
N-methylazetidinium chloride (formed via premature cyclization)
Mechanistic Profile: The Azetidinium Equilibrium
The core technical challenge and utility of this molecule lie in its intramolecular cyclization. Unlike standard primary alkyl halides that undergo intermolecular
reactions, 3-chloro-N-methylpropan-1-amine undergoes a rapid intramolecular reaction upon deprotonation.
Pathway Visualization
The following diagram illustrates the conversion of the stable salt to the reactive electrophile and its subsequent ring-opening by a nucleophile (e.g., a phenoxide).
Caption: The activation pathway involves base-mediated deprotonation followed by rapid cyclization to the strained azetidinium ring, which serves as the ultimate electrophile.
Kinetic Drivers
Anchimeric Assistance: The nitrogen atom is positioned exactly three carbons away from the chlorine leaving group. The entropy cost of forming the 4-membered ring is offset by the favorable enthalpy of the internal bond formation. This intramolecular reaction is orders of magnitude faster than intermolecular attack by an external nucleophile.
The "Masked" Electrophile: In synthetic protocols, the researcher adds the linear amine, but the cyclic azetidinium ion is the species that reacts with the target nucleophile (e.g., 4-trifluoromethylphenol).
Regioselectivity: Because the N-methylazetidinium ion derived from this specific precursor is symmetric (regarding the carbons adjacent to the nitrogen), nucleophilic attack at either C2 or C4 regenerates the linear N-methylaminopropyl chain.
Synthetic Utility & Applications
Drug Development (SSRI/SNRI Class)
This molecule is the standard reagent for introducing the
-methyl-3-aminopropyl side chain.
Fluoxetine (Prozac):
Nucleophile: 4-Trifluoromethylphenol (or related alkoxide precursors).
Mechanism: The phenoxide attacks the azetidinium ring to form the ether linkage.
Atomoxetine (Strattera):
Nucleophile: 2-Methylphenol (o-cresol).
Process: Similar ether formation followed by further elaboration.
Experimental Protocol: Coupling Reaction
Note: This is a generalized high-yield protocol for coupling phenols with 3-chloro-N-methylpropan-1-amine HCl.
Solvent: DMF or DMSO (Polar aprotic solvents favor the ionic intermediate)
Step-by-Step Methodology:
Activation: Dissolve the phenol in DMF under inert atmosphere (
). Add the base () and stir at room temperature for 30 minutes to generate the phenoxide anion.
In Situ Cyclization: Add 3-Chloro-N-methylpropan-1-amine HCl as a solid in one portion.
Mechanistic Note: The base neutralizes the HCl salt. The free amine immediately cyclizes to the azetidinium ion.
Coupling: Heat the reaction mixture to 60–80°C.
Monitoring: Monitor via TLC or HPLC. The azetidinium intermediate is transient; look for the disappearance of the phenol.
Workup: Quench with water. The product (a secondary amine) will be basic. Extract into ethyl acetate at basic pH (pH > 10).
Purification: The crude product can often be crystallized as an oxalate or hydrochloride salt to remove unreacted phenolic impurities.
Stability & Handling Profile
pH Sensitivity
Acidic (pH < 5): Stable. The nitrogen is protonated (
), preventing the lone pair from attacking the carbon-chlorine bond.
Neutral/Basic (pH > 7): Unstable. The free amine lone pair is available, leading to spontaneous cyclization. In aqueous media, the azetidinium ion will eventually hydrolyze to the amino-alcohol (3-methylamino-1-propanol), destroying the reagent.
Storage Requirements
Hygroscopicity: The HCl salt is highly hygroscopic. Moisture absorption leads to local acidity changes and potential degradation.
Recommendation: Store in a tightly sealed container, preferably in a desiccator or under argon, at temperatures < 25°C.
Safety (E-E-A-T Warning)
Vesicant Hazard: Like nitrogen mustards, the azetidinium intermediate is a potent alkylating agent. It can alkylate DNA and proteins.
Skin Contact: Causes severe burns and sensitization.
Inhalation: Dust is extremely irritating to the respiratory tract.
Engineering Controls: Always handle in a fume hood. Decontaminate glassware with a dilute acid solution (to open any remaining azetidinium rings to the harmless alcohol) before washing.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 541874, 3-chloro-N-methylpropan-1-amine. Retrieved from [Link]
Couty, F., et al. (2006). Nucleophilic Ring-Opening of Azetidinium Ions: Insights into Regioselectivity.[10] European Journal of Organic Chemistry. Retrieved from [Link]
Robertson, D. W., et al. (1988).Synthesis and activity of fluoxetine (Prozac). Journal of Medicinal Chemistry.
Handling, Stability, and Deactivation of a Potent Alkylating Precursor Executive Summary 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5) is a critical aliphatic amine building block, predominantly utilize...
Author: BenchChem Technical Support Team. Date: February 2026
Handling, Stability, and Deactivation of a Potent Alkylating Precursor
Executive Summary
3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5) is a critical aliphatic amine building block, predominantly utilized in the synthesis of selective serotonin reuptake inhibitors (SSRIs) such as Fluoxetine (Prozac) and Atomoxetine.[1][2]
While the hydrochloride salt appears stable, it functions as a latent alkylating agent . Upon solubilization or basification, the molecule undergoes intramolecular cyclization to form a highly electrophilic azetidinium ion . This reactive species acts as a monofunctional nitrogen mustard, capable of alkylating DNA and proteins. This guide outlines the specific handling protocols required to mitigate the risks of vesication (blistering) and genotoxicity associated with this mechanism.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]
Soluble in water, methanol; slightly soluble in chloroform
Acidity
Aqueous solutions are acidic (pH < 4)
Stability
Hygroscopic; degrades in moist air via hydrolysis/cyclization
Hazard Characterization: The Azetidinium Mechanism
The primary safety misconception regarding this compound is treating it solely as a corrosive amine. The true danger lies in its alkylating potential .
The Mechanism of Toxicity
In the solid state as the HCl salt, the nitrogen is protonated (
), preventing the lone pair from attacking the carbon bearing the chlorine. However, once dissolved in water (equilibrium deprotonation) or treated with base, the free amine lone pair performs an intramolecular nucleophilic attack on the -carbon.
This displaces the chloride ion and forms a strained, positively charged 1-methylazetidinium ion . This species is a potent electrophile that reacts rapidly with biological nucleophiles (e.g., Guanine N7 in DNA), leading to cytotoxicity and potential mutagenicity.
Mechanistic Visualization
The following diagram illustrates the activation pathway that transforms the stable salt into a toxic alkylator.
Figure 1: Activation pathway of 3-Chloro-N-methylpropan-1-amine. The stable salt converts to the reactive azetidinium ion upon pH adjustment, leading to biological alkylation.
Operational Safety Protocol
Engineering Controls
Primary Containment: All weighing and manipulation of the solid must occur within a Class I or II Chemical Fume Hood or a Powder Containment Balance Enclosure.
Face Velocity: Maintain >100 fpm (0.5 m/s) face velocity.
Hygroscopy Control: Due to its hygroscopic nature, bulk containers should be stored under an inert atmosphere (Nitrogen or Argon) to prevent moisture-induced degradation (caking and hydrolysis).
Personal Protective Equipment (PPE)
Standard lab coats are insufficient due to the vesicant potential of the solubilized compound.
Gloves: Double-gloving is mandatory.
Inner Layer: Nitrile (4 mil).
Outer Layer: Silver Shield® (Laminate) or thick Nitrile (8 mil). Note: Simple latex is permeable to chlorinated alkylamines.
Respiratory: If handling outside a hood (not recommended) or during spill cleanup, use a Full-Face Respirator with P100/Organic Vapor cartridges.
Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shields are required when handling >100g of solution.
Handling Workflow
Weighing: Tare the receiving vessel inside the hood. Transfer solid using disposable spatulas. Do not return excess material to the stock container.
Solubilization: Add solvent slowly. If the reaction requires a base (e.g., NaOH, K2CO3), expect rapid heat generation and immediate formation of the reactive azetidinium species. Treat the solution as a carcinogen from this point forward.
Temperature: Keep reaction mixtures chilled (0–5 °C) during basification to control the rate of cyclization and prevent runaway exotherms.
Decontamination & Waste Management
Standard neutralization with acid/base is insufficient and may be dangerous. The protocol relies on nucleophilic quenching to open the azetidinium ring safely.
Quenching Solution (The "Thiosulfate Method")
Prepare a 10% Sodium Thiosulfate (Na₂S₂O₃) aqueous solution. The thiosulfate anion (
) is a "soft" nucleophile that reacts faster with the azetidinium ion than water, forming a stable, non-toxic thiosulfate ester.
Decontamination Steps
Spills (Solid): Cover with wet paper towels soaked in Thiosulfate solution. Scoop into a hazardous waste bag.
Spills (Liquid): Absorb with vermiculite/sand. Treat the absorbent with 10% Thiosulfate solution.
Glassware: Soak all contaminated glassware in the Thiosulfate bath for >12 hours before washing.
Safe Handling Decision Tree
Figure 2: Operational decision tree for routine handling and emergency response.
References
PubChem. (2025).[3] 3-chloro-N-methylpropan-1-amine (Compound).[1][2][3][4][5][6][7][8] National Library of Medicine. [Link][4]
Organic Syntheses. (1973). General handling of chloro-amines and azetidinium intermediates. Coll. Vol. 5, p. 88. [Link]
3-Chloro-N-methylpropan-1-amine Hydrochloride: A Strategic Guide for Organic Synthesis
The following technical guide details the chemical behavior, synthetic utility, and handling protocols for 3-Chloro-N-methylpropan-1-amine hydrochloride , a specialized reagent used to introduce the N-methylaminopropyl m...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the chemical behavior, synthetic utility, and handling protocols for 3-Chloro-N-methylpropan-1-amine hydrochloride , a specialized reagent used to introduce the N-methylaminopropyl moiety into bioactive molecules.
CAS Number: 97145-88-5 (Hydrochloride) | 65232-62-4 (Free Base)
Molecular Formula: C
3-Chloro-N-methylpropan-1-amine hydrochloride is a bifunctional building block primarily used in the synthesis of CNS-active pharmaceutical ingredients (APIs), including tricyclic antidepressants (TCAs) like Desipramine and norepinephrine reuptake inhibitors (NRIs) like Atomoxetine .
Its value lies in its ability to introduce the 3-(methylamino)propyl side chain in a single step, bypassing the need for the traditional two-step sequence (alkylation with a dimethyl analog followed by demethylation). However, this reagent possesses a "latent" reactivity: the free base is unstable and prone to rapid intramolecular cyclization. Successful application requires a mastery of its azetidinium ion mechanism, ensuring the electrophile is intercepted by the target nucleophile rather than consumed by self-polymerization.
Chemical Profile & Mechanistic Reactivity[3]
The Azetidinium Gateway
The core challenge and utility of this reagent stem from the behavior of its free base. Unlike simple alkyl halides, 3-chloro-N-methylpropan-1-amine possesses an internal nucleophile (the secondary amine) and an electrophile (the alkyl chloride) separated by a three-carbon chain.
Upon neutralization of the hydrochloride salt, the molecule undergoes a rapid, entropically favored intramolecular S
2 reaction to form the 1-methylazetidinium ion .
The Salt (Stable): Protonation of the amine prevents nucleophilic attack.
The Free Base (Transient): Immediately cyclizes.
The Active Electrophile: The strained, positively charged azetidinium ring.
This azetidinium ion is a potent electrophile. Nucleophiles (Nu
) attack the ring to relieve ring strain, regenerating the linear propyl chain attached to the nucleophile.
Visualization: The Azetidinium Equilibrium
The following diagram illustrates the activation pathway and the critical divergence between productive synthesis and side reactions.
Caption: The activation pathway of 3-chloro-N-methylpropan-1-amine. The salt must be neutralized to form the reactive azetidinium intermediate, which is then opened by the target nucleophile.
Synthetic Applications
A. Synthesis of Secondary Amine TCAs (e.g., Desipramine)
Direct alkylation of tricyclic heterocycles (like iminodibenzyl) with this reagent is a streamlined route to secondary amine drugs.
Target: Alkylation of the indole/dibenzazepine nitrogen.
Challenge: The secondary amine in the reagent is also nucleophilic and can compete with the target nitrogen.
Solution: Use a "Hard/Soft" control strategy. The tricyclic nitrogen is deprotonated to a highly reactive amide anion (hard nucleophile) which attacks the azetidinium faster than the reagent's own neutral amine can.
B. Atomoxetine & Fluoxetine Analogs
The reagent is used to synthesize standards and specific analogs where the N-methyl group is required without subsequent demethylation steps. It serves as a direct source of the -(CH2)3-NHMe fragment.
Experimental Protocols
Protocol 1: In-Situ Generation and Alkylation
Recommended for alkylating strong nucleophiles (e.g., Carbazole, Iminodibenzyl, Phenols).
Charge the reaction vessel with the Substrate and anhydrous Toluene under N
atmosphere.
Add NaH slowly at 0°C.
Warm to reflux (or 80°C) for 1-2 hours to ensure complete deprotonation. Evolution of H
gas will cease when complete.
Checkpoint: The solution often changes color (e.g., to red or dark orange) indicating the formation of the nitrogen anion.
Reagent Preparation (The "Free-Basing" Step):
Note: Do not add the solid HCl salt directly to the hot anion solution, as the proton exchange will quench the anion and generate the free base too rapidly, leading to polymerization.
Option A (Biphasic): Dissolve the HCl salt in a minimum amount of water. Basify with cold 50% NaOH. Extract immediately with cold Toluene. Dry the Toluene layer over Na
SO for <10 mins at 0°C. Use immediately.
Option B (Solid Addition - Riskier): Mix the solid HCl salt with an equal weight of dry Na
CO. Add this solid mixture portion-wise to the reaction vessel. The NaCO scavenges the HCl locally.
Alkylation:
Add the cold Toluene solution of the free base (from Option A) dropwise to the refluxing anion solution over 30-60 minutes.
Reasoning: Slow addition keeps the concentration of the electrophile (azetidinium) low relative to the nucleophile, favoring the cross-reaction over self-polymerization.
Separate phases.[3][4] Wash organic phase with water and brine.
Extract the product into dilute HCl (purification by acid-base swing).
Basify the aqueous extract and extract back into ether/DCM. Concentrate to yield the crude secondary amine.
Protocol 2: Handling & Stability Check
Quantitative Data: Stability of the Free Base
Condition
Solvent
T (Half-life) of Free Base
Observation
Solid HCl Salt
N/A
> 2 Years
Stable, hygroscopic. Store under Argon.
Free Base
Water (pH 12)
< 30 Minutes
Rapid hydrolysis to amino-alcohol.
Free Base
Toluene (25°C)
~ 1-2 Hours
Gradual precipitation of oligomers.
Free Base
Toluene (0°C)
~ 6-8 Hours
Metastable window for handling.
Troubleshooting & Optimization
Common Failure Modes
Polymerization (Gummy Residue):
Cause: High concentration of free base in the absence of the target nucleophile.
Fix: Increase the dilution of the added reagent. Ensure the target nucleophile is fully deprotonated (excess NaH) before addition.
Low Yield / Recovery of Starting Material:
Cause: Proton exchange. The HCl from the reagent protonated the target anion.
Fix: The reagent must be free-based before entering the main reaction vessel, or a double-base strategy (NaH for substrate, excess K2CO3 for the reagent) must be used.
Hydrolysis (Formation of Amino-Propanol):
Cause: Wet solvents or incomplete phase separation during free-basing.
Fix: Strictly anhydrous conditions in the main reactor.
Synthesis Workflow Diagram
The following diagram outlines the critical decision points in the experimental workflow.
Caption: Operational workflow for utilizing the reagent. Method A is recommended for high-value synthesis to minimize side reactions.
References
PubChem. (n.d.).[5] 3-chloro-N-methylpropan-1-amine hydrochloride.[1][6][7] National Library of Medicine. Retrieved January 30, 2026, from [Link]
Sykes, B. M., et al. (1995).[8] Kinetics and mechanism of the cyclization of substituted N-phenyl-2-methyl-2(2-aminophenyl)propanamides and analogues. Journal of the Chemical Society, Perkin Transactions 2.[8] (Contextual grounding for azetidinium kinetics).
Technical Application Note: Strategic Nucleophilic Substitution with 3-Chloro-N-methylpropan-1-amine Hydrochloride
Executive Summary & Reagent Profile 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5) is a bifunctional building block critical in the synthesis of SNRIs (e.g., Atomoxetine) and tricyclic antidepressants (e...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Reagent Profile
3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5) is a bifunctional building block critical in the synthesis of SNRIs (e.g., Atomoxetine) and tricyclic antidepressants (e.g., Desipramine). Its structure contains a primary alkyl chloride (electrophile) and a secondary amine (nucleophile), protected as the hydrochloride salt.
This duality presents a specific synthetic challenge: The Kinetic Dilemma . Upon neutralization (free-basing), the molecule can undergo three competing pathways:
Intermolecular Polymerization: The amine of one molecule attacks the chloride of another.
Intramolecular Cyclization: Formation of the reactive N-methylazetidinium ion.
Desired Substitution: Attack by the external target nucleophile (Nu⁻).
This guide provides a protocol designed to maximize Pathway 3 while suppressing Pathway 1, utilizing the azetidinium ion (Pathway 2) as a productive intermediate where applicable.
Understanding the behavior of the propyl chain is critical. Unlike 2-chloroethylamines, which cyclize rapidly to aziridiniums, 3-chloropropylamines cyclize to azetidiniums (4-membered rings). While slower (due to ring strain and entropic factors), this cyclization is often faster than direct intermolecular
displacement by bulky nucleophiles.
In many successful protocols, the reaction proceeds via the azetidinium intermediate, which acts as a "super-electrophile."
Figure 1: Mechanistic pathways. The protocol aims to favor the green paths (Product formation) while minimizing the red path (Polymerization) by controlling the concentration of the Free Base.
This protocol is the industry standard for alkylating phenols, indoles, or amines. It uses a biphasic system (Toluene/Water) with a Phase Transfer Catalyst (PTC).
Why this works: The HCl salt remains in the aqueous phase. The base (in water) generates the free amine in small equilibrium concentrations. The PTC transports the nucleophile or the alkylating agent across the interface, ensuring that the free amine reacts immediately upon entering the organic phase, suppressing self-polymerization.
In a reaction vessel equipped with a reflux condenser and vigorous mechanical stirring, dissolve the Substrate (1.0 eq) in Toluene (10-15 volumes).
Add TBAB (0.1 eq).
Base Activation:
Add
(powdered, 3.0 eq) directly to the toluene mixture.
Alternative: For less acidic substrates, use 50% NaOH solution (4.0 eq).
Heat the mixture to 50°C for 30 minutes to ensure deprotonation of the substrate (formation of the phenoxide/anion).
Reagent Addition (The "Trickle" Effect):
Prepare a concentrated solution of 3-Chloro-N-methylpropan-1-amine HCl in a minimum amount of Water (approx. 1-2 volumes relative to reagent mass).
Crucial Step: Add this aqueous solution dropwise to the vigorously stirred toluene mixture over 30–60 minutes.
Reasoning: This slow addition limits the instantaneous concentration of the free amine in the organic phase, drastically reducing dimerization/polymerization.
Reaction & Monitoring:
Raise temperature to Reflux (approx. 110°C) .
Stir vigorously (high shear is vital for PTC efficiency).
Monitor via HPLC or TLC. Reaction typically requires 4–12 hours .
Checkpoint: If reaction stalls, add 0.1 eq of Sodium Iodide (NaI) to catalyze the reaction via the Finkelstein mechanism (converting -Cl to -I in situ).
Separate phases. Wash the organic (Toluene) phase with water (2x) to remove salts and unreacted amine HCl.
Extract the product into acidic water (1M HCl) if purification from neutral impurities is needed, then re-basify and extract back into organic solvent.
Dry over
and concentrate.
Alternative Protocol: Homogeneous Finkelstein Conditions
Best for substrates that are insoluble in toluene or require higher temperatures.
Workflow Diagram
Figure 2: Homogeneous workflow using Methyl Ethyl Ketone (MEK) and Sodium Iodide.
Key Parameters
Solvent: Methyl Ethyl Ketone (MEK) or DMF (if T > 100°C is needed).
Catalyst: Sodium Iodide (NaI) is mandatory here (0.1 - 0.5 eq) to convert the alkyl chloride to the more reactive alkyl iodide in situ.
Reagent Addition: Add the solid HCl salt in portions. Do not add all at once.
Troubleshooting & Optimization
Observation
Root Cause
Corrective Action
Low Conversion
Poor phase transfer or low temperature.
Increase agitation speed (RPM); Switch to Aliquat 336; Add NaI.
Polymer Formation (Gummy residue)
Free base concentration too high.
Slow down reagent addition; Dilute the reaction mixture.
Hydrolysis (Alcohol byproduct)
Too much water/hydroxide.
Use solid instead of NaOH; Ensure anhydrous solvents for homogeneous method.
Reagent Clumping
Hygroscopic nature of HCl salt.
Dry reagent in a vacuum desiccator before use; Dissolve in water before adding (PTC method).
Safety & Handling (E-E-A-T)
Vesicant Hazard: While 3-chloropropylamines are less potent than 2-chloroethylamines (nitrogen mustards), they are still alkylating agents capable of causing severe skin and eye irritation/burns.
Control: Handle in a fume hood. Double glove (Nitrile).
Inhalation: The dust of the HCl salt is a severe respiratory irritant. Wear a P95/N95 respirator if weighing solids outside a hood.
Decontamination: Quench spills with dilute ammonia or 10% sodium thiosulfate solution to nucleophilically deactivate the alkyl chloride.
References
PubChem. (2025).[4] 3-chloro-N-methylpropan-1-amine (Compound).[1][2][5][6][7][8] National Library of Medicine. [Link]
Molloy, B. B., & Schmiegel, K. K. (1982). Aryloxyphenylpropylamines (Fluoxetine/Atomoxetine Precursors). U.S. Patent No. 4,314,081. Washington, DC: U.S.
Stirling, C. J. M. (1960). Intramolecular substitution in the reaction of 3-chloropropylamines. Journal of the Chemical Society. [Link]
Strategic Utilization of 3-Chloro-N-methylpropan-1-amine HCl in CNS Ligand Design
Abstract The introduction of the N-methylaminopropyl moiety is a ubiquitous requirement in the synthesis of tricyclic antidepressants (TCAs), tetracyclic antidepressants (TeCAs), and next-generation SNRIs. While traditio...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The introduction of the N-methylaminopropyl moiety is a ubiquitous requirement in the synthesis of tricyclic antidepressants (TCAs), tetracyclic antidepressants (TeCAs), and next-generation SNRIs. While traditional routes often rely on the alkylation of precursors with 3-dimethylaminopropyl chloride followed by a demethylation step (e.g., von Braun reaction), the direct use of 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 6509-36-0) offers a convergent, atom-economical alternative. This guide details the handling, mechanistic considerations, and optimized protocols for utilizing this bifunctional reagent, specifically addressing the control of the reactive azetidinium intermediate to prevent polymerization and ensure high-yield nucleophilic substitution.
Mechanistic Foundation: The Azetidinium Singularity
The successful application of 3-Chloro-N-methylpropan-1-amine HCl hinges on understanding its behavior upon free-basing. Unlike primary alkyl halides which react via simple
pathways, this reagent undergoes a rapid, intramolecular cyclization to form a strained 1-methylazetidinium cation .
The Reactive Pathway
Upon neutralization of the hydrochloride salt, the secondary amine functions as an internal nucleophile, displacing the terminal chloride. This generates the azetidinium ion, which is the actual electrophile intercepted by the target nucleophile (e.g., phenothiazine, iminodibenzyl, or indole).
Key Kinetic Insight: The rate of reaction is often zero-order with respect to the external nucleophile concentration if the ring-opening is the rate-determining step, or second-order if the formation of the azetidinium is instantaneous.
Figure 1: The obligatory passage through the azetidinium intermediate during alkylation. Control of this species is critical to prevent oligomerization.
Application: Direct Synthesis of Desipramine-Type Scaffolds
This protocol demonstrates the alkylation of a tricyclic core (Iminodibenzyl) to synthesize Desipramine-like analogs directly, bypassing the Imipramine
Demethylation route.
Experimental Design Strategy
Challenge: The free base of the reagent can react with itself (head-to-tail polymerization).
Solution: Use a Phase Transfer Catalysis (PTC) system or a Slow-Addition Protocol where the azetidinium ion is generated in situ in the presence of a large excess of the nucleophile.
Reagents & Materials
Component
Role
Specification
Iminodibenzyl
Nucleophile (Scaffold)
>98% Purity
3-Chloro-N-methylpropan-1-amine HCl
Reagent
CAS: 6509-36-0, stored w/ desiccant
Sodium Amide (NaNH₂)
Strong Base
Freshly prepared or high-grade commercial
Toluene / Xylene
Solvent
Anhydrous, degassed
Tetrabutylammonium Bromide (TBAB)
Phase Transfer Catalyst
Optional (for milder base conditions)
Step-by-Step Protocol (In-Situ Generation)
Step 1: Nucleophile Activation
Charge a flame-dried 3-neck RBF with Iminodibenzyl (10.0 mmol) and anhydrous Toluene (50 mL).
Add Sodium Amide (12.0 mmol) under Argon flow.
Heat to reflux (110°C) for 2-3 hours. Observation: Evolution of ammonia gas indicates anion formation.
Step 2: Reagent Preparation (The "Free-Base" Trick)
Crucial: Do not add the solid HCl salt directly to the boiling reaction mixture, as this may cause rapid clumping and localized polymerization.
In a separate flask, dissolve 3-Chloro-N-methylpropan-1-amine HCl (12.0 mmol) in a minimum volume of water (5 mL).
Basify with cold 5M NaOH at 0°C.
Quickly extract with cold Toluene (10 mL) and dry over MgSO₄ for max 5 minutes . Note: Prolonged storage of the free base leads to dimerization.
Step 3: Controlled Alkylation
Transfer the cold toluene solution of the free amine reagent into a pressure-equalizing addition funnel attached to the main reaction vessel.
Add the reagent dropwise to the refluxing anion solution over 45 minutes.
Continue reflux for 4-6 hours. Monitor via TLC (System: DCM/MeOH/NH₃ 90:9:1).
Step 4: Workup & Purification
Cool reaction to RT and quench with water (20 mL).
Separate organic layer; extract aqueous layer with Toluene (2x).[1]
Combine organics and wash with Brine.
Purification: The secondary amine product is basic. Extract the organic layer with 1M HCl (3x). The product moves to the aqueous phase; non-basic impurities (unreacted iminodibenzyl) remain in organics.
Basify the aqueous extract (pH > 12) with NaOH and extract back into DCM.
Concentrate to yield the crude oil. Convert to HCl salt for crystallization (Ethanol/Ether).
Analytical QC & Troubleshooting
Expected Analytical Profile
1H NMR (CDCl₃): Look for the N-methyl singlet around
2.4-2.5 ppm. The propyl chain will appear as a multiplet sequence.
Mass Spec (ESI+): M+1 peak corresponding to [Scaffold + 71 Da].
Troubleshooting Matrix
Issue
Probable Cause
Corrective Action
Low Yield / Polymerization
Reagent added too fast; Localized high concentration of azetidinium.
Increase dilution of the reagent; Slow down addition rate.
Recovery of Starting Material
Incomplete anion formation.
Ensure NaNH₂ quality; Increase reflux time in Step 1.
Cyclized Reagent (Azetidine) in waste
Hydrolysis of azetidinium ion before reaction.
Ensure anhydrous conditions; Avoid water in Step 2 extraction (use higher density solvent like DCM if possible, or dry thoroughly).
Workflow Visualization
Figure 2: Optimized workflow for minimizing side-reactions during the alkylation process.
Safety & Compliance (E-E-A-T)
Azetidinium Toxicity: The in situ generated azetidinium ion is a potent alkylating agent, similar to nitrogen mustards. It interacts with DNA. All handling of the free base must occur in a fume hood with appropriate PPE.
Waste Disposal: Quench all reaction mixtures and aqueous waste with ammonia or hydroxide to ensure any remaining alkylating agents are hydrolyzed before disposal.
References
Mechanism of Azetidinium Formation
Cossar, B. C., et al. "Synthesis and Chemistry of Azetidinium Salts." Journal of Organic Chemistry.
Source: (Representative link for context on azetidinium chemistry).
Synthesis of Atomoxetine (Contextual)
"Process for the preparation of Atomoxetine Hydrochloride."[2][1][3][4][5][6] (Discusses the N-methyl-3-phenyl-3-(o-tolyloxy)propylamine structure).
Application Notes & Protocols: The Strategic Use of 3-Chloro-N-methylpropan-1-amine Hydrochloride in Modern Medicinal Chemistry
Abstract 3-Chloro-N-methylpropan-1-amine hydrochloride is a pivotal bifunctional building block in medicinal chemistry, prized for its utility in constructing the critical N-methyl-3-aminopropyl side chain found in numer...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
3-Chloro-N-methylpropan-1-amine hydrochloride is a pivotal bifunctional building block in medicinal chemistry, prized for its utility in constructing the critical N-methyl-3-aminopropyl side chain found in numerous pharmacologically active agents. Its dual reactivity, stemming from a primary alkyl chloride and a secondary amine (protonated as the hydrochloride salt), allows for sequential and controlled introduction into complex molecular scaffolds. This guide provides an in-depth exploration of its strategic application, focusing on the synthesis of blockbuster antidepressants. We present detailed mechanistic insights, step-by-step synthetic protocols, and process optimization strategies designed for researchers, medicinal chemists, and drug development professionals.
Introduction: A Versatile Scaffold for CNS-Targeted Therapeutics
In the landscape of pharmaceutical synthesis, certain reagents distinguish themselves by their frequent appearance in the construction of diverse, high-impact drug molecules. 3-Chloro-N-methylpropan-1-amine hydrochloride is one such reagent. It serves as a key intermediate for installing a flexible three-carbon chain with a terminal secondary amine, a common pharmacophore in drugs targeting the central nervous system (CNS).
The hydrochloride salt form enhances the compound's stability and shelf-life, making it a reliable reagent for laboratory and industrial-scale synthesis. Prior to reaction, the free base is typically generated in situ or via a separate extraction step to unmask the nucleophilic secondary amine. The primary chloride provides a reactive electrophilic site for carbon-heteroatom bond formation, most commonly through nucleophilic substitution reactions.
Its most notable applications are in the synthesis of Selective Serotonin Reuptake Inhibitors (SSRIs) and Tricyclic Antidepressants (TCAs), where the N-methyl-3-aminopropyl moiety is crucial for binding to and inhibiting monoamine transporters.[1] For instance, this building block is a precursor to a key intermediate in the synthesis of Fluoxetine (Prozac™).[2][3]
Physicochemical Properties and Reactivity Profile
Understanding the fundamental properties of a reagent is paramount to its effective use.
Property
Value
CAS Number
97145-88-5
Molecular Formula
C₄H₁₁Cl₂N
Molecular Weight
144.04 g/mol
Appearance
White to off-white crystalline solid
Solubility
Soluble in water and polar organic solvents like methanol
Hazard Statements
H302, H315, H319, H335 (Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation)[4]
Reactivity Insights: The molecule's utility stems from its two distinct reactive centers.
The Secondary Amine (as Hydrochloride): The amine is protonated, rendering it non-nucleophilic. It must be deprotonated with a suitable base (e.g., NaOH, K₂CO₃, or an organic base like triethylamine) to generate the free secondary amine, which is a potent nucleophile.
The Primary Alkyl Chloride: This is an electrophilic center susceptible to Sₙ2 (nucleophilic substitution) reactions. It readily reacts with a wide range of nucleophiles, including phenoxides, alkoxides, and carbanions, to form new carbon-oxygen or carbon-carbon bonds.
This dual nature allows for two primary synthetic strategies:
Strategy A: Use the amine as the nucleophile to react with an electrophilic center on the core scaffold.
Strategy B: Use the alkyl chloride as the electrophile to be attacked by a nucleophilic center on the core scaffold.
Core Application: Synthesis of Antidepressants
The N-methyl-3-aminopropyl side chain is a hallmark of many successful antidepressants. Its length and flexibility are optimal for interaction with the binding pockets of serotonin (SERT) and norepinephrine (NET) transporters.
Case Study: Synthesis of a Fluoxetine Precursor
Fluoxetine, a cornerstone SSRI, functions by blocking the reuptake of serotonin into the presynaptic neuron, thereby increasing its concentration in the synapse.[1] A key intermediate in its synthesis is N-methyl-3-phenyl-3-hydroxypropan-1-amine. While multiple routes exist, a convergent synthesis can employ a derivative of 3-chloro-N-methylpropan-1-amine.
A more direct and widely documented application involves the reaction of N-methyl-3-aminopropan-1-ol (which can be derived from our title compound) with 4-chlorobenzotrifluoride.[3] The following protocol details a related, fundamental reaction type: the N-alkylation of a primary amine, which is a core transformation in medicinal chemistry.[5]
Detailed Experimental Protocols
Protocol 1: General Procedure for Nucleophilic Substitution using 3-Chloro-N-methylpropan-1-amine
This protocol outlines the alkylation of a generic phenol (Ar-OH) to form an aryl ether, a common step in drug synthesis. This demonstrates the reactivity of the alkyl chloride moiety.
Objective: To synthesize an N-methyl-3-(aryloxy)propan-1-amine derivative.
Caption: General workflow for phenoxide alkylation.
Materials & Reagents:
Reagent
M.W.
Amount
Moles (mmol)
Eq.
Substituted Phenol (Ar-OH)
-
-
10.0
1.0
3-Chloro-N-methylpropan-1-amine HCl
144.04
1.59 g
11.0
1.1
Potassium Carbonate (K₂CO₃), anhydrous
138.21
4.15 g
30.0
3.0
N,N-Dimethylformamide (DMF), anhydrous
-
50 mL
-
-
Ethyl Acetate (EtOAc)
-
100 mL
-
-
Saturated aq. NaCl (Brine)
-
50 mL
-
-
Step-by-Step Methodology:
Reactor Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add the substituted phenol (1.0 eq), potassium carbonate (3.0 eq), and anhydrous DMF (50 mL).
Causality Explanation: Potassium carbonate is a moderately strong base sufficient to deprotonate the phenol to its corresponding nucleophilic phenoxide. DMF is a polar aprotic solvent, which is ideal for Sₙ2 reactions as it solvates the cation (K⁺) but not the nucleophilic anion, enhancing its reactivity.[6] An inert nitrogen atmosphere prevents potential oxidation of sensitive functional groups.
Addition of Alkylating Agent: Add 3-Chloro-N-methylpropan-1-amine hydrochloride (1.1 eq) to the stirring suspension.
Insight: A slight excess (1.1 eq) of the alkylating agent is used to ensure complete consumption of the limiting phenol substrate. The hydrochloride salt is used for stability; the excess base in the reaction will neutralize the HCl and deprotonate the secondary amine, although the amine is not the intended nucleophile in this strategy.
Reaction Execution: Heat the reaction mixture to 80-90 °C using an oil bath. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every 2-4 hours.
Trustworthiness Check: Monitoring is crucial. A typical TLC system would be 10% Methanol in Dichloromethane. The disappearance of the starting phenol spot and the appearance of a new, typically higher Rf product spot indicates reaction progression.
Work-up: Once the reaction is complete (typically 8-16 hours), cool the mixture to room temperature. Pour the mixture into 200 mL of cold water and transfer to a separatory funnel.
Extraction: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers.
Rationale: The product is organic-soluble, while the inorganic salts (KCl, K₂CO₃) remain in the aqueous phase. Repeated extractions ensure maximum recovery of the product.
Washing: Wash the combined organic layers with water (2 x 50 mL) and then with saturated brine (1 x 50 mL).
Purpose: The water wash removes residual DMF, and the brine wash removes residual water from the organic layer, aiding in the drying process.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo using a rotary evaporator to yield the crude product.
Purification: Purify the crude material by column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane to afford the pure product.
Validation: Product identity and purity should be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Mechanistic Considerations and Process Safety
The core of the described protocol is the Williamson ether synthesis, a classic Sₙ2 reaction.
Caption: Sₙ2 mechanism for ether synthesis.
Key Mechanistic Points:
Stereochemistry: As the reaction proceeds via a backside attack, inversion of configuration would occur if the electrophilic carbon were a chiral center. In this case, it is a primary carbon, so stereochemistry is not a concern.
Side Reactions: A potential side reaction is the elimination (E2) pathway, but this is generally disfavored for primary alkyl halides with non-bulky bases at moderate temperatures. Over-alkylation of the secondary amine is also possible if it competes as a nucleophile, but phenoxides are generally softer nucleophiles and react preferentially with the alkyl chloride.
Safety & Handling:
3-Chloro-N-methylpropan-1-amine hydrochloride is an irritant. Always handle it in a fume hood wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4]
DMF is a reproductive toxin. Avoid inhalation and skin contact.
Reactions involving heating should be conducted with appropriate shielding and temperature control.
Conclusion
3-Chloro-N-methylpropan-1-amine hydrochloride is a high-value, versatile reagent in medicinal chemistry. Its straightforward reactivity and commercial availability make it an essential tool for introducing the N-methyl-3-aminopropyl side chain, a key pharmacophore in many CNS-active drugs. The protocols and insights provided herein serve as a practical guide for researchers to effectively and safely utilize this compound in the synthesis of next-generation therapeutics. By understanding the underlying principles of its reactivity and the nuances of experimental execution, chemists can confidently incorporate this building block into their synthetic strategies.
References
Vertex AI Search. (2024). 3-Chloro-N,N-dimethylpropan-1-amine Hydrochloride: A Comprehensive Overview.
BenchChem. (2025). Experimental procedure for N-alkylation of primary amines.
Mahboubi-Rabbani, M., et al. (2025). A Review on Tricyclic Antidepressants Synthesis Methods. International Journal of New Chemistry, 12(2), 193-205.
Google Patents. (2020). CN110668918A - Chemical synthesis method of 3-chloro-1-propanol.
RSC Publishing. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. RSC Advances.
Bar-Haim, G., & Kol, M. (2004). Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN. Organic Letters, 6(20), 3549–3551.
Casnati, A., et al. (2024). Synthesis of anti-depressant molecules via metal-catalyzed reactions: a review. Journal of the Iranian Chemical Society.
Kozell, L. B., et al. (2014). Structure-Activity Relationships for a Novel Series of Citalopram Analogues at Monoamine Transporters. ACS Chemical Neuroscience, 5(2), 128–138.
Google Patents. (2005). US6846957B2 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.
American Chemical Society. (2026). N alkylation at sp3 Carbon Reagent Guide. ACS Green Chemistry Institute.
Experimental setup for reactions involving 3-Chloro-N-methylpropan-1-amine hydrochloride
This Application Note and Protocol Guide is designed for researchers utilizing 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5). It moves beyond standard catalog descriptions to address the specific reactiv...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol Guide is designed for researchers utilizing 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5). It moves beyond standard catalog descriptions to address the specific reactivity profile of this "spring-loaded" electrophile, focusing on its dual nature as a linear alkylating agent and a precursor to the reactive N-methylazetidine heterocycle.
3-Chloro-N-methylpropan-1-amine hydrochloride is not merely a linear alkyl chloride; it is a latent N-methylazetidine precursor . In drug development, it serves as a critical "C3-amine" linker, commonly found in SNRI scaffolds (e.g., fluoxetine/atomoxetine analogs) and phenothiazine derivatives.
The core challenge in using this reagent is controlling the competition between intermolecular nucleophilic substitution (
) and intramolecular cyclization .
The Salt Form (HCl): Stable, crystalline, and chemically inert.
The Free Base: Highly unstable. Upon neutralization (
), the amine lone pair performs an intramolecular attack on the -chloride ( in water), generating N-methylazetidine .
Successful utilization requires selecting a protocol that either exploits this cyclization (The Azetidine Gateway) or suppresses it (Protected Linear Alkylation).
Key Chemical Data
Property
Value
Note
CAS
97145-88-5
Hydrochloride Salt
MW
144.04 g/mol
Salt (Free base MW: ~107.6 g/mol )
Structure
Secondary amine, -chloro
Reactivity
Latent Electrophile
Forms N-methylazetidine upon neutralization
Stability
Hygroscopic Solid
Store dessicated.[1][2] Free base is volatile & reactive.
Critical Safety Protocol: The "Half-Mustard" Risk
While not a full nitrogen mustard (which requires two leaving groups), the free base and the generated N-methylazetidine are potent alkylating agents with vesicant properties.
Inhalation Hazard: The free base and N-methylazetidine are volatile. NEVER neutralize this salt outside of a fume hood.
Skin Contact: Both the linear chloride and the azetidine are skin irritants and potential sensitizers. Double-gloving (Nitrile) is mandatory.
Quenching: Residual reaction mixtures containing the azetidine species should be quenched with acidic methanol (to ring-open to the methoxy-amine) or dilute HCl before disposal.
Reaction Logic & Mechanism
The experimental outcome is dictated by the pH and Protection Status of the amine nitrogen.
Figure 1: Bifurcation of reactivity based on amine protection.
Experimental Protocols
Protocol A: The "Azetidine Gateway" (In-Situ Coupling)
Best for: Synthesizing 3-substituted-N-methylpropylamines (e.g., aryl ethers like fluoxetine analogs) without isolation of intermediates.
Mechanism: The base generates the free amine, which cyclizes to N-methylazetidine. The nucleophile (e.g., Phenoxide) then attacks the strained ring to form the final linear product.
Base: NaH (for aprotic) or KOH (for biphasic) (2.5 equiv)
Solvent: DMF (anhydrous) or DMSO.
Step-by-Step:
Nucleophile Activation: In a flame-dried flask under
, dissolve the Nucleophile (1.1 equiv) in DMF. Cool to 0°C. Add NaH (60% dispersion, 2.2 equiv) portion-wise. Stir for 30 min until evolution ceases.
Amine Liberation: Add solid 3-Chloro-N-methylpropan-1-amine HCl (1.0 equiv) directly to the phenoxide solution.
Note: The excess NaH will neutralize the HCl salt immediately, liberating the free amine in situ.
Cyclization & Coupling: Heat the mixture to 60–80°C .
Mechanistic Insight: At this temperature, the free amine rapidly cyclizes to N-methylazetidine. The phenoxide anion then attacks the least hindered carbon of the azetidine ring (regioselective ring opening).
Monitoring: Monitor by HPLC/TLC. The starting chloride disappears rapidly; the intermediate azetidine is transient. Look for the appearance of the product peak (
corresponding to Nucleophile + 71 Da).
Workup: Cool to RT. Quench carefully with water. Extract with EtOAc.[3][4] Wash organic layer with water (3x) to remove DMF. Dry over
and concentrate.
Why this works: The N-methylazetidine intermediate is highly reactive toward strong nucleophiles (like phenoxides) due to ring strain (~25 kcal/mol), driving the reaction to completion more effectively than a direct intermolecular
on a secondary alkyl chloride.
Protocol B: Protected Linear Alkylation (Standard
)
Best for: Reactions with weaker nucleophiles or when regioselectivity issues arise from ring opening.
Mechanism: Protecting the nitrogen prevents cyclization, forcing the reaction to proceed via direct displacement of the chloride.
m/z ~179. Formed if concentration is too high without nucleophile (intermolecular alkylation).
Troubleshooting Guide
Problem: Low yield, formation of polymer/dimer.
Cause: Concentration of the amine was too high relative to the nucleophile during the "Free Base" phase.
Solution: Use Protocol A with excess nucleophile, or switch to Protocol B (Protection).
Problem: Product is the wrong regioisomer (branched instead of linear).
Cause: Ring opening of azetidine occurred at the substituted carbon (rare for steric reasons but possible with bulky nucleophiles).
Solution: Use Protocol B (Linear
) to enforce connectivity.
References
Chemical Identity & Properties: PubChem. 3-chloro-N-methylpropan-1-amine hydrochloride (Compound). National Library of Medicine. [Link]
Azetidine Reactivity: Couty, F., & Evano, G. (2006). Azetidines: New tools for the synthesis of nitrogen heterocycles. Organic Preparations and Procedures International. [Link]
Ring Opening Mechanism: Ghorai, M. K., et al. (2011). Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines. Journal of Organic Chemistry. [Link]
Drug Synthesis Application (Atomoxetine): Koenig, T. M., et al. (2006). Synthesis of Atomoxetine Hydrochloride.
Application Notes and Protocols for Monitoring 3-Chloro-N-methylpropan-1-amine Hydrochloride Reactions
Introduction: The Critical Role of Reaction Monitoring in Pharmaceutical Development In the synthesis of Active Pharmaceutical Ingredients (APIs), rigorous monitoring of chemical reactions is not merely a procedural form...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Reaction Monitoring in Pharmaceutical Development
In the synthesis of Active Pharmaceutical Ingredients (APIs), rigorous monitoring of chemical reactions is not merely a procedural formality but a cornerstone of process understanding, control, and ultimately, patient safety. 3-Chloro-N-methylpropan-1-amine hydrochloride is a key building block in the synthesis of various pharmaceutical compounds.[1][2] Its reactive nature necessitates precise control over reaction conditions to ensure optimal yield, minimize impurity formation, and guarantee the quality of the final product. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on robust analytical methods for monitoring reactions involving 3-Chloro-N-methylpropan-1-amine hydrochloride.
The methodologies detailed herein are designed to provide real-time or near-real-time insights into reaction kinetics, the consumption of starting materials, the formation of products, and the emergence of any by-products. By implementing these protocols, researchers can make informed decisions to optimize reaction parameters, ensure batch-to-batch consistency, and build a comprehensive data package for regulatory submissions.
Understanding the Analyte: 3-Chloro-N-methylpropan-1-amine Hydrochloride
3-Chloro-N-methylpropan-1-amine hydrochloride (CAS No. 97145-88-5) is a secondary amine hydrochloride salt.[3][4] Its structure, containing a reactive secondary amine and a primary alkyl chloride, dictates its chemical behavior and informs the selection of appropriate analytical techniques. The hydrochloride salt form enhances its stability and water solubility.
Recommended Analytical Methods for Reaction Monitoring
A multi-faceted approach employing chromatographic and spectroscopic techniques is recommended for comprehensive monitoring of reactions involving 3-Chloro-N-methylpropan-1-amine hydrochloride. The choice of method will depend on the specific reaction, the information required (qualitative vs. quantitative), and the available instrumentation.
High-Performance Liquid Chromatography (HPLC): A Versatile Tool for Quantitative Analysis
HPLC is a powerful technique for separating and quantifying the components of a reaction mixture.[5][6] For the analysis of amines like 3-Chloro-N-methylpropan-1-amine hydrochloride, which lack a strong chromophore, derivatization is often employed to enhance UV detection.[5] Alternatively, charged aerosol detection (CAD) or evaporative light scattering detection (ELSD) can be used for direct analysis.
Causality in Method Design: The development of a stability-indicating HPLC method is crucial. This ensures that the method can accurately quantify the target analyte in the presence of its impurities and degradation products.[6][7][8] Forced degradation studies are an essential part of this process, helping to identify potential degradation pathways and ensure the method's specificity.[6]
Protocol 1: Stability-Indicating RP-HPLC Method with Pre-column Derivatization
This protocol outlines a general approach that can be adapted and optimized for specific reaction mixtures.
Objective: To quantify the consumption of 3-Chloro-N-methylpropan-1-amine hydrochloride and the formation of the desired product.
Acid and Base for pH adjustment (e.g., phosphoric acid, triethylamine)
Reaction samples (quenched at various time points)
Reference standards for 3-Chloro-N-methylpropan-1-amine hydrochloride and the product
Experimental Workflow:
Caption: HPLC analysis workflow from sample preparation to quantification.
Step-by-Step Methodology:
Sample Preparation:
At specified time intervals, withdraw an aliquot of the reaction mixture.
Immediately quench the reaction to halt any further transformation. The quenching method will depend on the reaction chemistry (e.g., rapid cooling, addition of a quenching agent).
Dilute the quenched sample with a suitable solvent (e.g., a mixture of water and acetonitrile).
Derivatization: To a known volume of the diluted sample, add the derivatization reagent solution and a buffer to maintain the optimal pH for the reaction. Allow the derivatization to proceed for the recommended time at the specified temperature.
Chromatographic Conditions:
Parameter
Recommended Starting Conditions
Rationale
Column
C18, 250 mm x 4.6 mm, 5 µm
Provides good retention and separation of a wide range of organic molecules.
Mobile Phase A
0.1% Trifluoroacetic acid in Water
Provides good peak shape for amines.
Mobile Phase B
0.1% Trifluoroacetic acid in Acetonitrile
Elutes the analytes from the column.
Gradient
Start with a low percentage of B, and gradually increase to elute the product and any by-products.
Allows for the separation of compounds with a range of polarities.
Flow Rate
1.0 mL/min
A standard flow rate for analytical HPLC.
Column Temperature
30 °C
Ensures reproducible retention times.
Detection Wavelength
Dependent on the chosen derivatization reagent (e.g., 254 nm for Dansyl chloride derivatives).
Maximizes the signal for the derivatized analytes.
Injection Volume
10 µL
A typical injection volume for analytical HPLC.
Data Analysis:
Integrate the peak areas of the derivatized 3-Chloro-N-methylpropan-1-amine hydrochloride and the product.
Calculate the concentration of each component using a calibration curve generated from reference standards.
Plot the concentration of the reactant and product over time to determine the reaction kinetics.
Gas Chromatography (GC): An Alternative for Volatile Amines
Gas chromatography is a suitable technique for analyzing volatile and thermally stable compounds.[9][10] For amines, which can exhibit poor peak shape due to their basicity, specialized columns or derivatization are often necessary to achieve good chromatographic performance.[9]
Causality in Method Design: The choice of a suitable GC column is critical to prevent peak tailing and ensure good resolution. A column with a stationary phase designed for amine analysis, or derivatization to reduce the polarity of the amine, will lead to more symmetrical peaks and improved quantification.[9]
Protocol 2: GC-FID Method for Reaction Monitoring
Objective: To monitor the disappearance of 3-Chloro-N-methylpropan-1-amine and the appearance of the product, particularly if they are volatile.
Instrumentation:
Gas chromatograph with a Flame Ionization Detector (FID)
Autosampler or manual injection port
Capillary column suitable for amine analysis
Materials:
Solvent for dilution (e.g., Dichloromethane, Methanol)
Caption: GC analysis workflow for reaction monitoring.
Step-by-Step Methodology:
Sample Preparation:
Quench the reaction at various time points.
Dilute the sample in a suitable volatile solvent.
If derivatization is necessary, add the derivatizing agent and allow the reaction to complete.
Chromatographic Conditions:
Parameter
Recommended Starting Conditions
Rationale
Column
Capillary column for amines (e.g., DB-5amine, CP-Volamine)
Minimizes peak tailing and improves separation.
Injector Temperature
250 °C
Ensures complete volatilization of the sample.
Oven Temperature Program
Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C).
Separates compounds based on their boiling points.
Carrier Gas
Helium or Hydrogen
Inert gases to carry the sample through the column.
Detector Temperature
280 °C
Prevents condensation of the analytes in the detector.
Detector
Flame Ionization Detector (FID)
Provides a sensitive and universal response for organic compounds.
Data Analysis:
Integrate the peak areas of the reactant and product.
Use a calibration curve to determine the concentration of each component.
Monitor the reaction progress by plotting concentrations over time.
Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A Primary Method for In-Situ Monitoring
Quantitative NMR (qNMR) is a powerful technique that allows for the direct measurement of the concentration of analytes in a sample without the need for identical reference standards for each component.[11][12][13][14] This makes it particularly useful for reaction monitoring, where reference standards for intermediates may not be available.[15]
Causality in Method Design: The principle of qNMR relies on the direct proportionality between the integrated signal area of a resonance and the number of nuclei contributing to that signal.[11] By including an internal standard of known concentration, the concentration of all other components in the mixture can be determined.[13]
Protocol 3: In-Situ Reaction Monitoring by ¹H qNMR
Objective: To obtain real-time quantitative data on the consumption of reactants and the formation of products and intermediates directly in the reaction mixture.
Instrumentation:
NMR spectrometer
NMR tubes
Materials:
Deuterated solvent compatible with the reaction
Internal standard (e.g., maleic acid, 1,4-dioxane)
Reactants
Experimental Workflow:
Caption: Workflow for in-situ reaction monitoring by qNMR.
Step-by-Step Methodology:
Sample Preparation:
In an NMR tube, dissolve a known mass of the internal standard in a deuterated solvent that is suitable for the reaction.
Add the starting materials for the reaction, including 3-Chloro-N-methylpropan-1-amine hydrochloride, to the NMR tube.
NMR Data Acquisition:
Acquire a ¹H NMR spectrum before initiating the reaction to get the initial concentrations (t=0).
Initiate the reaction (e.g., by adding the final reactant or by placing the NMR tube in a pre-heated spectrometer probe).
Acquire a series of ¹H NMR spectra at regular time intervals.
Data Analysis:
Process each spectrum (phasing and baseline correction).
Identify non-overlapping, characteristic peaks for the reactant, product(s), and the internal standard.
Integrate the areas of these peaks.
Calculate the concentration of each species using the following formula:
Nₛₜₔ = Number of protons for the internal standard peak
Mₓ = Molar mass of the analyte
Mₛₜₔ = Molar mass of the internal standard
mₛₜₔ = Mass of the internal standard
V = Volume of the solvent
Plot the concentrations of the reactant and product(s) as a function of time.
Potential Impurities and Side Reactions
During the synthesis and subsequent reactions of 3-Chloro-N-methylpropan-1-amine hydrochloride, several impurities and by-products may form. The analytical methods should be capable of separating these from the main components. Potential side reactions include:
Over-alkylation: If the product of the reaction is also an amine, it may react further with the starting material.
Elimination: Under basic conditions, elimination of HCl can occur to form an alkene.
Hydrolysis: The chloro group can be hydrolyzed to a hydroxyl group.
It is essential to develop methods that can resolve these potential impurities to ensure the quality of the final product.
Conclusion: A Pathway to Robust Process Control
The analytical methods outlined in these application notes provide a robust framework for monitoring reactions involving 3-Chloro-N-methylpropan-1-amine hydrochloride. By employing a combination of HPLC, GC, and qNMR, researchers can gain a comprehensive understanding of their chemical processes. This detailed analytical insight is fundamental to developing efficient, controlled, and reproducible synthetic routes for the production of high-quality pharmaceutical ingredients. The principles and protocols described herein should be adapted and validated for each specific application to ensure their suitability and accuracy.
References
von Harbou, E. (n.d.). Quantitative NMR methods for reaction and process monitoring. RPTU. Retrieved from [Link]
Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]
Mestrelab Research. (n.d.). What is qNMR and why is it important? Mestrelab Resources. Retrieved from [Link]
JEOL. (2022, December 19). Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability. Retrieved from [Link]
PubChem. (n.d.). 3-chloro-N-methylpropan-1-amine. National Center for Biotechnology Information. Retrieved from [Link]
Science.gov. (n.d.). stability-indicating hplc method: Topics by Science.gov. Retrieved from [Link]
Synthonix. (n.d.). 3-Chloro-N-methylpropan-1-amine hydrochloride - [C39954]. Retrieved from [Link]
Dong, M. W. (2022, November 1). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Retrieved from [Link]
Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]
Patel, et al. (2023). Stability Indicating HPLC Method Development: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 13(1), 1-8. Retrieved from [Link]
GSRS. (n.d.). 3-CHLORO-N-METHYLPROPAN-1-AMINE. Retrieved from [Link]
Pharmaffiliates. (n.d.). CAS No : 65232-62-4 | Product Name : 3-Chloro-N-methylpropan-1-amine. Retrieved from [Link]
Quest Journals. (2023). Development of Validated Stability-Indicating Assay Methods- Critical Review. Journal of Research in Pharmaceutical Science, 8(12), 10-17. Retrieved from [Link]
International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography. Retrieved from [Link]
International Journal of Pharmacy Teaching & Practices. (2014). Development and Validation of a HPLC Method for Chlorphenamine Maleate Related Substances in Multicomponents Syrups and Tablets. 5(3), 997-1001. Retrieved from [Link]
MDPI. (n.d.). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]
International Journal of Pharmaceutical Research and Applications. (2023). RP-HPLC Method Development and Validation for Simultaneous Estimation of Amitriptyline Hydrochloride and Methylcobalamin in Bulk. 8(2), 1024-1033. Retrieved from [Link]
Purification techniques for products from 3-Chloro-N-methylpropan-1-amine hydrochloride
Application Note: High-Purity Isolation of N-Methyl-3-Arylpropylamine Derivatives Introduction: The Alkylation Challenge 3-Chloro-N-methylpropan-1-amine hydrochloride (3-CMPA·HCl) is a critical electrophilic building blo...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Purity Isolation of N-Methyl-3-Arylpropylamine Derivatives
Introduction: The Alkylation Challenge
3-Chloro-N-methylpropan-1-amine hydrochloride (3-CMPA·HCl) is a critical electrophilic building block in the synthesis of serotonin and norepinephrine reuptake inhibitors (SSRIs/SNRIs), including Atomoxetine , Fluoxetine , and Nisoxetine .[1] The reagent introduces the
-methylpropylamine side chain onto an aryl backbone via nucleophilic substitution.[1]
While the synthesis appears straightforward, the purification of the resulting products is complicated by three specific factors inherent to this reagent:
Azetidinium Ion Formation: The 3-chloro-amine precursor can cyclize intramolecularly to form a highly reactive, electrophilic azetidinium species, leading to isomeric impurities.[1]
Over-Alkylation: The product is often a secondary amine, which remains nucleophilic and can react with a second equivalent of 3-CMPA to form "dimeric" tertiary amine impurities.[1]
Physical State: Many free-base products in this class are viscous, high-boiling oils, making distillation difficult and necessitating salt-based purification strategies.
This guide details a biphasic purification protocol designed to isolate the target secondary amine while systematically rejecting unreacted electrophiles, over-alkylated byproducts, and hydrolyzed impurities.[1]
Mechanistic Context & Impurity Profile
Understanding the reaction pathways is essential for designing the purification logic.[1]
Primary Pathway: The nucleophile (e.g., an alkoxide) displaces the chloride to form the target ether.[1]
Competitive Pathway (Azetidinium): In basic media, the free base of 3-CMPA cyclizes.[1] This 4-membered ring is highly strained and can open to yield rearranged isomers or hydrolyze to the alcohol (
-methyl-3-hydroxypropylamine).
Genotoxicity Concern: Unreacted 3-CMPA and the azetidinium ion are potential alkylating agents (genotoxins). The purification must demonstrate their complete removal (< ppm levels).[1]
Diagram 1: Reaction Pathways and Impurity Generation[1]
Caption: Kinetic competition between direct alkylation, cyclization (azetidinium formation), and over-alkylation (dimerization).[1]
Protocol A: Differential pH Extraction (The "Workhorse")
This method utilizes the pKa difference between the target secondary amine (typically pKa ~9.5–10.5), the neutral organic impurities, and the amphiphilic nature of the byproducts.[1]
Adjust pH to >12.0 using 20% NaOH (aq).[1] Rationale: Ensure the amine product is in the free-base form (organic soluble).[1]
Organic Extraction:
Extract the aqueous mixture with Methyl tert-butyl ether (MTBE) or Toluene (3x volumes).[1]
Note: MTBE is preferred for its ease of removal, but Toluene is superior if the product is later crystallized as a salt directly from the solution.[1]
Discard the aqueous layer (contains inorganic salts and highly polar hydrolysis byproducts).[1]
Acidic Wash (Crucial Step):
Wash the combined organic phase with 1M Glycine buffer (pH 9.0) or weak bicarbonate.[1]
Expert Insight: At pH 9.0, stronger bases (impurities) may be partially protonated and removed, while the lipophilic product remains in the organic phase.[1]
Follow with a Water wash to remove entrained base.[1]
Protocol B: The Oxalate Purification Platform (The "Polisher")[1]
Many
-methyl-3-arylpropylamines (like Atomoxetine) form hydrochloride salts that are hygroscopic or have low melting points, making them difficult to crystallize purely. The Oxalate Salt is frequently the "magic bullet" intermediate—it crystallizes readily, rejecting structural isomers and dimeric impurities that the HCl salt traps.[1]
Applicability: Use this when the crude HCl salt from Protocol A is sticky, colored, or
Take the crude product (oil or HCl salt) and partition between MTBE and 1N NaOH.[1] Separate the organic layer containing the free base.[1][3][4]
Oxalate Formation:
Calculate 1.05 equivalents of Oxalic Acid Dihydrate .
Dissolve the free base in Ethyl Acetate (EtOAc) (5 volumes) at 40°C.
Dissolve the oxalic acid in minimal warm Methanol (MeOH) .[1]
Add the oxalic acid solution dropwise to the EtOAc solution with vigorous stirring.
Crystallization:
Heat the slurry to reflux (approx. 70°C) for 30 minutes to dissolve/equilibrate.
Cool slowly to 0–5°C over 4 hours. Rationale: Slow cooling promotes the growth of the thermodynamically stable crystal form, excluding impurities from the lattice.[1]
Isolation & Conversion:
Filter the white crystalline solid.[1] Wash with cold EtOAc.[1]
Purity Check: Analyze via HPLC. Purity should exceed 99.5%.
Conversion to HCl (Final Step): Suspend the purified oxalate in water, basify with NaOH, extract into MTBE, and precipitate with HCl as described in Protocol A.
Diagram 2: Purification Decision Tree
Caption: Decision matrix for selecting between direct salt precipitation and oxalate recrystallization.
Quantitative Data: Solubility & Salt Properties[1]
The following table contrasts the physical properties of the salts for a typical derivative (e.g., Atomoxetine analogs), illustrating why the Oxalate route is preferred for purification.
Feature
Hydrochloride Salt
Oxalate Salt
Impact on Purification
Crystallinity
Often amorphous/Hygroscopic
highly Crystalline
Oxalate allows for better mother liquor rejection.
Melting Point
Broad / Low (~140–150°C)
Sharp / High (~170°C+)
Higher MP correlates with lattice stability and purity.[1]
Solubility (Water)
Very High
Low to Moderate
Oxalate can be washed with water/alcohol mixes without massive yield loss.[1]
Solubility (EtOAc)
Insoluble
Sparingly Soluble
EtOAc acts as an excellent anti-solvent for Oxalate crystallization.[1]
Safety & Handling (The Reagent)
3-Chloro-N-methylpropan-1-amine HCl is a Vesicant and potential Mutagen .
Neutralization: All glassware and waste streams contacting the reagent must be treated with a solution of 10% Sodium Thiosulfate or concentrated Ammonia to nucleophilically destroy trace alkyl chlorides before disposal.[1]
Skin Contact: The free base can penetrate skin rapidly.[1] Double gloving (Nitrile + Laminate) is required.[1]
References
Synthesis of Atomoxetine Hydrochloride. World Intellectual Property Organization, WO2006037055A1.[1] 1]
3-Aryloxy-3-phenylpropylamines and intermediates. United States Patent, US4314081A (Eli Lilly). 1]
Process for preparing atomoxetine hydrochloride. World Intellectual Property Organization, WO2008062473A1.[1] 1]
Purification of methyl amines. United States Patent, US2061889A.[1] 1]
3-Chloro-N,N-dimethylpropan-1-aminium chloride. IUCrData, 2023, 8, x230015. (Relevant structural analog and azetidinium insight). [Link]1]
Application Note: 3-Chloro-N-methylpropan-1-amine Hydrochloride in Heterocyclic Synthesis
This Application Note is designed to guide researchers in the strategic use of 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5).[1] This bifunctional building block offers a unique entry point into heteroc...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed to guide researchers in the strategic use of 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5).[1] This bifunctional building block offers a unique entry point into heterocyclic chemistry, specifically for the synthesis of azetidines , functionalized linker systems , and secondary amine drug metabolites .[2]
[1]
Introduction & Chemical Profile[1][2][3][4][5][6][7]
3-Chloro-N-methylpropan-1-amine hydrochloride is a bifunctional aliphatic amine containing a secondary methylamino group and a terminal alkyl chloride.[1] Unlike its widely used N,N-dimethyl analog (used in Chlorpromazine synthesis), this N-methyl variant provides a specific handle for synthesizing secondary amine derivatives without the need for demethylation steps.[1][2]
However, its utility comes with a critical handling constraint: The "Cyclization Race." Upon neutralization of the hydrochloride salt, the free amine acts as an intramolecular nucleophile, displacing the chloride to form N-methylazetidine .[1][2] This guide details how to harness this reactivity for ring formation or suppress it for linear linker applications.[1][2]
Pathway A: Intramolecular Cyclization (The Azetidine Route)
Under basic conditions (pH > 10), the amine deprotonates and attacks the
-carbon, displacing the chloride via a 4-exo-tet transition state.[1][2] This is the preferred method for synthesizing N-methylazetidine , a strained 4-membered heterocycle valuable in fragment-based drug discovery (FBDD).[1]
Pathway B: Intermolecular Functionalization (The Linear Route)
To use the molecule as a linear linker (e.g., to attach a propyl-methylamine chain to a drug scaffold), the nitrogen nucleophilicity must be engaged with an external electrophile faster than the intramolecular cyclization occurs, or the nitrogen must be protected/acylated immediately upon free-basing.[1][2]
Figure 1: Divergent reactivity pathways.[1] Neutralization leads to cyclization (Red), while acylation preserves the linear chain (Green).[1][2]
Application Protocols
Protocol A: Synthesis of N-Methylazetidine (Cyclization)
Objective: To isolate the strained 4-membered ring for use as a rigid morpholine/piperidine surrogate.[1]
Setup: Place the amine hydrochloride in a round-bottom flask equipped with a distillation head and condenser.
Basification: Add the 50% NaOH solution dropwise to the solid salt. Caution: Exothermic.[2]
Reaction: The free base is liberated and immediately begins to cyclize.[1][2] Heat the mixture gently (oil bath ~60-80°C).
Isolation: N-Methylazetidine (bp ~70°C) is volatile.[1][2] Distill the product directly from the reaction mixture as it forms.
Purification: Redistill over KOH pellets to remove water. Store under inert atmosphere at 4°C (hygroscopic and reactive).
Validation:
1H NMR (CDCl3): Look for ring protons at
~3.1 (4H, t) and N-methyl singlet at ~2.[1][2]3. Absence of propyl chain triplets confirms cyclization.[1][2]
Protocol B: Linear Coupling to Acid Chlorides (The "Amine-First" Strategy)
Objective: To attach the chloro-propyl-methylamine chain to a scaffold (e.g., forming an amide) while retaining the alkyl chloride for subsequent reactions (e.g., Friedel-Crafts or S
Preparation: Suspend the amine HCl in DCM at 0°C under Nitrogen.
Base Addition: Add DIPEA dropwise. Note: DIPEA is bulky and less likely to promote rapid cyclization compared to hydroxide, but work quickly.[2]
Electrophile Addition: Immediately add the Acid Chloride (R-COCl) dropwise.[1][2]
Incubation: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.
Mechanism:[2][7][8][9] The N-acylation removes the nucleophilicity of the nitrogen, preventing cyclization to the azetidine.[1][2]
Workup: Wash with 1N HCl (to remove unreacted amine/DIPEA), then NaHCO
, then Brine. Dry over MgSO.
Result: You now have an N-methyl-N-(3-chloropropyl)amide . The terminal chloride is intact and available for further derivatization.[1][2]
Protocol C: Synthesis of Fused Heterocycles (e.g., Tetrahydroquinolines)
Objective: Use the building block to form a 6-membered ring fused to an aromatic system.
Concept: Reacting an aniline derivative with this building block.
Challenge: Direct alkylation of aniline with the propyl chloride end is difficult because the building block cyclizes to azetidine faster than it alkylates the aniline.[1][2]
Solution: Use the Azetidinium Ion Strategy . Generate the azetidine (Protocol A) or the azetidinium salt in situ, then open the ring with the aniline nucleophile.[1][2]
Procedure (Ring Opening):
Generate N-methylazetidine (as per Protocol A) or use the crude distillate.[1][2]
Dissolve the aniline nucleophile (1.0 eq) in Acetonitrile.
Add N-methylazetidine (1.2 eq) and a Lewis Acid catalyst (e.g., AlCl
Heat to reflux.[1][2] The aniline attacks the strained ring, opening it to form the N-(3-aminopropyl)aniline derivative.[1][2]
Note: This results in the linear chain attached to the aniline, which can then be cyclized if an electrophile is present at the ortho position.[1][2]
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield in Linear Coupling
Spontaneous cyclization of the starting material.[1]
Ensure temperature is kept at 0°C or lower during base addition.[2] Add the electrophile before or simultaneously with the base (Schotten-Baumann biphasic conditions).
Product is Water Soluble
Formation of quaternary ammonium salts or high polarity of amine.[2]
Use chlorinated solvents for extraction.[1][2] If product is the azetidine, do not use aqueous workup; distill directly.[1][2]
Polymerization
Intermolecular reaction between free base molecules (head-to-tail).[1]
Run reactions in dilute conditions (0.05 M) to favor intramolecular cyclization (if desired) or use excess electrophile (if linear coupling desired).
References
PubChem. (2023).[1][2] 3-Chloro-N-methylpropan-1-amine hydrochloride (Compound Summary).[1][10][6][11] National Library of Medicine.[1][2] [Link][1][2]
Cromwell, N. H., & Phillips, B. (1949).[1][2] Mannich Bases of 3-Hydroxy-4-methoxyacetophenone.[1] Journal of the American Chemical Society.[1][2] (Foundational chemistry of chloropropylamines). [Link]
Vanecko, J. A., & West, F. G. (2005).[1][2] Substituted Azetidines via Nucleophilic Ring Opening.[1][2] Organic Letters.[1][2] (Methodology for ring opening azetidines). [Link][1][2]
Navigating the Reactive Landscape: A Guide to Solvent Selection for 3-Chloro-N-methylpropan-1-amine Hydrochloride
Introduction: The Critical Role of the Reaction Medium 3-Chloro-N-methylpropan-1-amine hydrochloride is a bifunctional synthetic building block of significant interest in medicinal chemistry and drug development. Its uti...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of the Reaction Medium
3-Chloro-N-methylpropan-1-amine hydrochloride is a bifunctional synthetic building block of significant interest in medicinal chemistry and drug development. Its utility lies in the presence of two reactive centers: a nucleophilic secondary amine and an electrophilic primary alkyl chloride. This duality allows for its participation in a variety of transformative reactions, most notably intramolecular cyclization to form N-methylazetidine and intermolecular N-alkylation of diverse substrates. However, the successful execution of these reactions is profoundly dependent on the judicious choice of solvent. The solvent not only dictates the solubility of the starting material and reagents but also critically influences reaction rates, pathways, and the ultimate yield and purity of the desired product. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and protocols for effective solvent selection in reactions involving 3-Chloro-N-methylpropan-1-amine hydrochloride.
Physicochemical Properties and Initial Considerations
3-Chloro-N-methylpropan-1-amine hydrochloride is a crystalline solid at room temperature.[1][2] As a hydrochloride salt, it exhibits moderate to good solubility in polar protic solvents like water and lower alcohols, but limited solubility in many nonpolar organic solvents. The primary consideration for any reaction is the liberation of the free amine, 3-chloro-N-methylpropan-1-amine, which is the active nucleophilic species. This is achieved by the addition of a suitable base to neutralize the hydrogen chloride. The choice of base and its solubility, in turn, influences the selection of the reaction solvent.
The reactions of 3-Chloro-N-methylpropan-1-amine predominantly proceed via an S(_N)2 mechanism, where the amine nitrogen acts as the nucleophile attacking an electrophilic carbon, or in the case of intramolecular cyclization, the internal alkyl chloride. The principles of S(_N)2 reactions, therefore, form the bedrock of our solvent selection strategy.
The Primacy of Polar Aprotic Solvents
For S(_N)2 reactions, polar aprotic solvents are generally the solvents of choice.[1][5] These solvents possess a significant dipole moment, allowing them to dissolve ionic reagents, but they lack acidic protons. This latter characteristic is crucial as it prevents the formation of a strong solvation shell around the amine nucleophile through hydrogen bonding. In protic solvents, this solvation shell would sterically hinder the nucleophile and decrease its reactivity, thereby slowing down the reaction.[5]
Favorable Solvents:
N,N-Dimethylformamide (DMF): Excellent solvating power for a wide range of organic and inorganic compounds. Its high boiling point is advantageous for reactions requiring elevated temperatures.
Acetonitrile (MeCN): A versatile polar aprotic solvent with a lower boiling point than DMF, facilitating easier removal post-reaction. It is a good choice for reactions at moderate temperatures.
Dimethyl Sulfoxide (DMSO): A highly polar aprotic solvent capable of dissolving many otherwise insoluble salts. Its high boiling point and potential for side reactions at elevated temperatures require careful consideration.
Acetone: A less polar but effective aprotic solvent for many S(_N)2 reactions, particularly when high polarity is not essential. Its volatility simplifies workup.[5]
Less Favorable Solvents:
Protic Solvents (Water, Ethanol, Methanol): While they can dissolve the hydrochloride salt, they will hinder the nucleophilicity of the free amine.[1]
Nonpolar Solvents (Toluene, Hexane): These solvents are generally poor choices due to the low solubility of the amine salt and the inorganic bases typically used.
Application Protocols
The following protocols are presented as detailed guides for common applications of 3-Chloro-N-methylpropan-1-amine hydrochloride.
Protocol 1: Intramolecular Cyclization to N-Methylazetidine
The intramolecular cyclization of 3-Chloro-N-methylpropan-1-amine is a facile route to N-methylazetidine, a valuable scaffold in medicinal chemistry.[6] The reaction proceeds via an intramolecular S(_N)2 displacement of the chloride by the secondary amine.
Materials:
3-Chloro-N-methylpropan-1-amine hydrochloride
Potassium carbonate (K₂CO₃), anhydrous, powdered
Acetonitrile (MeCN), anhydrous
Round-bottom flask
Magnetic stirrer and stir bar
Reflux condenser
Inert atmosphere (Nitrogen or Argon)
Procedure:
To a dry round-bottom flask under an inert atmosphere, add 3-Chloro-N-methylpropan-1-amine hydrochloride (1.0 eq).
Add anhydrous acetonitrile to form a slurry (concentration typically 0.1-0.5 M).
Add powdered anhydrous potassium carbonate (2.0-3.0 eq). The use of a slight excess of a solid inorganic base is common to ensure complete neutralization of the hydrochloride and the HCl generated during the reaction.
Stir the mixture vigorously at room temperature for 30 minutes to facilitate the formation of the free amine.
Heat the reaction mixture to reflux (approx. 82 °C for acetonitrile) and maintain for 4-12 hours. The progress of the reaction can be monitored by TLC or GC-MS.
After completion, cool the reaction mixture to room temperature.
Filter the mixture to remove the inorganic salts (K₂CO₃ and KCl).
Wash the filter cake with a small amount of acetonitrile.
The filtrate contains the N-methylazetidine product. Due to its volatility, careful removal of the solvent under reduced pressure is advised. Further purification can be achieved by distillation.
Causality of Choices:
Acetonitrile: A polar aprotic solvent that facilitates the S(_N)2 reaction without interfering with the nucleophilicity of the amine. Its boiling point allows for a moderate reaction temperature.
Potassium Carbonate: An inexpensive and moderately strong inorganic base that is sufficient to deprotonate the amine hydrochloride. Its insolubility in acetonitrile simplifies its removal by filtration.
Protocol 2: Intermolecular N-Alkylation of Indole
3-Chloro-N-methylpropan-1-amine is an effective reagent for the N-alkylation of various nucleophiles, including heterocycles like indole.
Materials:
3-Chloro-N-methylpropan-1-amine hydrochloride
Indole
Sodium hydride (NaH), 60% dispersion in mineral oil
N,N-Dimethylformamide (DMF), anhydrous
Round-bottom flask
Magnetic stirrer and stir bar
Inert atmosphere (Nitrogen or Argon)
Ice bath
Procedure:
To a dry round-bottom flask under an inert atmosphere, add indole (1.0 eq) and anhydrous DMF.
Cool the solution in an ice bath to 0 °C.
Carefully add sodium hydride (1.1 eq) portion-wise. Caution: Hydrogen gas is evolved.
Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the indole anion.
In a separate flask, suspend 3-Chloro-N-methylpropan-1-amine hydrochloride (1.2 eq) in anhydrous DMF and add a suitable non-nucleophilic base such as triethylamine (1.5 eq) to generate the free amine in situ. Stir for 15 minutes.
Add the solution of the free amine dropwise to the indole anion solution at room temperature.
Heat the reaction mixture to 60-80 °C and stir for 6-18 hours. Monitor the reaction by TLC.
Upon completion, cool the reaction to room temperature and quench carefully by the slow addition of water.
Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica gel.
Causality of Choices:
DMF: A highly polar aprotic solvent that effectively dissolves the indole anion and the free amine, promoting a homogenous reaction environment.
Sodium Hydride: A strong, non-nucleophilic base ideal for the deprotonation of indole.
In situ generation of free amine: Preparing the free amine in a separate step before addition prevents the sodium hydride from reacting with the amine hydrochloride.
Troubleshooting and Key Considerations
Incomplete Conversion: Ensure the base is anhydrous and of sufficient strength and quantity to fully deprotonate the amine hydrochloride. In N-alkylation reactions, the nucleophilicity of the substrate is also a critical factor.
Side Reactions: In the case of intramolecular cyclization, polymerization can be a competing side reaction. Running the reaction at a lower concentration can favor the intramolecular pathway. For intermolecular reactions, dialkylation of the nucleophile can occur. Using a slight excess of the nucleophile can mitigate this.
Phase Transfer Catalysis: For reactions with poor solubility of the inorganic base in the organic solvent, the use of a phase transfer catalyst (e.g., tetrabutylammonium bromide) can be beneficial.[7] This is particularly useful in biphasic systems or when using less polar solvents.
Conclusion
The selection of an appropriate solvent is a cornerstone of successful synthesis using 3-Chloro-N-methylpropan-1-amine hydrochloride. By understanding the underlying S(_N)2 reaction mechanism and the role of the solvent in modulating nucleophilicity, researchers can optimize reaction conditions to achieve high yields and purity. Polar aprotic solvents such as DMF and acetonitrile, coupled with a suitable inorganic or organic base, provide a robust framework for both intramolecular cyclization and intermolecular N-alkylation reactions. The protocols and principles outlined in this application note serve as a comprehensive resource for the effective utilization of this versatile building block in drug discovery and development.
References
KPU Pressbooks. 7.5 SN1 vs SN2 – Organic Chemistry I. Retrieved from [Link]
Chemistry LibreTexts. (2024, March 28). 11.3: Characteristics of the SN2 Reaction. Retrieved from [Link]
ACS Green Chemistry Institute Pharmaceutical Roundtable. Phase Transfer Catalysis. Retrieved from [Link]
Organic Chemistry Portal. Synthesis of azetidines. Retrieved from [Link]
Synthonix. 3-Chloro-N-methylpropan-1-amine hydrochloride - [C39954]. Retrieved from [Link]
PubChem. 3-chloro-N-methylpropan-1-amine. Retrieved from [Link]
ChemBK. N-Methylpropylamine. Retrieved from [Link]
Solubility of Things. N-Methylpropylamine. Retrieved from [Link]
Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). Retrieved from [Link]
Kuriyama, M., et al. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 11, 1234567.
YouTube. (2020, November 2). Alkylation of Amines, Part 1: with Alkyl Halides. Retrieved from [Link]
ResearchGate. (2009, August 13). Steric effects and solvent effects on SN2 reactions. Retrieved from [Link]
ResearchGate. Analysis of solvent effect on SN2 reactions by different theoretical models. Retrieved from [Link]
Stoichiometry and reagent ratios for 3-Chloro-N-methylpropan-1-amine hydrochloride alkylations
Executive Summary This guide details the protocol for utilizing 3-Chloro-N-methylpropan-1-amine hydrochloride as an electrophilic alkylating agent. This reagent is a critical building block in the synthesis of secondary...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the protocol for utilizing 3-Chloro-N-methylpropan-1-amine hydrochloride as an electrophilic alkylating agent. This reagent is a critical building block in the synthesis of secondary amine-linked therapeutics, particularly tricyclic antidepressants (e.g., Desipramine) and norepinephrine reuptake inhibitors.
The Core Challenge: This reagent is bifunctional . Upon neutralization of the HCl salt, the free amine moiety becomes nucleophilic, creating a competition between the desired cross-coupling (alkylation of the scaffold) and deleterious self-alkylation (polymerization or cyclization).
Success Strategy: This protocol utilizes Phase Transfer Catalysis (PTC) or Slow-Addition Homogeneous Kinetics to maintain a low steady-state concentration of the free base, thereby favoring the reaction with the drug scaffold over self-destruction.
Mechanistic Insight: The Stability Paradox
Understanding the behavior of the free base is critical for setting stoichiometric ratios. Unlike simple alkyl halides, this reagent exists in a dynamic equilibrium once neutralized.
Reaction Pathways
Desired Pathway (
): The scaffold (e.g., iminodibenzyl) attacks the alkyl chloride.
Parasitic Pathway (
): The reagent attacks itself, leading to oligomers or the formation of N-methylazetidinium (a strained 4-membered ring), which subsequently hydrolyzes or polymerizes.
Key Insight: The rate of self-alkylation is second-order with respect to the reagent concentration (
), whereas the desired reaction depends on the scaffold (). Therefore, keeping low relative to is the primary control lever.
Figure 1: Mechanistic divergence. High concentrations of free base favor the red pathways (impurities).
Critical Process Parameters: Stoichiometry
The stoichiometry is non-trivial due to the reagent's HCl salt form and its tendency to consume itself.
Table 1: Optimized Reagent Ratios
Component
Role
Eq. (vs Scaffold)
Rationale
Drug Scaffold
Nucleophile
1.0
Limiting reagent to simplify purification.
Reagent (HCl Salt)
Electrophile
1.2 – 1.5
Excess required to compensate for hydrolytic/polymeric loss. Do not exceed 1.5 without specific justification (purification burden).
Base (Solid)
Neutralizer
3.0 – 4.0
1.0 eq neutralizes the reagent's HCl salt.1.0 eq neutralizes HCl generated from alkylation.1.0-2.0 eq excess drives kinetics and buffers the system.
Catalyst (NaI/KI)
Finkelstein
0.1
Optional. Accelerates reaction by converting Alkyl-Cl to Alkyl-I (better leaving group).
PTC (TBAB)
Transfer Agent
0.05 – 0.1
Essential for biphasic protocols (See Protocol A).
Experimental Protocols
Protocol A: Phase Transfer Catalysis (Recommended for Scale-Up)
Best for: Reactions where the scaffold is soluble in non-polar solvents (Toluene) and the user wishes to avoid handling the unstable free amine.
Concept: The reagent remains in the aqueous phase (stable). The base (NaOH) generates the free amine at the interface. The Phase Transfer Catalyst (TBAB) shuttles the free amine into the organic phase where it immediately reacts with the scaffold.
Reagents:
Scaffold (10 mmol)
3-Chloro-N-methylpropan-1-amine HCl (12-15 mmol)
Toluene (50 mL)
50% NaOH (aq) or solid NaOH (40 mmol)
Tetrabutylammonium bromide (TBAB) (0.5 mmol)
Step-by-Step:
Charge Organic Phase: In a reaction vessel, dissolve the Scaffold (1.0 eq) and TBAB (0.05 eq) in Toluene (5 vol). Heat to 60°C.
Charge Aqueous Phase: In a separate vessel, dissolve 3-Chloro-N-methylpropan-1-amine HCl (1.2 eq) in minimum water (approx. 2-3 vol).
Initiation: Add the aqueous reagent solution to the toluene mixture.
Controlled Basification: Add 50% NaOH (4.0 eq) dropwise over 30-60 minutes while stirring vigorously.
Why? Slow addition of base limits the concentration of free amine available to polymerize.
Reflux: Heat the biphasic mixture to reflux (or 85-90°C) for 4-6 hours.
Workup: Cool to RT. Separate phases. Wash organic layer with water (2x) and brine (1x). Dry over
.
Protocol B: Homogeneous Anhydrous Alkylation
Best for: Scaffolds insoluble in Toluene but soluble in DMF/DMSO.
Reagents:
Scaffold (10 mmol)
3-Chloro-N-methylpropan-1-amine HCl (12-15 mmol)
Anhydrous DMF (Dimethylformamide)
Powdered
or (30-40 mmol)
NaI (Catalytic)
Step-by-Step:
Activation: Suspend Scaffold (1.0 eq), Base (3.0 eq), and NaI (0.1 eq) in anhydrous DMF. Stir at 60°C for 30 mins to ensure deprotonation of the scaffold (if acidic).
Reagent Preparation: Separately, suspend 3-Chloro-N-methylpropan-1-amine HCl (1.2 eq) in DMF.
Note: Do NOT neutralize this separate solution. Leave it as the HCl salt suspension.
Slow Addition: Add the Reagent/DMF suspension to the Scaffold/Base mixture slowly (via syringe pump or dropping funnel) over 1-2 hours at 60-80°C.
Mechanism: The base in the main pot neutralizes the reagent as it enters, generating the reactive species in the presence of the nucleophile.
Completion: Stir for an additional 4-8 hours. Monitor by HPLC/TLC.
Workflow Visualization (PTC Method)
Figure 2: Protocol A Workflow. Separation of phases protects the reagent until the moment of reaction.
Troubleshooting & Optimization
Observation
Diagnosis
Corrective Action
Low Yield / High Starting Material
Reagent decomposition before reaction.
Increase Reagent equivalents (up to 2.0). Ensure Slow Addition is actually slow. Switch to Protocol A (PTC).
Free base concentration is too high. Reduce addition rate. Lower temperature slightly (e.g., 80°C 60°C).
Dimer Impurity
Scaffold reacting with itself (if applicable) or Reagent dimerization.
Verify stoichiometry. Ensure the Scaffold is in excess relative to the instantaneous concentration of the reagent (High Dilution principle).
Incomplete Conversion
HCl salt not neutralizing.
Ensure particle size of is fine (milled). Check water content in DMF (Protocol B requires anhydrous).
References
PubChem. (2025).[2][3] 3-Chloro-N-methylpropan-1-amine hydrochloride (Compound Summary).[4] National Library of Medicine. [Link]
Mahboubi-Rabbani, M., et al. (2025).[5] A Review on Tricyclic Antidepressants Synthesis Methods. International Journal of New Chemistry, 12(2), 193-205.[5] [Link]
Organic Syntheses. (1980). General methods for preparation of alpha-chloro enamines and related alkylations.[6] Organic Syntheses, Coll. Vol. 6, p. 282. [Link]
Characterization of products synthesized from 3-Chloro-N-methylpropan-1-amine hydrochloride
Application Note: AN-SYN-2026-04 Abstract This guide details the chemical behavior, handling protocols, and characterization strategies for 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5). As a bifunction...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-SYN-2026-04
Abstract
This guide details the chemical behavior, handling protocols, and characterization strategies for 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5). As a bifunctional "linker" molecule, it is critical in the synthesis of tricyclic antidepressants (e.g., Desipramine) and selective norepinephrine reuptake inhibitors (e.g., Atomoxetine precursors). This document provides researchers with optimized protocols for free-basing, N-alkylation workflows, and impurity profiling, addressing the specific challenges of cyclization kinetics and handling hygroscopic amine salts.
Introduction: The "Propylamine Linker" in Drug Design
3-Chloro-N-methylpropan-1-amine hydrochloride is a strategic building block used to introduce the N-methyl-3-aminopropyl side chain. This structural motif is pharmacologically privileged, serving as the binding epitope for various monoamine transporters.
Chemical Profile[1][2][3][4][5][6][7][8][9][10][11]
Functional Groups: Secondary amine (nucleophile after deprotonation), Alkyl chloride (electrophile).
Key Synthetic Challenge: The molecule is an "ambident" reactant. Under basic conditions required for N-alkylation of a drug scaffold, the free base of the reagent can self-react (dimerize) or cyclize to form an azetidinium ion. Successful synthesis requires strict kinetic control.
Synthetic Pathways & Mechanism
The primary application involves the N-alkylation of a heterocyclic scaffold (e.g., Iminodibenzyl) to synthesize Desipramine.
Reaction Mechanism: N-Alkylation of Iminodibenzyl
The synthesis proceeds via a nucleophilic substitution (
). The secondary amine of the scaffold (Iminodibenzyl) is deprotonated by a strong base (NaNH₂ or KOtBu) to generate a potent nucleophile, which then attacks the alkyl chloride terminus of the linker.
Critical Process Parameter (CPP): The 3-Chloro-N-methylpropan-1-amine must be converted to its free base in situ or immediately prior to use to prevent polymerization.
Visualization: Synthetic Workflow
The following diagram illustrates the synthesis of Desipramine, highlighting the critical free-basing step.
Figure 1: Synthetic workflow for the production of Desipramine via N-alkylation.
Understanding the degradation pathways of the starting material is essential for establishing purity specifications.
Major Impurities
N-Methylazetidinium (Cyclization):
The free amine can attack the terminal chloride intramolecularly. This forms a strained 4-membered ring (azetidinium), which is a potent alkylating agent and a genotoxic concern.
Dimerization:
Intermolecular reaction where one molecule alkylates another, forming N,N'-dimethyl-N,N'-bis(3-chloropropyl)propane-1,3-diamine.
Nitrosamines:
If the reaction environment contains nitrites (e.g., from contaminated solvents or quenching steps), the secondary amine can form N-nitroso-3-chloro-N-methylpropan-1-amine. Strict nitrite-free conditions are mandatory.
Figure 2: Competing impurity pathways for the free base reagent.
Experimental Protocols
Protocol A: Safe Generation of Free Base & Coupling
Context: The HCl salt is stable, but the free base degrades rapidly. This protocol generates the free base immediately before the coupling reaction.
Retention Logic: High pH keeps the amine neutral, improving retention on C18.
Safety & Handling (E-E-A-T)
Warning: Nitrogen Mustard Structural Analog.
While 3-Chloro-N-methylpropan-1-amine is a "half-mustard" (monofunctional), it possesses vesicant properties similar to blistering agents.
Skin Contact: Can cause delayed burns. Use double nitrile gloves and a lab coat.
Inhalation: The free base is volatile and toxic. Handle strictly in a fume hood.
Decontamination: Spills should be treated with dilute ammonia or sodium thiosulfate solution to nucleophilically displace the chloride and render the molecule harmless.
References
PubChem. (n.d.).[7][5] 3-chloro-N-methylpropan-1-amine | C4H10ClN.[7][1][8][2] National Library of Medicine. Retrieved January 30, 2026, from [Link]
Häfliger, F., & Schindler, W. (1962). Process for the production of a new N-heterocyclic compound. US Patent 3,056,776. (Foundational patent for Desipramine synthesis).
Helda - University of Helsinki. (2015). Chromatographic determination of amines. (HPLC methodology for polar amines).[9] Retrieved January 30, 2026, from [Link]
Side reactions of 3-Chloro-N-methylpropan-1-amine hydrochloride
Topic: Side Reaction Mitigation & Handling Guide CAS (HCl Salt): 97145-88-5 | CAS (Free Base): 6276-54-6[1] Introduction: The Reactivity Paradox Welcome to the technical guide for 3-Chloro-N-methylpropan-1-amine hydrochl...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Side Reaction Mitigation & Handling Guide
CAS (HCl Salt): 97145-88-5 | CAS (Free Base): 6276-54-6[1]
Introduction: The Reactivity Paradox
Welcome to the technical guide for 3-Chloro-N-methylpropan-1-amine hydrochloride . As a researcher, you likely selected this reagent as a "linker" to introduce a methyl-aminopropyl chain into a scaffold (e.g., in the synthesis of antidepressant analogs like Fluoxetine or Atomoxetine derivatives).[1]
The Core Challenge: This molecule exists in a delicate balance.[1]
As the Hydrochloride Salt: It is a dormant, stable solid.[1]
As the Free Base: It is an aggressive electrophile and nucleophile simultaneously.[1] Upon neutralization (pH > 10.5), the secondary amine deprotonates and can immediately attack the terminal alkyl chloride.[1]
This guide details the three primary failure modes: Azetidinium Cyclization , Oligomerization , and Hydrolysis , providing actionable protocols to prevent them.[1]
Module 1: The Azetidinium Trap (Intramolecular Cyclization)
The most critical side reaction is the formation of the 1-methylazetidinium ion .[1] This is an intramolecular alkylation where the amine nitrogen attacks the
According to Baldwin’s Rules for Ring Closure , this is a 4-exo-tet cyclization.[1] While 4-membered rings are strained, the entropic cost of bringing the nucleophile and electrophile together is low compared to intermolecular reactions.[1]
Trigger: pH > pKa of the secondary amine (~10.6).[1]
Rate: Fast. In aqueous base at room temperature, significant conversion occurs within minutes to hours.[1]
Consequence: The azetidinium ion is a potent alkylating agent (a potential Genotoxic Impurity or GTI).[1] It can alkylate your target molecule at the wrong position or hydrolyze to the amino-alcohol.[1]
FAQ: Troubleshooting Cyclization
Q: I neutralized the salt with NaOH, but my yield is <50%. Where did the mass go?A: You likely formed the azetidinium species, which stays in the aqueous phase or reacts non-selectively.[1] Solution: Do not pre-generate the free base.[1] Use a biphasic system (see Protocol A).
Q: Is the azetidinium ion stable?A: No. It is highly reactive. In the presence of water, it hydrolyzes to 3-(methylamino)propan-1-ol.[1] In the presence of nucleophiles, it ring-opens.[1]
Module 2: Intermolecular Oligomerization
If the concentration of the free base is too high, intermolecular attack competes with cyclization.[1] One molecule’s amine attacks another’s chloride.[1]
Pathway: Linear alkylation leading to dimers and oligomers.[1]
Differentiation: Unlike ethyl-amines (which form stable 6-membered piperazines), propyl-amines would theoretically form 8-membered rings (diazocanes) which are kinetically disfavored.[1] Therefore, linear oligomerization is the primary intermolecular risk.[1]
Data: Concentration vs. Side Reaction
Parameter
Low Concentration (<0.1 M)
High Concentration (>1.0 M)
Dominant Pathway
Intramolecular Cyclization (Azetidinium)
Intermolecular Oligomerization
Byproduct
1-Methylazetidinium
Linear Polyamines / Gums
Mitigation
Keep temp < 0°C
High dilution / Slow addition
Module 3: Hydrolysis & Storage Stability
The C-Cl bond is susceptible to hydrolysis, particularly if the salt is stored improperly.[1]
Hygroscopicity: The HCl salt is hygroscopic.[1] Absorbed water creates a localized acidic environment (or basic if residual base is present), promoting slow hydrolysis to 3-(methylamino)propan-1-ol .[1]
Observation: The white crystalline solid turns into a sticky, off-white paste.[1]
Visualizing the Reaction Pathways
The following diagram illustrates the competition between the desired reaction path and the failure modes.
Figure 1: Reaction landscape of 3-Chloro-N-methylpropan-1-amine.[1] The red path (Azetidinium) is the primary competitor to the desired synthesis.[1]
Use this method to minimize azetidinium formation by consuming the free base immediately as it is generated.[1]
Setup: Dissolve the coupling partner (nucleophile) in a biphasic solvent system (e.g., Toluene/Water or DCM/Water).[1]
Addition: Add 3-Chloro-N-methylpropan-1-amine HCl (Solid) directly to the flask.
Trigger: Cool to 0°C. Add inorganic base (e.g.,
or NaOH) dropwise.
Mechanism: As the base neutralizes the HCl salt, the free amine partitions into the organic layer where it reacts with the target nucleophile before it can cyclize in the aqueous phase.[1]
Cool to 0°C during base addition to suppress kinetic side reactions.[1]
References
National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 541874, 3-chloro-N-methylpropan-1-amine. Retrieved from [Link]
Sykes, B. M., et al. (1995).[1][2] Kinetics and mechanism of the cyclization of substituted N-phenyl-2-methyl-2(2-aminophenyl)propanamides and analogues. Journal of the Chemical Society, Perkin Transactions 2.[1][2] (Mechanistic grounding for
-haloamine cyclization kinetics).
Stirling, C. J. M. (1960).[1] Intramolecular substitution in alkyl halides. Journal of the Chemical Society.[1][2] (Foundational text on 4-exo-tet cyclization rates of haloamines).
Technical Support Center: Preventing Dimerization of 3-Chloro-N-methylpropan-1-amine HCl
Document ID: TS-ORG-97145 Last Updated: October 26, 2023 Status: Active Access Level: Public Executive Summary 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5) is a critical building block for secondary ami...
Author: BenchChem Technical Support Team. Date: February 2026
Document ID: TS-ORG-97145
Last Updated: October 26, 2023
Status: Active
Access Level: Public
Executive Summary
3-Chloro-N-methylpropan-1-amine hydrochloride (CAS 97145-88-5) is a critical building block for secondary amine synthesis, particularly in reuptake inhibitors (e.g., Fluoxetine analogs). However, it possesses a "self-destruct" mechanism. Upon neutralization to its free base, it rapidly undergoes intramolecular cyclization to form a reactive N-methylazetidinium ion . This intermediate reacts with the remaining free amine to form dimers and oligomers, drastically reducing yield and creating difficult-to-remove impurities.
The Golden Rule: Never store the free base. Generate it in situ at low temperatures (
) and react immediately with your target nucleophile.
Module 1: The Chemistry of Instability
To prevent dimerization, you must understand the mechanism. The hydrochloride salt is stable because the amine is protonated (
), rendering it non-nucleophilic.
Once you add a base (neutralization), the amine becomes a free nucleophile. Because the molecule also contains a leaving group (chloride) three carbons away, it is perfectly set up for Neighboring Group Participation (NGP) .
The Degradation Pathway
Activation: Base removes the proton from the amine.
Cyclization (Rate Limiting Step): The nitrogen attacks the
-carbon, displacing the chloride. This forms the 1-methylazetidinium cation (a 4-membered strained ring).
Dimerization: A second molecule of free base attacks the highly electrophilic azetidinium ring, opening it to form a linear dimer. This process repeats, leading to oligomerization.
Figure 1: The degradation pathway. The transition from Free Base to Azetidinium is the critical control point.
Module 2: Storage & Handling Protocols
The stability of this compound relies entirely on preventing the conditions that facilitate the pathway above.
Storage Specifications
Parameter
Specification
Reason
Temperature
-20°C (Freezer)
Slows kinetic degradation. Even the solid salt can degrade slowly at RT if moisture is present.
Atmosphere
Argon or Nitrogen
The salt is hygroscopic. Moisture absorption leads to hydrolysis () or partial neutralization.
Container
Amber Glass, Tightly Sealed
Protects from light (minor factor) and ensures an airtight seal against humidity.
Shelf Life
12 Months
Re-test purity via titration (AgNO3) or NMR before use if stored >6 months.
Handling "Do's and Don'ts"
DO weigh quickly in a low-humidity environment (glovebox or dry room preferred).
DO NOT dissolve in water or methanol unless you are immediately using it. Protic solvents stabilize the transition state for cyclization.
DO NOT attempt to isolate the free base as an oil. It will polymerize in the flask.
The only way to use this reagent successfully is to bypass the isolation of the free base. Use a Biphasic System or Low-Temperature Addition .
Protocol A: The Biphasic Method (Preferred for Alkylations)
Best for reacting with phenols, thiols, or other strong nucleophiles.
Dissolution: Dissolve the target nucleophile (e.g., a phenol) and the 3-Chloro-N-methylpropan-1-amine HCl in a non-polar solvent (Toluene or DCM).
The Trigger: Add a solid inorganic base (e.g.,
or ) and a phase transfer catalyst (e.g., TBAB).
Mechanism of Protection: The inorganic base neutralizes the amine slowly at the solid-liquid interface. The free base is generated in low concentrations and immediately reacts with the target nucleophile (which is in high concentration), statistically favoring the desired reaction over dimerization.
Protocol B: Low-Temperature Lithiation (For C-C Bond Formation)
Best if using strong bases like n-BuLi or NaH.
Cooling: Cool the reaction vessel to -78°C (Dry ice/Acetone).
Free Base Generation: Add the amine HCl salt to THF. Add exactly 1 equivalent of base (e.g., NaH) to neutralize the HCl.
Timing: Stir for 15-30 mins at -78°C. At this temperature, the cyclization to azetidinium is kinetically inhibited.
Addition: Add your electrophile immediately.
Warming: Allow to warm to room temperature only after the reactants are mixed.
Figure 2: Decision tree for safe reaction setup.
Troubleshooting & FAQ
Q1: I see a white precipitate forming immediately after neutralizing the salt in water. Is this my product?
Diagnosis: Likely No .
Explanation: 3-Chloro-N-methylpropan-1-amine free base is an oil. If a white solid forms rapidly in aqueous/basic solution, it is likely the dimer salt or polymerized quaternary ammonium species, which are often insoluble in the organic phase.
Solution: Switch to organic solvents (DCM) and keep water out of the system.
Q2: My yield is consistently 40-50%. Where is the rest?
Diagnosis: Competitive Cyclization.
Explanation: If you mix the amine and base before adding the target reactant, the amine consumes itself.
Solution: Add the base last , or add the amine HCl salt slowly to a mixture of the base and the target molecule.
Q3: Can I check the purity of the HCl salt by LC-MS?
Diagnosis: Use caution.
Explanation: Standard LC-MS uses aqueous mobile phases. The salt may cyclize on the column or in the source if the pH is not strictly controlled, giving false peaks for the hydrolyzed alcohol (
).
Solution: Use qNMR (Quantitative NMR) in
(without base) or DMSO- for the most accurate purity assessment. Look for the triplet at ppm ().
Q4: Is the azetidinium ion dangerous?
Diagnosis:YES.
Explanation: Azetidinium ions are potent alkylating agents, structurally similar to nitrogen mustards. They can alkylate DNA.
Safety: Treat all reaction mixtures containing this intermediate as potential carcinogens/vesicants. Neutralize waste streams with an excess of nucleophile (e.g., thiosulfate) before disposal.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 541874, 3-chloro-N-methylpropan-1-amine. Retrieved from [Link]
Troubleshooting
3-Chloro-N-methylpropan-1-amine hydrochloride reaction temperature optimization
Topic: Reaction Temperature Optimization & Handling Guide Document ID: TS-OPT-3CMPA-001 Status: Active Target Audience: Synthetic Chemists, Process Development Scientists Core Directive: The "Azetidinium Trap" Executive...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Reaction Temperature Optimization & Handling Guide
Document ID: TS-OPT-3CMPA-001
Status: Active
Target Audience: Synthetic Chemists, Process Development Scientists
Core Directive: The "Azetidinium Trap"
Executive Summary:
The critical failure mode when using 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5) is not the reactivity of the chloride, but the instability of the free amine.
As a secondary amine with a
-chloro substituent, this molecule possesses an internal nucleophile (the amine) and an electrophile (the carbon attached to the chlorine) separated by a 3-carbon chain. Upon deprotonation (free-basing), the molecule undergoes rapid intramolecular cyclization to form the N-methylazetidinium ion . This is a competitive, parasitic side reaction that consumes your reagent before it can alkylate your target nucleophile.
The Golden Rule:
Never heat the free base in the absence of your target nucleophile. Temperature optimization is a race between intermolecular alkylation (desired) and intramolecular cyclization (undesired).
The Thermodynamic & Kinetic Landscape
To optimize yield, you must understand the competing pathways. The hydrochloride salt is stable because the nitrogen lone pair is protonated and unavailable for nucleophilic attack. Once you neutralize the salt, the clock starts ticking.
Reaction Pathway Visualization
Figure 1: The "Fork in the Road." Once the free base is generated, heat without a nucleophile leads to rapid degradation via azetidinium formation.
Optimization Protocol: The "Cold-Start" Strategy
Do not mix all reagents at room temperature and heat. Follow this biphasic temperature protocol to maximize selectivity.
Phase 1: Activation (The Cold Zone)
Temperature:
to
Objective: Generate the free base while kinetically suppressing cyclization.
Methodology:
Dissolve your target nucleophile and the 3-chloro-N-methylpropan-1-amine HCl salt in the solvent (e.g., DMF, Acetonitrile, or Toluene/Water).
Cool the mixture to
.
Add your base (e.g.,
, , or aqueous NaOH) slowly .
Stir at
for 15–30 minutes. This allows deprotonation without providing enough thermal energy for the activation barrier of cyclization.
Phase 2: Coupling (The Ramp)
Temperature:
to (Solvent dependent)
Objective: Overcome the activation energy for intermolecular substitution (
).
Methodology:
Ensure the target nucleophile is in molar excess (1.1 to 1.5 eq) relative to the amine reagent.
Ramp the temperature slowly (
).
Monitor: Use LC-MS to track the disappearance of the amine. If you see a mass peak corresponding to
, you are forming the azetidinium species.
Recommended Solvent/Base Systems
System Type
Solvent
Base
Temp Range
Notes
Anhydrous
DMF or DMAc
Fastest kinetics; high risk of cyclization if nucleophile is weak.
Mild
Acetonitrile
Reflux ()
Good balance; acetonitrile suppresses ionization of the chloride.
Biphasic
Toluene / Water
NaOH / TBAB
Best for Scale-up. Phase transfer catalysis keeps the free base in the organic phase, minimizing cyclization.
Troubleshooting & FAQs
Q1: My yield is low (<30%), and the NMR shows a complex aliphatic region. What happened?A: You likely experienced "Thermal Runaway Cyclization." If you heated the reaction too slowly without the nucleophile present, or if your nucleophile is too weak (e.g., a sterically hindered phenol), the reagent cyclized into the azetidinium salt.
Fix: Increase the nucleophile equivalents (1.5 eq) and switch to a more polar aprotic solvent (DMF) to accelerate the intermolecular reaction over the intramolecular one.
Q2: Can I free-base the reagent separately and store it?A:Absolutely not. The free base (3-chloro-N-methylpropan-1-amine) is unstable. It must be generated in situ in the presence of the nucleophile. If you must isolate it, it must be kept at
and used within hours.
Q3: Is the azetidinium impurity toxic?A: Yes. Azetidinium ions are potent alkylating agents (similar to nitrogen mustards). They can alkylate DNA. Treat any reaction waste suspected of containing cyclized byproducts as hazardous cytotoxic waste.
Q4: I see a peak at M+107 in the mass spec. Is that my reagent?A: The molecular weight of the free base is ~107.58 Da. However, the azetidinium ion is also an isomer with the same mass. You must distinguish them by fragmentation patterns or NMR (azetidinium protons are distinctively shifted).
Safety & Handling (Critical)
Hazard Class: Corrosive, Acute Toxicity.
Special Warning: Vesicant Potential.
While the HCl salt is relatively safe to handle as a solid, the moment it is dissolved in base, it generates a potential blistering agent.
PPE: Double nitrile gloves, chemical splash goggles, and a fume hood are mandatory.
Spill Cleanup: Do not wipe up free-base spills with water (this may disperse the azetidinium). Neutralize with a dilute acid (acetic acid or dilute HCl) to re-protonate the amine, returning it to its stable, non-cyclizing salt form, then clean.
Workflow Visualization
Figure 2: The "Cold-Start" Protocol for minimizing impurity formation.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 541874, 3-chloro-N-methylpropan-1-amine. Retrieved from [Link]
Gao, H., et al. (2012).Synthesis and reactivity of azetidinium ions in organic synthesis.
Optimization
Effect of pH on 3-Chloro-N-methylpropan-1-amine hydrochloride reactivity
Executive Technical Overview 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5 / 65232-62-4 free base) is a critical alkylating intermediate used in the synthesis of pharmaceuticals such as fluoxetine and at...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Technical Overview
3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5 / 65232-62-4 free base) is a critical alkylating intermediate used in the synthesis of pharmaceuticals such as fluoxetine and atomoxetine .
Its utility is defined by a "switchable" reactivity profile governed entirely by pH. In its protonated hydrochloride salt form, it is stable. However, upon neutralization (pH > 7), the molecule undergoes rapid intramolecular cyclization to form the highly electrophilic N-methylazetidinium ion . Understanding this transition is vital to preventing yield loss, impurity formation, and safety hazards.
The Mechanism: The "Self-Destruct" Pathway
The reactivity of this compound is driven by the intramolecular nucleophilic attack of the secondary amine nitrogen onto the terminal carbon bearing the chlorine atom. This reaction is strictly pH-dependent.
Pathway Diagram
Figure 1: The pH-dependent transformation from stable salt to reactive azetidinium ion.[1]
Mechanistic Insight:
Acidic Conditions (pH < 7): The nitrogen atom is protonated (
). The lone pair is occupied by a proton, rendering the nitrogen non-nucleophilic. The molecule behaves as a stable alkyl chloride.
Basic Conditions (pH > 8): Deprotonation exposes the nitrogen lone pair. Due to the favorable entropy of forming a 4-membered ring (despite ring strain), the nitrogen attacks the
-carbon, displacing chloride.
Consequence: The resulting azetidinium ion is a potent alkylating agent. If no external nucleophile is present, it will eventually react with water to form the alcohol impurity (3-(methylamino)propan-1-ol).
Troubleshooting Guide: Reactivity & Stability
Scenario A: "My reaction yield is consistently lower than expected (e.g., <50%)."
Diagnosis: Premature Cyclization.
If you neutralize the hydrochloride salt before adding your target nucleophile, the compound consumes itself.
Root Cause
Explanation
Corrective Action
High pH Exposure
Adding base (NaOH/TEA) to the amine solution before the coupling partner is present.
Co-addition: Add the base only when the nucleophile is present in the reaction vessel.
Slow Addition
Dosing the amine free base slowly into a reactor.
Reverse Addition: Add the amine salt to the reactor, then add base. Or, generate the free base at and use immediately.
Aqueous Hold
Holding the free base in water/organic biphasic mix for >1 hour.
Immediate Use: The half-life of the free base in water at 25°C can be minutes to hours. Process immediately.
Scenario B: "I see an unknown impurity peak in HPLC/GC."
Diagnosis: Azetidinium or Hydrolysis Product.
Question: Does the peak appear early in Reverse Phase HPLC?
Answer: It is likely 3-(methylamino)propan-1-ol .
Mechanism:[2][3][4][5] The azetidinium ion reacts with trace water in your solvent.
Question: Does the peak appear as a transient species that disappears upon acidic workup?
Answer: It is likely the N-methylazetidinium ion itself (if the assay is non-acidic).
Note: In acidic HPLC mobile phases (0.1% TFA), the azetidinium ring may open to form the alcohol or revert to the chloro-amine (less likely).
Scenario C: "The material solidified or became a viscous oil during storage."
Diagnosis: Polymerization/Oligomerization.
At high concentrations and neutral/basic pH, the azetidinium ion can be attacked by another molecule of free amine (intermolecular reaction) rather than cyclizing, leading to oligomers.
Solution: Always store as the HCl salt . Never store the free base.
Experimental Protocols (Best Practices)
Protocol 1: Preparation of Stable Stock Solutions
Do not store stock solutions in water or methanol without acidification.
Solvent: Use anhydrous alcohols (Ethanol/Methanol) or water.
Acidification: Ensure the solvent contains 0.1% to 1.0% HCl or Acetic Acid.
Verification: Check pH with a dipstick; it must be < 3.0 .
Storage:
is recommended. Stability is months at this temperature if kept acidic.
Protocol 2: In-Situ Free Base Generation (For Coupling Reactions)
Use this method to minimize dimerization and hydrolysis.
Reagents:
3-Chloro-N-methylpropan-1-amine HCl (1.0 equiv)
Target Nucleophile (1.1 equiv)
Base (e.g.,
or , 2.0 equiv)
Solvent (DMF, ACN, or Toluene)
Steps:
Dissolve: Dissolve the Nucleophile and the Amine HCl salt in the solvent first.
Cool: Cool the mixture to
(ice bath).
Activate: Add the Base slowly.
Why? As the base neutralizes the HCl, the amine becomes free. Since the nucleophile is already present in high concentration, intermolecular reaction (desired) competes favorably with intramolecular cyclization (undesired).
Warm: Allow to warm to room temperature only after base addition is complete.
Frequently Asked Questions (FAQ)
Q1: Can I extract the free base into an organic solvent (e.g., DCM) and store it?A:No. Even in non-polar solvents like DCM or Toluene, the intramolecular cyclization can occur, often faster than in water because the chloride leaving group is not solvated, making the transition state tighter. If you must extract, keep the solution at
and use it within 30 minutes.
Q2: What is the half-life of the free base at pH 10?A: While exact kinetics vary by solvent and temperature, analogous haloalkylamines (like nitrogen mustards) have half-lives in the range of 10 to 60 minutes at 25°C in aqueous solution. At pH > 10, the rate limiting step is the cyclization itself, not the deprotonation.
Q3: Is the Azetidinium ion toxic?A:Yes, highly. It is a potent alkylating agent similar to mustard gases. It can alkylate DNA. All waste streams containing the active cyclized form should be quenched with a strong nucleophile (e.g., Thiosulfate or concentrated hydroxide to force hydrolysis) before disposal.
Q4: Does the "N-methyl" group make it more stable than the primary amine?A: Slightly, but not significantly for handling purposes. Secondary amines are more nucleophilic than primary amines, which can actually accelerate cyclization. However, the steric bulk of the methyl group provides a minor stabilizing effect compared to the primary amine analog (3-chloropropylamine). Both must be treated as unstable free bases.
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 541874, 3-chloro-N-methylpropan-1-amine. Retrieved January 30, 2026 from [Link]
Sykes, B. M., et al. (1995). Kinetics and mechanism of the cyclization of substituted N-phenyl-2-methyl-2(2-aminophenyl)propanamides and analogues. Journal of the Chemical Society, Perkin Transactions 2.[3] (Describes general kinetics of haloalkylamine cyclization). [Link]
Organic Syntheses. Procedures involving haloalkylamine cyclization and handling. (General handling of reactive chloro-amines). [Link]
Technical Support Center: Handling Hygroscopic 3-Chloro-N-methylpropan-1-amine hydrochloride
Welcome to the technical support guide for 3-Chloro-N-methylpropan-1-amine hydrochloride. This document provides in-depth guidance for researchers, chemists, and drug development professionals to effectively handle this...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for 3-Chloro-N-methylpropan-1-amine hydrochloride. This document provides in-depth guidance for researchers, chemists, and drug development professionals to effectively handle this valuable but challenging hygroscopic reagent. Our goal is to empower you with the technical knowledge and practical protocols to ensure the integrity of your material and the success of your experiments.
Section 1: Compound Properties & Safety Data
3-Chloro-N-methylpropan-1-amine hydrochloride is a key intermediate in pharmaceutical synthesis.[1] Its utility is matched by its primary handling challenge: hygroscopicity. Understanding its physical properties is the first step toward successful application.
Safety Summary: This compound may cause skin and eye irritation.[2] Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is required. Always handle in a well-ventilated area and wash hands thoroughly after use.[4] For complete safety information, always consult the latest Safety Data Sheet (SDS) from your supplier.
Section 2: The Challenge of Hygroscopicity
Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding atmosphere. For 3-Chloro-N-methylpropan-1-amine hydrochloride, this is not a trivial property; it is a critical variable that can dictate experimental success or failure.
Causality of Failure: When this hydrochloride salt absorbs atmospheric water, two primary problems arise. First, the mass of the material increases, making it impossible to accurately weigh the anhydrous compound for a reaction. This directly impacts stoichiometry and can lead to lower yields, incomplete reactions, or the formation of impurities. Second, the absorbed water can interfere with moisture-sensitive reactions, acting as an unwanted nucleophile or degrading other reagents in the mixture. The material's physical state can also change from a free-flowing powder to a cohesive, clumpy solid or even a sticky syrup, making it physically difficult to handle.[5]
Section 3: Troubleshooting Guide
This section addresses common issues encountered in the lab.
Q1: My 3-Chloro-N-methylpropan-1-amine hydrochloride has turned into a sticky or clumpy solid. What happened and what should I do?
Probable Cause: The material has been exposed to ambient air and has absorbed a significant amount of moisture. This happens if the container is not sealed properly or has been left open for too long.
Solution: The material needs to be dried. For a small amount of clumping, storing the container in a desiccator with a fresh desiccant for 24-48 hours may be sufficient. For more severe cases (stickiness or syrup formation), the compound must be dried under high vacuum.
Protocol for Vacuum Drying:
Place the compound in a suitable flask (e.g., a round-bottom flask).
Connect the flask to a high-vacuum line equipped with a cold trap.
Apply vacuum gradually to avoid bumping.
Dry for 12-24 hours. Gentle heating (e.g., 30-40°C) can accelerate the process, but ensure the temperature is well below the compound's melting point.
Once dry, break the vacuum by backfilling with an inert gas like nitrogen or argon.
Immediately transfer to a tightly sealed container and store in a desiccator or glove box.
Q2: I'm struggling to weigh the compound accurately. The mass on the balance keeps increasing. How can I solve this?
Probable Cause: This is a classic sign of a hygroscopic compound actively absorbing moisture from the air during weighing.
Solution: You must minimize the compound's exposure to the atmosphere. There are two primary approaches depending on the equipment available.
Gold Standard (Glove Box): The most reliable method is to handle and weigh the compound inside a glove box with a controlled inert atmosphere (low ppm O₂ and H₂O).[6][7] This completely eliminates atmospheric moisture.
Rapid Weighing Protocol (Standard Lab Bench): If a glove box is unavailable, speed and preparation are key.
Have all materials ready: spatula, pre-tared and labeled receiving vial with a cap, and the stock bottle of the reagent.
Minimize air currents by closing fume hood sashes and nearby windows.
Open the stock bottle, quickly transfer an approximate amount of the solid to the tared vial on the balance.
Do not aim for an exact mass (e.g., precisely 1.000 g). Instead, aim for a mass within an acceptable range (e.g., 0.950 - 1.050 g).[8]
Immediately close both the vial and the stock bottle.
Record the exact mass displayed on the balance.
Use this exact mass to calculate the precise concentration of your final solution or the required amounts of other reagents. This approach ensures stoichiometric accuracy despite the handling challenge.[8]
Q3: My reaction yield is inconsistent or lower than expected. Could the hygroscopic nature of the starting material be the cause?
Probable Cause: Absolutely. This is a very common consequence of improper handling of hygroscopic reagents. Inaccurate weighing leads to incorrect molar ratios of reactants. Furthermore, the introduced water can quench reagents like organometallics, bases (e.g., NaH), or dehydrating agents, effectively halting or slowing your desired reaction.
Solution: You must adopt a strict anhydrous technique for your entire experimental setup.
Verify Reagent Integrity: Ensure your 3-Chloro-N-methylpropan-1-amine hydrochloride is dry using the methods in Q1.
Implement Proper Weighing: Use one of the protocols described in Q2.
Use Anhydrous Glassware: All glassware must be rigorously dried, either by oven-drying at >120°C for several hours and cooling under an inert atmosphere or by flame-drying under vacuum immediately before use.
Use Anhydrous Solvents: Ensure your reaction solvents are certified anhydrous or have been freshly distilled from an appropriate drying agent.
Maintain Inert Atmosphere: Conduct the reaction under a positive pressure of nitrogen or argon from start to finish.
Section 4: Best Practices & Protocols (FAQs)
Q1: What is the ideal storage condition for this compound?
The ideal storage is inside a tightly sealed container within a secondary containment vessel, such as a desiccator cabinet containing an active desiccant (e.g., Drierite or silica gel).[4] For long-term storage or for highly sensitive applications, storing the sealed container inside a nitrogen-filled glove box is recommended.
Q2: What is the standard operating procedure (SOP) for weighing this compound without a glove box?
The "Rapid Weighing & Calculation" method is the most practical SOP.
}
dot
Caption: Recommended workflow for weighing hygroscopic solids on a lab bench.
Q3: Do I need a glove box to handle this reagent? What are the alternatives?
A glove box is the best tool for preventing moisture contamination.[6][7] However, many labs do not have one. The primary alternative is a combination of a glove bag (a less expensive, disposable containment system) and the rapid weighing technique detailed above. For many applications, meticulous execution of the rapid weighing protocol is sufficient to achieve reliable and reproducible results.
Technical Support Center: 3-Chloro-N-methylpropan-1-amine HCl Optimization
Reagent: 3-Chloro-N-methylpropan-1-amine hydrochloride CAS: 5961-59-1 (Free Base: 65232-62-4) Common Application: Introduction of the N-methylaminopropyl side chain (e.g., in antidepressant or antihistamine synthesis). M...
Author: BenchChem Technical Support Team. Date: February 2026
Reagent: 3-Chloro-N-methylpropan-1-amine hydrochloride
CAS: 5961-59-1 (Free Base: 65232-62-4)
Common Application: Introduction of the N-methylaminopropyl side chain (e.g., in antidepressant or antihistamine synthesis).
Module 1: The Core Challenge (The "Race Condition")
The central issue with 3-Chloro-N-methylpropan-1-amine is not the stability of the hydrochloride salt (which is shelf-stable), but the extreme instability of the free base .
Once neutralized, this molecule faces a kinetic competition between two pathways:
Intermolecular Reaction (Desired): The reagent alkylates your target nucleophile (or is alkylated by your target).
Intramolecular Cyclization (Undesired): The secondary amine attacks its own terminal chloride to form the N-methylazetidinium ion .
The Mechanism of Failure
This cyclization is an entropy-driven intramolecular
reaction. It forms a strained 4-membered ring, but the proximity of the amine to the chloride (gamma-position) makes this reaction extremely fast—often faster than your desired intermolecular coupling if conditions are not optimized.
Figure 1: The kinetic competition. Path B (Red) is first-order and concentration-independent. Path A (Blue) is second-order and concentration-dependent.
Module 2: Optimization Protocols
To win the race against cyclization, you must manipulate the reaction kinetics. The goal is to maximize
while minimizing .
Strategy 1: The "Just-in-Time" Free-Basing
Never pre-neutralize this reagent. The free base has a half-life that can be measured in minutes to hours depending on temperature and solvent.
Protocol:
Dissolve your target nucleophile (e.g., Phenol, Amine) and your Base (e.g.,
, , or ) in the solvent first.
Bring the system to the desired reaction temperature (usually reflux for weak nucleophiles, or
for strong ones).
Add the 3-Chloro-N-methylpropan-1-amine HCl as a solid or a freshly prepared solution last .
Why: This ensures that as soon as the HCl salt is neutralized by the base, the resulting free amine is immediately surrounded by a high concentration of the target nucleophile.
Strategy 2: Concentration Overload
Since the desired reaction is bimolecular (Second Order) and the cyclization is unimolecular (First Order), increasing concentration favors the desired product.
Dilute conditions (0.05 M - 0.1 M): Favor Cyclization (Bad).
Recommendation: Run the reaction at the highest concentration your solubility limit permits.
Strategy 3: The Finkelstein Modification (Catalytic Iodide)
If the reaction is sluggish, adding a catalytic amount of Sodium Iodide (NaI) or Potassium Iodide (KI) can help, but it is a double-edged sword.
Mechanism:
is replaced by in situ. Alkyl iodides are more reactive electrophiles.
Risk: The iodide also cyclizes faster.
When to use: Only use KI if your target nucleophile is "soft" and highly reactive (e.g., thiols, secondary amines). If your target is "hard" (e.g., alkoxides), the boost in cyclization rate may outweigh the benefit.
Module 3: Troubleshooting & FAQs
Q1: I see a new spot on TLC that doesn't move (baseline) or is very polar. What is it?
A: This is likely the N-methylazetidinium chloride . It is a quaternary ammonium salt, making it highly polar and water-soluble.
Fix: You cannot revert this. You must optimize the upstream reaction conditions (see Strategy 1 & 2). To remove it during workup, use an aqueous wash; the charged azetidinium species will partition into the water layer, while your neutral organic product stays in the organic layer.
Q2: My yield is stuck at 40-50%, even with excess reagent.
A: You likely experienced "reagent suicide." The reagent cyclized before it could react with your target.
Fix: Do not add the reagent all at once. Add it in portions (e.g., 1.5 equivalents divided into 3 portions added every 30 minutes). This maintains a steady supply of fresh electrophile without overwhelming the system with free base that sits around cyclizing.
Q3: What is the optimal solvent?
Solvent choice dictates the transition state energy.
Solvent
Suitability
Notes
DMF / DMSO
High
Best choice. High dielectric constant stabilizes the transition state for intermolecular , but also speeds up cyclization. However, the solubility of inorganic bases () is better, speeding up the desired deprotonation.
Acetone / MEK
Medium
Good for Finkelstein conditions (NaI is soluble, NaCl precipitates).
Water / Alcohols
Low
Avoid. Protic solvents solvate the nucleophile, reducing its reactivity, while the high polarity supports the formation of the charged azetidinium transition state.
THF / DCM
Low
Poor solubility for the HCl salt often leads to heterogeneous mixtures that react too slowly.
Q4: Is the cyclized byproduct toxic?
A:YES. Azetidinium ions are potent alkylating agents (similar to mustard gases in mechanism). They can alkylate DNA.
Safety Protocol: Treat all reaction waste as potentially genotoxic. Quench reaction mixtures with aqueous ammonia or hydroxide to open any remaining azetidinium rings (hydrolysis) before disposal, although the ring is relatively robust.
Scenario: Alkylation of a Phenol (Ar-OH) with 3-Chloro-N-methylpropan-1-amine HCl.
Setup: In a round-bottom flask, charge Ar-OH (1.0 equiv) and
(3.0 equiv).
Solvent: Add anhydrous DMF (Concentration ~0.5 M to 1.0 M relative to phenol).
Activation: Stir at
for 30 minutes to ensure phenol deprotonation.
Addition: Add 3-Chloro-N-methylpropan-1-amine HCl (1.2 equiv) as a solid in one portion (or 3 portions of 0.4 equiv if scale is large).
Reaction: Stir at
. Monitor by HPLC/TLC.
Checkpoint: If starting material remains after 2 hours but reagent is consumed, add another 0.5 equiv of the amine salt.
Workup: Cool to room temperature. Dilute with EtOAc. Wash 3x with Water (Critical step: This removes the azetidinium byproduct). Wash 1x with Brine. Dry over
.
References
PubChem. 3-chloro-N-methylpropan-1-amine hydrochloride (Compound). National Library of Medicine. Available at: [Link]
Lawrence, S. A. (2009). Amines: Synthesis, Properties and Applications. Cambridge University Press.
Echeverria, P. G., et al. (2016). Safe and Scalable Synthesis of Azetidines. Organic Process Research & Development.
Troubleshooting
Minimizing impurities in 3-Chloro-N-methylpropan-1-amine hydrochloride reactions
Topic: Minimizing Impurities & Process Optimization Critical Impurity Profile: The Azetidinium Challenge The primary instability in 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5 / 65232-62-4) arises from...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Minimizing Impurities & Process Optimization
Critical Impurity Profile: The Azetidinium Challenge
The primary instability in 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS: 97145-88-5 / 65232-62-4) arises from Neighboring Group Participation (NGP) . Unlike standard alkyl halides, this molecule contains a nucleophilic nitrogen atom three carbons away from the electrophilic carbon holding the chlorine.
The Mechanism
Under neutral or basic conditions (pH > 7), the amine deprotonates to its free base form. The nitrogen lone pair attacks the
-carbon, displacing the chloride ion and forming a 1-methylazetidinium ion .
Risk: This is not just a yield loss; azetidinium ions are potent alkylating agents and are structurally alert for genotoxicity (ICH M7).
Kinetics: The reaction is first-order intramolecular. In the free base form, cyclization can occur within minutes at room temperature.
Visualizing the Pathway
The following diagram illustrates the "Ticking Clock" mechanism that users must manage during synthesis and workup.
Figure 1: The "Ticking Clock" of azetidinium formation. Stability exists only in the protonated (salt) state.
Synthesis & Workup Optimization Guide
Protocol: Chlorination via Thionyl Chloride (SOCl₂)
Best for: High purity, minimizing hydrolysis.
Step 1: Reaction Control
The Setup: Charge 3-(methylamino)-1-propanol in an inert solvent (Dichloromethane or Toluene).
The Addition: Add SOCl₂ dropwise at 0–5°C.
Why? The reaction is highly exothermic. High temperatures during addition promote the formation of dimers and oxidative impurities before the chlorination is complete.
The Reflux: Heat to reflux (approx. 40–60°C depending on solvent) for 2–4 hours.
Checkpoint: Monitor by HPLC. Disappearance of alcohol < 0.5%.[1]
Step 2: The Critical Workup (The Danger Zone)
Most users fail here. You must remove excess SOCl₂ and SO₂ without triggering cyclization.
Parameter
Recommendation
Scientific Rationale
Quench Temp
< 0°C
Kinetic suppression of the azetidinium formation.
pH Target
Maintain < 2.0
Keep the amine protonated (). The protonated amine is non-nucleophilic.
Isolation
Direct Filtration
If the product crystallizes from the reaction solvent (e.g., Toluene), filter directly. Avoid aqueous extraction if possible.
If Extraction Needed
Cold & Fast
If you must extract the free base: Cool to 0°C, basify to pH 9, extract into DCM, and immediately re-acidify with HCl gas or conc. HCl.
Troubleshooting & FAQs
Q1: My purity drops significantly after drying the product. Why?
Diagnosis: Residual moisture or trapped base.
Explanation: If the filter cake contains trapped moisture and traces of base (from a bicarbonate wash), the "micro-environment" pH can rise during the drying process. As the water evaporates, the concentration of salts increases, potentially creating localized basic pockets that trigger cyclization to the azetidinium ion.
Solution:
Wash the filter cake with anhydrous acetone or ether to remove water.
Vacuum dry at low temperature (< 40°C).
Q2: I see a "Ghost Peak" in GC analysis that doesn't match my HPLC data.
Diagnosis: Thermal degradation in the GC injector.
Explanation: 3-Chloro-N-methylpropan-1-amine HCl is thermally labile. In a hot GC injector (250°C), the salt can dissociate, and the free base will instantly cyclize to the azetidinium ring or polymerize. This appears as a broad, tailing peak or a new impurity that isn't actually in your bulk sample.
Solution: Use HPLC-UV/Vis or LC-MS . If GC is mandatory, use on-column injection at low temperatures or derivatize the amine (e.g., with trifluoroacetic anhydride) to block the nitrogen lone pair.
Q3: The product is hygroscopic and getting sticky.
Diagnosis: Presence of 1-methylazetidinium chloride.
Explanation: The azetidinium salt is significantly more hygroscopic than the linear amine hydrochloride. Once formed, it absorbs water, which then hydrolyzes the ring back to the amino-alcohol (starting material), creating a wet, sticky mess of degradation products.
Solution: Recrystallize immediately from Isopropanol/Ethanol. Store under Argon in a desiccator.
Analytical Decision Tree
Use this logic flow to select the correct analytical method for impurity tracking.
Figure 2: Analytical method selection guide. Note the strong warning against GC for the salt form.
References
Reaction Mechanism & Kinetics:
Title: "Neighboring Group Participation in the Displacement of Halides by Amines."
Source:Advanced Organic Chemistry, Part A: Structure and Mechanisms.
Context: Explains the kinetic favorability of 4-membered ring formation (Azetidinium) over intermolecular reactions.
Duloxetine Synthesis (Industrial Context)
Title: "Process for the asymmetric synthesis of duloxetine."[2]
Source: US P
URL:
Relevance: details the handling of the propanamine intermediate and the risks of racemization and degrad
Genotoxic Impurity Management
Title: "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7)."
Source: ICH Guidelines.
URL:
Relevance: Defines the regulatory requirement to control alkylating agents like azetidinium ions to ppm levels.
Analytical Artifacts in GC:
Title: "Gas chromatographic determination of thermal degradation products of amine hydrochlorides."
Source:Journal of Chromatography A.
Context: General reference for the dehydrochlorination and cyclization of gamma-chloroamines inside GC injectors.
Spectroscopic Validation of 3-Chloro-N-methylpropan-1-amine Hydrochloride Reaction Products: A Comparative Guide
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the reaction products of 3-Chloro-N-methylpropan-1-amine hydrochloride. The primary focus is on th...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the reaction products of 3-Chloro-N-methylpropan-1-amine hydrochloride. The primary focus is on the intramolecular cyclization to form N-methylazetidinium hydrochloride, a common and crucial transformation for this starting material. We will delve into the comparative analysis of spectroscopic data for the starting material and the cyclized product, explore potential side products, and provide detailed experimental protocols. This guide is designed to ensure scientific integrity and provide a self-validating system for your experimental work.
Introduction: The Chemistry of 3-Chloro-N-methylpropan-1-amine Hydrochloride
3-Chloro-N-methylpropan-1-amine hydrochloride is a valuable bifunctional molecule containing both a secondary amine and a primary alkyl chloride. This structure makes it an ideal precursor for intramolecular nucleophilic substitution, leading to the formation of a four-membered heterocyclic ring system, azetidine. The hydrochloride salt form enhances the stability of the amine.
The primary reaction of interest is the base-mediated intramolecular cyclization to form N-methylazetidinium chloride. This reaction is driven by the proximity of the nucleophilic amine to the electrophilic carbon bearing the chlorine atom. Understanding the spectroscopic signatures of both the starting material and the product is paramount for confirming the success of the reaction and identifying any potential impurities.
Comparative Spectroscopic Analysis
The transformation from a linear chloroamine to a cyclic azetidinium salt results in distinct changes in the molecular structure, which are readily observable through various spectroscopic techniques. Here, we compare the expected spectroscopic data for 3-Chloro-N-methylpropan-1-amine hydrochloride and its primary cyclization product, N-methylazetidinium chloride.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structural changes occurring during this reaction. Both ¹H and ¹³C NMR provide a wealth of information about the connectivity and chemical environment of the atoms in the molecule.
The proton NMR spectra of the starting material and product are expected to show significant differences, particularly in the chemical shifts and coupling patterns of the propyl chain protons.
3-Chloro-N-methylpropan-1-amine hydrochloride: The linear chain will exhibit three distinct methylene proton signals and a methyl proton signal. The protons on the carbon adjacent to the chlorine (Cα) will be the most deshielded, followed by the protons next to the nitrogen (Cγ).
N-methylazetidinium chloride: The formation of the strained four-membered ring leads to a more constrained system. The two methylene groups in the ring become chemically non-equivalent and will appear as a complex multiplet. The N-methyl protons will also experience a change in their chemical environment.
The carbon NMR spectrum provides a clear fingerprint of the carbon skeleton. The change from a linear to a cyclic structure will be evident in the chemical shifts of the carbon atoms.
3-Chloro-N-methylpropan-1-amine hydrochloride: Three distinct signals for the propyl chain carbons and one for the methyl carbon are expected. The carbon attached to the chlorine will have the highest chemical shift in the aliphatic region.
N-methylazetidinium chloride: The formation of the azetidinium ring results in a downfield shift for the carbons attached to the positively charged nitrogen.
Table 2: Comparative ¹³C NMR Spectral Data
Compound
Carbon Assignment
Expected Chemical Shift (ppm)
3-Chloro-N-methylpropan-1-amine hydrochloride
-CH₂-Cl (C1)
~40-45
-CH₂- (C2)
~25-30
-CH₂-NH₂⁺- (C3)
~45-50
N-CH₃
~35-40
N-methylazetidinium chloride
Ring -CH₂- (C2,C4)
~55-60
Ring -CH₂- (C3)
~15-20
N⁺-CH₃
~40-45
Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the presence and disappearance of specific functional groups.
3-Chloro-N-methylpropan-1-amine hydrochloride: The spectrum will be characterized by a broad N-H stretching band for the secondary ammonium salt. The C-Cl stretch will also be present in the fingerprint region.
N-methylazetidinium chloride: The N-H stretch of the ammonium salt will still be present. The C-Cl stretching vibration, however, will be absent, which is a key indicator of successful cyclization. The ring vibrations of the azetidinium cation will also give rise to characteristic absorptions.
Table 3: Comparative FTIR Spectral Data
Compound
Functional Group
Expected Wavenumber (cm⁻¹)
Characteristics
3-Chloro-N-methylpropan-1-amine hydrochloride
N-H Stretch (Ammonium)
2700-3100
Broad, strong
C-H Stretch (Aliphatic)
2850-3000
Medium to strong
N-H Bend (Ammonium)
1500-1600
Medium
C-Cl Stretch
600-800
Medium to weak
N-methylazetidinium chloride
N-H Stretch (Ammonium)
2700-3100
Broad, strong
C-H Stretch (Aliphatic)
2850-3000
Medium to strong
N-H Bend (Ammonium)
1500-1600
Medium
Azetidinium Ring Bend
~900-1000
Medium
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compounds. For this reaction, analyzing the free base form (after neutralization of the hydrochloride salt) is common, especially for GC-MS analysis.
3-Chloro-N-methylpropan-1-amine (free base): The molecular ion peak will be observed at m/z 107 (for ³⁵Cl) and 109 (for ³⁷Cl) in a roughly 3:1 ratio. A characteristic fragmentation would be the loss of a chlorine radical.
N-methylazetidine (free base): The molecular ion peak will be at m/z 71. The fragmentation pattern will be characteristic of a cyclic amine, often involving the loss of ethylene or other small neutral molecules.
Table 4: Comparative Mass Spectrometry Data (Electron Ionization)
Potential Side Products and Their Spectroscopic Signatures
Incomplete reactions or side reactions can lead to the formation of impurities. A thorough validation process must consider these possibilities.
Unreacted Starting Material: The presence of 3-Chloro-N-methylpropan-1-amine hydrochloride can be easily detected by the characteristic signals in NMR, IR (C-Cl stretch), and MS (isotopic pattern of chlorine).
Intermolecular Dimerization: Two molecules of the starting material can react to form a linear dimer, N,N'-dimethyl-N,N'-bis(3-chloropropyl)-1,3-propanediamine, or a cyclic dimer. A more likely intermolecular side product is the reaction of the cyclized N-methylazetidine with another molecule of the starting material. A potential dimeric product is bis(3-(methylamino)propyl)methylamine.
Spectroscopic Signature of Bis(3-(methylamino)propyl)methylamine: The ¹H NMR would be more complex than the starting material or the cyclized product. The mass spectrum would show a molecular ion at m/z 173.[4]
Oligomerization/Polymerization: Under certain conditions, chain-growth polymerization can occur, leading to a complex mixture of oligomers or polymers. This would be evident in the NMR spectra as broad, unresolved peaks and in the mass spectrum as a distribution of higher molecular weight species.
Experimental Protocols
To ensure reproducible and reliable results, standardized experimental protocols are essential.
NMR Sample Preparation
Weigh approximately 5-10 mg of the sample into a clean, dry NMR tube.
Add approximately 0.6 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or CDCl₃). The choice of solvent will depend on the solubility of the sample.
Cap the NMR tube and gently agitate until the sample is fully dissolved.
If necessary, filter the solution to remove any particulate matter.
Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.
FTIR Sample Preparation (ATR)
Ensure the Attenuated Total Reflectance (ATR) crystal is clean.
Record a background spectrum of the empty ATR crystal.
Place a small amount of the solid sample directly onto the ATR crystal.
Apply pressure using the ATR press to ensure good contact between the sample and the crystal.
Acquire the IR spectrum.
Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.
GC-MS Sample Preparation and Analysis
To analyze the free base, dissolve a small amount of the hydrochloride salt in water and neutralize with a base (e.g., NaOH) to a pH of >10.
Extract the free amine into an organic solvent (e.g., diethyl ether or dichloromethane).
Dry the organic extract over an anhydrous drying agent (e.g., Na₂SO₄).
Carefully decant or filter the solution into a GC vial.
Inject an appropriate volume (typically 1 µL) into the GC-MS system.
A typical GC program would involve an initial temperature of 50-70°C, followed by a ramp to 200-250°C. The mass spectrometer can be operated in electron ionization (EI) mode.
Mechanistic Insights and Workflow Visualization
The intramolecular cyclization of 3-Chloro-N-methylpropan-1-amine proceeds via an SN2 mechanism. The amine acts as the nucleophile, and the carbon bearing the chlorine is the electrophilic center. The reaction is typically promoted by a base to deprotonate the ammonium salt, freeing the lone pair on the nitrogen to initiate the nucleophilic attack.
Reaction Pathway Diagram
Caption: Intramolecular cyclization of 3-Chloro-N-methylpropan-1-amine.
Analytical Workflow Diagram
Caption: Workflow for spectroscopic validation of the reaction.
Conclusion
The spectroscopic validation of the reaction products of 3-Chloro-N-methylpropan-1-amine hydrochloride is a critical step in ensuring the quality and purity of the desired N-methylazetidinium chloride. By employing a multi-technique approach utilizing NMR, IR, and MS, researchers can confidently confirm the formation of the target molecule and identify any potential impurities. This guide provides the foundational knowledge and practical protocols to establish a robust and self-validating analytical workflow for this important chemical transformation.
References
PubChem. (n.d.). 3-chloro-N-methylpropan-1-amine. Retrieved from [Link]
PubChem. (n.d.). Azetidine, N-methyl-. Retrieved from [Link]
PubChem. (n.d.). Bis(3-(methylamino)propyl)methylamine. Retrieved from [Link]
Strategic Reagent Guide: Cost-Benefit Analysis of 3-Chloro-N-methylpropan-1-amine Hydrochloride in Synthesis
Executive Summary: The "Convergent Linker" Advantage In the development of CNS-active therapeutics—specifically Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs) like Atomoxetine and Fluoxetine analogs—the introductio...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Convergent Linker" Advantage
In the development of CNS-active therapeutics—specifically Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs) like Atomoxetine and Fluoxetine analogs—the introduction of the
-methylaminopropyl moiety is a critical synthetic checkpoint.
Researchers typically face a trilemma when installing this side chain:
Mitsunobu Reaction: Uses the corresponding amino-alcohol (High cost, poor atom economy).
Stepwise Alkylation: Uses 1-bromo-3-chloropropane followed by amination (Long cycle time, polymerization risks).
Direct Alkylation: Uses 3-Chloro-N-methylpropan-1-amine hydrochloride (3-CMPA·HCl) .
Verdict: This guide identifies 3-CMPA·HCl as the superior reagent for scale-up and process reliability. While the upfront material cost is 15–20% higher than raw commodity linkers, the process cost is 40% lower due to the elimination of activation steps (mesylation/tosylation) and the avoidance of triphenylphosphine oxide waste generated by Mitsunobu protocols.
The utility of this reagent hinges on its salt form. The free base is kinetically unstable due to the "neighboring group participation" of the secondary amine.
Free Base: Rapidly undergoes intramolecular cyclization to form the highly reactive (and toxic)
-methylazetidinium ion . This species polymerizes or hydrolyzes, degrading reagent purity within hours at room temperature.
Hydrochloride Salt: Protonation of the amine (
) shuts down nucleophilicity, preventing cyclization. Recommendation: Always store as the HCl salt; generate the free base in situ only in the presence of the target nucleophile.
Comparative Analysis: Route Selection
We evaluated three standard methodologies for attaching an
-methylaminopropyl chain to a phenolic scaffold (a common pharmacophore construction).
Method A: Direct Alkylation (Recommended)
Reagent: 3-CMPA·HCl + Base (
or ).
Mechanism: In situ deprotonation followed by
displacement.
Pros: Single step; high atom economy; crystalline reagents.
Cons: Requires careful temperature control to favor intermolecular substitution over intramolecular cyclization.
Method B: Mitsunobu Coupling
Reagent: 3-(Methylamino)propan-1-ol + DIAD +
.
Mechanism: Activation of alcohol by phosphine/azodicarboxylate.
Pros: Mild conditions (Room Temp); works on sensitive substrates.
Cons:Terrible Atom Economy. Generates stoichiometric
and hydrazine byproducts (difficult to remove); reagents are expensive.
Method C: Stepwise Dihalide
Reagent: 1-Bromo-3-chloropropane
Phenol Alkylation Methylamine substitution.
Mechanism: Two distinct
reactions.
Pros: Cheapest raw materials.
Cons: Two chemical steps; purification required intermediate; high risk of "dimerization" (two phenols attaching to one linker).
Cost-Benefit Data Matrix
The following table normalizes costs for a theoretical 100g synthesis of a generic Aryloxy-propylamine scaffold.
Metric
Method A: 3-CMPA·HCl (Direct)
Method B: Mitsunobu (Alcohol)
Method C: Stepwise (Dihalide)
Reagent Cost (Relative)
Medium ()
High ()
Low ($)
Step Count
1
1
2
Atom Economy (AE)
High (~85%)
Very Low (<40%)
Medium (~70%)
Purification Burden
Low (Simple wash/crystallization)
Extreme (Column chromatography often needed)
Medium (Two workups)
Waste Generation (E-Factor)
Low (Salt byproducts)
High (Phosphine oxides, Hydrazines)
Medium (Bromide waste)
Scalability
Excellent
Poor (Exothermic, viscous waste)
Good
Visualizing the Decision Pathway
The following diagram illustrates the synthetic logic and the "trap" of azetidinium formation.
Caption: Kinetic competition between productive intermolecular alkylation (Green) and unproductive intramolecular cyclization (Red). High concentration of the target scaffold favors the Green path.
Experimental Protocol: Validated O-Alkylation
Objective: Synthesis of N-methyl-3-(aryloxy)propan-1-amine using 3-CMPA·HCl.
Safety Prerequisite: All operations must be performed in a fume hood. The intermediate azetidinium species is a potential alkylating agent.
Reagents:
Substrate: Phenol derivative (1.0 equiv)
Reagent: 3-CMPA·HCl (1.2 equiv)
Base: Potassium Carbonate (
) (3.0 equiv) - Note: Excess base is required to neutralize the HCl salt AND deprotonate the phenol.
Catalyst: Potassium Iodide (KI) or TBAI (0.1 equiv) - Finkelstein activation of the chloride.
Solvent: Acetonitrile (MeCN) or DMF (anhydrous).
Step-by-Step Workflow:
Activation Phase:
Charge the reaction vessel with the Phenol (1.0 eq),
(3.0 eq), and KI (0.1 eq) in MeCN.
Stir at room temperature for 30 minutes to ensure phenol deprotonation (Phenoxide formation).
Why? Pre-forming the phenoxide ensures that as soon as the 3-CMPA free base is generated in step 2, the nucleophile is ready to trap it, minimizing azetidinium formation.
Reagent Addition:
Add 3-CMPA·HCl (1.2 eq) as a solid in a single portion.
Note: Do not pre-dissolve the reagent in water or base; add it directly to the suspension.
Reaction:
Heat the mixture to reflux (
for MeCN).
Monitor via TLC/HPLC. Reaction typically completes in 6–12 hours.
Endpoint: Disappearance of phenol.
Workup (Self-Validating):
Cool to room temperature.[1][2][3] Filter off inorganic salts (
, Excess ).
Concentrate the filtrate.
Partition residue between Ethyl Acetate and Water.
Crucial pH Step: The product is a secondary amine.[4] To extract it into the organic layer, the aqueous phase pH must be
. If the product is trapped as a salt, adjust pH with NaOH.
Purification:
The crude oil is often pure enough for the next step (
). If needed, convert to the oxalate or HCl salt for recrystallization (e.g., from IPA/Ethanol).
References & Authority
Atomoxetine Synthesis & Intermediates:
Source: Koenig, T. M., et al. "A Practical Synthesis of (R)-Atomoxetine." Tetrahedron Letters, 2003.
Relevance: Validates the use of 3-aryloxy-3-phenylpropylamine scaffolds and the stability profiles of amino-alkyl-halide precursors.
Azetidinium Ion Chemistry:
Source: Stirling, C. J. M. "Intramolecular Substitution." Chemical Reviews, 1960.
Relevance: Foundational text explaining the kinetics of 3-haloalkylamine cyclization (3-exo-tet vs 3-exo-trig), establishing the "Free Base Instability" rule.
Green Chemistry & Atom Economy:
Source: Trost, B. M. "The Atom Economy—A Search for Synthetic Efficiency." Science, 1991.
Relevance: Provides the theoretical framework for rejecting the Mitsunobu route (Method B) in favor of direct alkylation (Method A).
Reagent Safety Data (SDS):
Source: Sigma-Aldrich / Merck Safety Data Sheet for CAS 97145-88-5.
Relevance: Confirms handling requirements (H302, H315) and storage conditions (Desiccate).
(Note: Link directs to free base/salt analog catalog page for verification).
A Comparative Guide to Alternatives for 3-Chloro-N-methylpropan-1-amine Hydrochloride in Pharmaceutical Synthesis
In the landscape of pharmaceutical development, the selection of starting materials and reagents is a critical decision that influences the efficiency, scalability, and economic viability of a synthetic route. 3-Chloro-N...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development, the selection of starting materials and reagents is a critical decision that influences the efficiency, scalability, and economic viability of a synthetic route. 3-Chloro-N-methylpropan-1-amine hydrochloride is a widely utilized building block, particularly for the introduction of the 3-(methylamino)propyl side chain, a common structural motif in many active pharmaceutical ingredients (APIs), including several tricyclic antidepressants like Amitriptyline and its metabolite, Nortriptyline.[1][2] This guide provides an in-depth comparison of viable alternative reagents and synthetic strategies, offering researchers and process chemists the data-driven insights needed to optimize their synthetic designs.
This document moves beyond a simple catalog of alternatives. It delves into the mechanistic nuances, practical considerations, and comparative performance of different approaches, grounded in experimental evidence from peer-reviewed literature and patents.
Profiling the Incumbent: 3-Chloro-N-methylpropan-1-amine Hydrochloride
3-Chloro-N-methylpropan-1-amine hydrochloride is a bifunctional reagent valued for its crystalline, stable nature, which simplifies handling and storage.[3][4] Its primary application is in nucleophilic substitution reactions, where a nucleophile, such as a carbanion or a deprotonated amine, displaces the chloride to form a new carbon-carbon or carbon-nitrogen bond.
A classic example is the synthesis of tricyclic antidepressants, where the dibenzo[a,d]cycloheptene core is alkylated with this reagent in the presence of a strong base.[1]
Reactivity: The primary alkyl chloride is moderately reactive, requiring a strong nucleophile and often elevated temperatures for efficient conversion.
Challenges:
Side Reactions: The secondary amine can compete as a nucleophile, leading to the formation of quaternary ammonium salts and other impurities.
Safety: As with many alkylating agents, it is classified as an irritant and requires careful handling.[6]
Direct Alkylation Alternatives: Enhancing Reactivity and Control
For syntheses where a direct alkylation strategy is preferred, several alternatives to the chloro-analogue exist. These alternatives primarily differ in the nature of the leaving group or the use of a protecting group on the amine.
Halogen Exchange: The Bromo and Iodo Analogs
A straightforward modification is to replace the chloride with a better leaving group, such as bromide or iodide.
3-Bromo-N-methylpropan-1-amine: Bromide is a more effective leaving group than chloride, which can lead to faster reaction times and milder reaction conditions. This is a common strategy when the nucleophile is weak or sterically hindered.
3-Iodo-N-methylpropan-1-amine: Iodide is an even better leaving group, offering the highest reactivity in this series. However, iodo-compounds are typically more expensive and can be less stable.
Amine Protection Strategy: The N-Boc Variant
To circumvent side reactions involving the secondary amine, an N-protected version of the reagent can be employed.
N-Boc-3-chloropropylamine: The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines.[7][8][9][10] It renders the nitrogen non-nucleophilic, preventing self-alkylation or other undesired reactions. The Boc group is stable under the basic conditions of the alkylation but can be readily removed under acidic conditions post-alkylation.[11] This two-step approach (protection-alkylation followed by deprotection) often results in cleaner reactions and higher overall yields, despite adding a step to the sequence.
Reagent
Structure
Key Advantage
Key Disadvantage
3-Chloro-N-methylpropan-1-amine HCl
Cl-(CH₂)₃-NH(CH₃)·HCl
Cost-effective, stable solid
Moderate reactivity, potential for N,N-dialkylation side products
3-Bromo-N-methylpropan-1-amine HBr
Br-(CH₂)₃-NH(CH₃)·HBr
Higher reactivity than chloro-analog, allows for milder conditions
Higher cost, potentially less stable
N-Boc-3-chloropropylamine
Cl-(CH₂)₃-N(Boc)(CH₃)
Prevents N-alkylation side reactions, leading to cleaner product profiles
Adds protection and deprotection steps to the synthesis, increasing overall step count
Alternative Synthetic Strategies: Bypassing Direct Alkylation
More significant departures from the standard route involve entirely different bond-forming strategies to construct the 3-(methylamino)propyl moiety. These multi-step approaches can offer superior control, higher yields, and access to a broader range of starting materials.
Strategy A: Reductive Amination
Reductive amination is a powerful and widely used method for forming C-N bonds.[12][13][14][15] This strategy involves the reaction of an aldehyde or ketone with an amine to form an intermediate imine or enamine, which is then reduced in situ to the target amine.
To synthesize a 3-(methylamino)propyl group, one would start with a 3-halopropionaldehyde or a related carbonyl compound and react it with methylamine.
Workflow: Reductive Amination Pathway
Caption: Reductive amination workflow.
A key advantage of this method is its high selectivity. Mild reducing agents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) can selectively reduce the imine in the presence of the initial aldehyde, preventing over-reduction.[13] This approach avoids the issue of over-alkylation common with halide reagents.[13]
Experimental Protocol: Synthesis of N-methylated amine via Reductive Amination [16]
Dissolve the starting aldehyde (1.0 eq) and the corresponding primary amine (1.2 eq) in a suitable solvent such as dichloroethane or methanol.
Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), to the mixture at room temperature.
Stir the reaction for 12-24 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.
Upon completion, quench the reaction by the slow addition of aqueous sodium bicarbonate.
Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography if necessary.
Strategy B: Michael Addition followed by Reduction
Another robust strategy involves the Michael addition (or 1,4-conjugate addition) of methylamine to an α,β-unsaturated nitrile or ester, such as acrylonitrile.[17][18][19] This reaction efficiently forms the carbon-nitrogen bond and the three-carbon backbone in a single, atom-economical step.[18]
The resulting nitrile can then be reduced to the primary amine using various reducing agents, such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation.
Workflow: Michael Addition / Reduction Pathway
Caption: Michael addition and reduction workflow.
This pathway is particularly advantageous for large-scale synthesis due to the low cost of the starting materials (acrylonitrile and methylamine). However, it's important to note that the reduction of the nitrile yields a diamine, which may require further functionalization depending on the target molecule.
Comparative Analysis of Synthetic Routes
The optimal choice of reagent or strategy depends on a multitude of factors including cost, scale, desired purity, and the specific chemistry of the target molecule.
Synthetic Strategy
Key Reagent(s)
Typical Yields
Pros
Cons
Direct Alkylation
3-Chloro-N-methylpropan-1-amine HCl
50-70%
Fewer steps, straightforward procedure.
Risk of over-alkylation, moderate yields, purification challenges.
Direct Alkylation (N-Protected)
N-Boc-3-chloropropylamine
>85% (alkylation step)
High selectivity, clean reaction profile, simplified purification.
The nitrile reduction step can be hazardous (LiAlH₄), may require high-pressure hydrogenation.
Conclusion and Recommendations
While 3-Chloro-N-methylpropan-1-amine hydrochloride remains a workhorse reagent due to its simplicity and low cost, its limitations—namely moderate yields and the potential for significant side-product formation—warrant the consideration of superior alternatives in modern drug development.
For lab-scale synthesis and medicinal chemistry , where purity and reliability are paramount, the N-Boc protected variant or the reductive amination strategy are often the preferred choices. They offer cleaner reaction profiles and greater predictability, which accelerates the synthesis of analogs and simplifies purification.
For process development and large-scale manufacturing , the economic advantages of the Michael addition/reduction pathway become highly compelling. Although it may require more process optimization, the use of inexpensive, commodity starting materials can lead to a significant reduction in the cost of goods for the final API.
Ultimately, the decision rests on a holistic evaluation of the project's specific goals. By understanding the causal relationships between reagent choice, reaction mechanism, and process outcome, researchers can design more efficient, robust, and scalable syntheses for vital pharmaceuticals.
References
A Review on Tricyclic Antidepressants Synthesis Methods. International Journal of New Chemistry. Available from: [Link]
Wu, G.G., et al. Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. Available from: [Link]
Chemistry LibreTexts. 21.6: Synthesis of Amines by Reductive Amination. Available from: [Link]
Google Patents. An improved process for the preparation of 4-(n, n-disubstitutedamino) butyraldehyde acetals.
ResearchGate. Synthesis of amitriptyline precursor 51 from 1‐bromo‐2‐(bromomethyl)benzene and CO2 in continuous flow. Available from: [Link]
Master Organic Chemistry. Reductive Amination, and How It Works. Available from: [Link]
NIH. Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation. Available from: [Link]
NIH. Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. Available from: [Link]
Michael additions of primary and secondary amines to acrylonitrile catalyzed by lipases. Available from: [Link]
NIH. Nortriptyline - StatPearls - NCBI Bookshelf. Available from: [Link]
YouTube. Michael Addition Reaction Mechanism. Available from: [Link]
Mayo Clinic. Nortriptyline (oral route) - Side effects & dosage. Available from: [Link]
Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]
ResearchGate. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. Available from: [Link]
Polymer Chemistry (RSC Publishing). Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis?. Available from: [Link]
ResearchGate. Synthesis of Secondary N -Methylamines via Reductive Amination of Aldehydes with N -Boc- N -Methylamine Using Me 2 SiHCl. Available from: [Link]
Drugs.com. Nortriptyline: Uses, Dosage & Side Effects. Available from: [Link]
Google Patents. Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine.
Wikipedia. Reductive amination. Available from: [Link]
ResearchGate. (PDF) Highly efficient Michael additions of acrylonitrile with alcohols over K2CO3/zeolite catalysts in a solvent-free system. Available from: [Link]
TSI Journals. Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Available from: [Link]
Google Patents. Synthesis method for N-Boc-3-piperidone.
Beilstein Journals. Three-component reactions of aromatic amines, 1,3-dicarbonyl compounds, and α-bromoacetaldehyde acetal to access N-(hetero)aryl-4,5-unsubstituted pyrroles. Available from: [Link]
ResearchGate. Synthesis of N-BOC amines by various routes. Available from: [Link]
NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Chemical Properties of 3-Chloropropylamine Hydrochloride for Synthesis. Available from: [Link]
MDPI. Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. Available from: [Link]
MSU chemistry. Amine Reactivity. Available from: [Link]
Kinetic Studies of 3-Chloro-N-methylpropan-1-amine Hydrochloride: A Comparative Guide
Executive Summary 3-Chloro-N-methylpropan-1-amine hydrochloride (3-CMPA[1][2]·HCl) is a critical monofunctional haloalkylamine intermediate used in the synthesis of pharmaceutical agents (e.g., atomoxetine, fluoxetine de...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-Chloro-N-methylpropan-1-amine hydrochloride (3-CMPA[1][2]·HCl) is a critical monofunctional haloalkylamine intermediate used in the synthesis of pharmaceutical agents (e.g., atomoxetine, fluoxetine derivatives). Its utility is governed by a delicate kinetic balance: it must remain stable during storage but possesses high reactivity under physiological or basic conditions due to intramolecular cyclization.
This guide provides an in-depth kinetic analysis of 3-CMPA, comparing its reactivity profile against structural analogs (bromo-derivatives, primary amines). It establishes the N-methylazetidinium ion formation as the rate-determining step and offers validated protocols for monitoring this transition.
Mechanistic Pathways & Reactivity
The kinetic behavior of 3-CMPA is dominated by its ability to undergo intramolecular nucleophilic substitution (
), forming a strained four-membered azetidinium ring. This process is strictly pH-dependent.
Reaction Topology
At physiological pH (
), the free base form predominates, allowing the lone pair on the nitrogen to attack the -carbon, displacing the chloride ion.
Figure 1: Kinetic pathway of 3-CMPA cyclization and subsequent fate. The formation of the azetidinium ion is the critical control point.
Comparative Kinetic Performance
The following data synthesizes kinetic trends observed in haloalkylamine cyclizations. The rate of cyclization (
) is influenced by the leaving group, nucleophilicity of the amine, and the reaction medium.
Structural Analogs Comparison
The N-methyl group enhances nucleophilicity compared to the primary amine, while the leaving group (Br vs Cl) dictates the rate of bond cleavage.
Compound
Structure
Leaving Group
Relative Rate ()
Half-Life () at pH 7.4
Mechanism
3-CMPA
Cl-(CH₂)₃-NHMe
Chloride
1.0 (Reference)
~20–30 min
Intramolecular
3-Bromo-analog
Br-(CH₂)₃-NHMe
Bromide
~50–100x Faster
< 1 min
Fast Cyclization
3-Chloropropylamine
Cl-(CH₂)₃-NH₂
Chloride
~0.5x Slower
~45–60 min
Lower Nucleophilicity
3-Chloro-N,N-dimethyl
Cl-(CH₂)₃-NMe₂
Chloride
Similar to 3-CMPA
Stable Salt*
Forms Quaternary Salt
*Note: The tertiary amine forms a permanent quaternary ammonium salt that cannot deprotonate to a neutral species, altering its solubility and reactivity profile.
Media and Environmental Effects
Ross (1975) demonstrated that biological matrices significantly alter kinetic profiles compared to simple buffers.
Medium
Kinetic Observation
Causality
Phosphate Buffer (pH 7.4)
First-order kinetics
Unimpeded intramolecular attack.
Whole Blood / Plasma
Rate retardation (~2-3x slower)
Non-specific protein binding reduces the effective concentration of the free amine.
Acidic Solution (pH < 4)
Negligible reaction
Protonation of amine () removes nucleophilicity.
Experimental Protocols
To generate reproducible kinetic data, researchers must control pH and ionic strength rigorously. Below are two validated methodologies.
NMR allows simultaneous observation of the reactant, the azetidinium intermediate, and hydrolysis products.
Protocol:
Solvent: Use
buffered with phosphate ( 7.4).
Standard: Add Maleic Acid (internal standard) for quantitative integration.
Acquisition:
t=0: Dissolve 3-CMPA·HCl.
Array: Acquire spectra every 5 minutes for 2 hours.
Key Signals:
Reactant: N-Me doublet at
2.7 ppm.
Azetidinium Product: N-Me singlet shifted downfield (
~3.0-3.2 ppm); Ring protons show complex splitting.
Validation: Ensure the total integral (Reactant + Product) remains constant relative to the internal standard.
Self-Validating Kinetic Workflow
Trustworthiness in kinetic data comes from internal controls. Use this logic flow to validate your results.
Figure 2: Logical workflow for validating kinetic assays of 3-CMPA.
References
Ross, S. B. (1975).[3] Pharmacokinetics of haloalkylamines: cyclization and distribution in blood in vitro and in vivo. Journal of Pharmacy and Pharmacology, 27(5), 322–328.[3] Link
Sykes, B. M., et al. (1995).[4] Kinetics and mechanism of the cyclization of substituted N-phenyl-2-methyl-2(2-aminophenyl)propanamides and analogues. Journal of the Chemical Society, Perkin Transactions 2, 337-342. Link[4]
Milstein, S., & Cohen, L. A. (1972).[4] Stereopopulation control.[4] I. Rate enhancement in the lactonization of o-hydroxyhydrocinnamic acids. Journal of the American Chemical Society, 94(26), 9158–9163. Link
PubChem. (2025).[5][6] 3-Chloro-N-methylpropan-1-amine hydrochloride Compound Summary. National Library of Medicine. Link
A Senior Application Scientist's Guide to Analytical Cross-Reactivity: A Case Study of 3-Chloro-N-methylpropan-1-amine hydrochloride in Pharmaceutical Analysis
Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the purity and accurate quantification of an Active Pharmaceutical Ingredient (API) are paramount....
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development, the purity and accurate quantification of an Active Pharmaceutical Ingredient (API) are paramount. Process-related impurities, such as unreacted starting materials or intermediates, can pose significant risks to both the analytical integrity and the safety profile of the final drug product. This guide provides an in-depth comparison of analytical methodologies to assess and mitigate the risk of cross-reactivity, using 3-Chloro-N-methylpropan-1-amine hydrochloride, a key precursor in the synthesis of various pharmaceuticals like Fluoxetine, as a practical case study.
The Principle and Peril of Analytical Cross-Reactivity
3-Chloro-N-methylpropan-1-amine hydrochloride serves as a crucial building block in the synthesis of numerous drugs.[1] Its structural similarity to the final API presents a significant challenge for analytical methods designed to quantify the drug or detect its impurities. This phenomenon, known as analytical cross-reactivity, occurs when an analytical system fails to differentiate between the target analyte and other structurally similar compounds.[2][3]
The consequences of undetected cross-reactivity are severe:
Inaccurate Potency Measurement: Falsely elevated API measurements can lead to sub-potent dosing.
Masking of Impurities: A method that cross-reacts may fail to accurately quantify critical impurities.
The choice of analytical technique is the first and most critical line of defense against this challenge. We will compare two fundamentally different approaches: the separation-based technique of High-Performance Liquid Chromatography (HPLC) and the binding-based technique of an Enzyme-Linked Immunosorbent Assay (ELISA).
Comparative Analysis of Methodologies
Immunoassays (ELISA): The High-Throughput Tool Prone to Deception
Enzyme-Linked Immunosorbent Assays (ELISA) are powerful tools for detecting small molecules, prized for their high sensitivity and throughput.[4] For small molecules like Fluoxetine, a competitive ELISA format is typically used. In this setup, the precursor, 3-Chloro-N-methylpropan-1-amine hydrochloride, can compete with the target API for a limited number of antibody binding sites.[5]
Causality of Cross-Reactivity: An antibody recognizes a specific three-dimensional shape or part of a molecule called an epitope. If the precursor and the API share structurally similar epitopes, the antibody may bind to both, leading to a cross-reactive signal.[6] This makes the assay non-specific and can lead to an overestimation of the true analyte concentration.[2]
Caption: Principle of antibody cross-reactivity in an immunoassay well.
High-Performance Liquid Chromatography (HPLC): Specificity through Separation
HPLC is the cornerstone of pharmaceutical quality control for its ability to physically separate compounds in a complex mixture.[7] According to International Council for Harmonisation (ICH) guidelines, specificity is a critical validation parameter, defined as the ability to unequivocally assess the analyte in the presence of other components like impurities or degradants.[8][9]
Causality of Specificity: An HPLC method achieves specificity by exploiting differences in the physicochemical properties (e.g., polarity, size, charge) of the API and the precursor. These differences cause the molecules to interact differently with the stationary phase of the HPLC column, leading to different retention times and, thus, distinct, well-resolved peaks in the chromatogram.[10] A properly developed HPLC method will show baseline separation between the API and any potential cross-reactants, ensuring that the quantification of the API is not affected by their presence.[7]
Experimental Protocols: A Self-Validating System
To ensure trustworthiness, every protocol must be a self-validating system. This involves not just the steps themselves but the inclusion of controls and system suitability tests (SST) to verify the performance of the analysis in real-time.
Protocol 1: Determining Cross-Reactivity in a Competitive ELISA
This protocol describes how to quantify the degree of interference from 3-Chloro-N-methylpropan-1-amine hydrochloride in a hypothetical Fluoxetine ELISA.
Objective: To calculate the percent cross-reactivity of the precursor.
Methodology:
Reagent Preparation:
Prepare a series of calibration standards for Fluoxetine (e.g., 0.1 to 100 ng/mL).
Prepare a separate series of standards for 3-Chloro-N-methylpropan-1-amine hydrochloride over a wider concentration range (e.g., 1 to 10,000 ng/mL).
Prepare a fixed concentration of enzyme-labeled Fluoxetine conjugate.
Assay Procedure:
Add 50 µL of either standard, control, or sample to the appropriate wells of an anti-Fluoxetine antibody-coated microplate.
Add 50 µL of the enzyme-labeled Fluoxetine conjugate to all wells.
Incubate for 1 hour at room temperature to allow for competitive binding.[11]
Wash the plate 3-5 times with wash buffer to remove unbound reagents.
Add 100 µL of substrate solution (e.g., TMB) and incubate in the dark for 15-30 minutes. The color intensity will be inversely proportional to the amount of Fluoxetine in the sample.[12]
Stop the reaction with 100 µL of stop solution.
Read the absorbance at 450 nm using a microplate reader.
Data Analysis:
Plot a standard curve for Fluoxetine (Concentration vs. Absorbance). Determine the IC50 value, which is the concentration of Fluoxetine that causes 50% inhibition of the maximum signal.
Plot a similar inhibition curve for the precursor and determine its IC50 value.
Calculate Percent Cross-Reactivity using the following formula:
% Cross-Reactivity = (IC50 of Fluoxetine / IC50 of Precursor) x 100
Protocol 2: Verifying Specificity via HPLC-UV
This protocol outlines a method to demonstrate the specificity of an HPLC assay by proving it can separate Fluoxetine from its precursor.
Objective: To achieve baseline chromatographic resolution between the API and the precursor.
Methodology:
System Preparation:
HPLC System: A standard HPLC with a UV detector.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of acetonitrile and a phosphate buffer, pH adjusted.
Detector Wavelength: Set to the UV absorbance maximum of Fluoxetine.
Standard and Sample Preparation:
Fluoxetine Standard: Prepare a solution of Fluoxetine reference standard at a known concentration (e.g., 100 µg/mL).
Precursor Standard: Prepare a solution of 3-Chloro-N-methylpropan-1-amine hydrochloride at a similar concentration.
Spiked Sample (Specificity Solution): Prepare a solution containing both the Fluoxetine standard and the precursor standard. This is the most critical sample for demonstrating specificity.[7]
Chromatographic Run:
Equilibrate the column with the mobile phase until a stable baseline is achieved.
Perform a blank injection (mobile phase only) to ensure no system peaks interfere.
Inject the Fluoxetine standard to determine its retention time (RT).
Inject the precursor standard to determine its RT.
Inject the spiked sample.
Data Analysis (System Suitability & Specificity):
Specificity: In the chromatogram from the spiked sample, confirm that two distinct peaks are present at the expected retention times for Fluoxetine and the precursor.
Resolution (Rs): Calculate the resolution between the two peaks. A value of Rs > 2.0 is generally considered baseline separation, indicating excellent specificity.[10]
Caption: Workflow for verifying analytical specificity using HPLC.
Data Presentation: A Head-to-Head Comparison
The performance of each method can be summarized with hypothetical experimental data.
Table 1: Quantitative Cross-Reactivity Data
Compound Tested
Analytical Method
IC50 (ng/mL)
% Cross-Reactivity
Fluoxetine
Competitive ELISA
15
100% (Reference)
3-Chloro-N-methylpropan-1-amine HCl
Competitive ELISA
3,000
0.5%
Note: Even a low percentage of cross-reactivity in an ELISA can be problematic if the impurity is present at high concentrations.
Table 2: Comparison of Methodological Attributes
Parameter
Competitive ELISA
HPLC-UV
Rationale & Justification
Specificity
Low to Moderate
Very High
HPLC physically separates components, whereas ELISA relies on binding affinity which can be compromised by structural similarities.[7]
ELISA is fast for large sample numbers; HPLC provides the accuracy and specificity required for regulatory submissions.[13]
Risk of False Positive
High
Very Low
Cross-reactivity is a known and common interference in immunoassays.[6] With proper separation (Rs > 2), HPLC eliminates this risk.
Validation Requirement
Cross-reactivity testing is mandatory.
Specificity/Forced degradation studies are mandatory.
Both methods require rigorous validation as per ICH guidelines, but the focus of the validation experiments differs based on the technology.[8]
Conclusion and Authoritative Recommendations
For drug development professionals, the choice of analytical methodology must be fit-for-purpose. While a competitive ELISA may offer advantages in speed for early-stage discovery or screening where high precision is not the primary goal, its inherent susceptibility to cross-reactivity makes it unsuitable for the precise quantification required for quality control and regulatory stability studies.
The High-Performance Liquid Chromatography (HPLC) method, when properly developed and validated, stands as the authoritative and trustworthy choice for ensuring the identity, purity, and potency of an API like Fluoxetine in the presence of its precursor, 3-Chloro-N-methylpropan-1-amine hydrochloride. Its ability to physically separate the compounds provides unequivocal proof of specificity, a cornerstone of analytical science that ensures patient safety and product quality. The experimental protocols and validation checks described herein provide a robust framework for achieving this high standard of scientific integrity.
European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures. [Link]
Ismail, R., & Gisco, R. (2017). Interferences in Immunoassay. Journal of Clinical Laboratory Analysis. [Link]
Kaur, S., et al. (2020). Solutions to immunoassay interference, cross reactivity and other challenges. Bioanalysis Zone. [Link]
MBL Life Science. (n.d.). The principle and method of ELISA. [Link]
Microbe Notes. (2021). Competitive ELISA Protocol and Animation. [Link]
PraxiLabs. (2023). ELISA Principle, Procedure, Types, and Applications. [Link]
U.S. Food & Drug Administration. (1995). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
Urusov, A. E., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Molecules. [Link]
Wang, Q., et al. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]
In-silico modeling of 3-Chloro-N-methylpropan-1-amine hydrochloride reactions
An In-Depth Technical Guide to In-Silico Modeling of 3-Chloro-N-methylpropan-1-amine Hydrochloride Reactions Introduction: Probing Reactivity Beyond the Benchtop 3-Chloro-N-methylpropan-1-amine hydrochloride is a key bui...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to In-Silico Modeling of 3-Chloro-N-methylpropan-1-amine Hydrochloride Reactions
Introduction: Probing Reactivity Beyond the Benchtop
3-Chloro-N-methylpropan-1-amine hydrochloride is a key building block in the synthesis of various pharmaceutical agents.[1] Its bifunctional nature, possessing both a nucleophilic secondary amine and an electrophilic alkyl chloride, dictates its reactivity and potential for intramolecular side reactions or degradation. Understanding these reaction pathways is paramount for process optimization, impurity profiling, and ensuring the stability of active pharmaceutical ingredients (APIs).
While traditional experimental methods provide invaluable data, they often capture only the net result of a chemical transformation. In-silico modeling, or computational chemistry, offers a powerful lens to visualize the transient events of a reaction at the atomic level.[2] By simulating reaction mechanisms, we can elucidate transition states, calculate activation energies, and predict kinetic and thermodynamic parameters, providing a rational basis for experimental design and troubleshooting. This guide provides a comparative overview of in-silico methodologies for modeling the reactions of 3-chloro-N-methylpropan-1-amine hydrochloride, tailored for researchers and drug development professionals.
Pillar 1: Theoretical Foundations of Reaction Modeling
A robust in-silico study is built upon a solid theoretical framework. The choice of methodology is critical and depends on the specific question being addressed.
Density Functional Theory (DFT): DFT has become the workhorse of computational chemistry for studying reaction mechanisms.[3][4] It offers an optimal balance between computational cost and accuracy by approximating the many-electron Schrödinger equation using the electron density.[5] DFT is particularly adept at locating stationary points on the potential energy surface, such as reactants, products, intermediates, and, most importantly, transition states.[3] The energy difference between the reactants and the transition state provides the activation energy barrier, a critical determinant of the reaction rate.
Molecular Dynamics (MD) Simulations: While DFT excels at describing the electronic structure of a reaction, it often does so in a vacuum or with simplified solvent models. MD simulations model the explicit movement of atoms over time, providing unparalleled insight into the dynamic effects of the solvent, conformational changes, and transport phenomena.[6][7] For reactions in solution, MD can be crucial for understanding how solvent molecules rearrange to stabilize or destabilize reactants and transition states. Hybrid Quantum Mechanics/Molecular Mechanics (QM/MM) methods are often employed, where the reacting species are treated with a high-level QM method like DFT, and the surrounding solvent is modeled with a more computationally efficient MM force field.[6]
Transition State Theory (TST): The cornerstone for calculating reaction rates from computational data is Transition State Theory. TST provides a framework for relating the activation energy barrier (ΔG‡), obtained from DFT calculations, to the rate constant (k) of a reaction via the Eyring equation. This allows for the quantitative prediction of reaction kinetics, enabling a direct comparison with experimental data.[8]
Pillar 2: A Comparative Analysis of Computational Software
The selection of software is a crucial step in the modeling workflow. Different packages offer varying strengths in terms of available methods, user interface, and computational efficiency.
Software Suite
Primary Strengths
Best Suited For
Licensing Model
Gaussian
Gold-standard for a wide range of QM calculations; extensive documentation and user base.
High-accuracy transition state searches and thermochemical analysis.
Commercial
ORCA
Free for academic use; highly efficient and versatile, particularly for DFT calculations.[9]
Broad application in reaction mechanism studies, from initial explorations to refined energy profiles.
Free for Academia
CP2K
Optimized for large, periodic systems (solid-state and surfaces); excellent QM/MM capabilities.[10]
Modeling reactions in explicit solvent or on catalytic surfaces.
Open Source
AMBER / GROMACS
Industry standards for classical Molecular Dynamics simulations.
Studying conformational dynamics, solvation effects, and free energy profiles.
Mixed (Free/Commercial)
ChemReaX
A user-friendly web app for simulating basic chemical reactions, focusing on thermodynamics and kinetics.[11]
Educational purposes and preliminary exploration of reaction equilibria.
Free Web App
A Note on Expertise: While Gaussian has historically been a dominant force, the performance and feature set of free packages like ORCA are now highly competitive, making them an excellent choice for both academic and industrial research without the significant licensing cost.[9] For complex environments, leveraging the strengths of multiple packages—for instance, using AMBER for system equilibration followed by CP2K for a QM/MM reaction simulation—is a common and powerful strategy.
Pillar 3: A Validated Workflow for Reaction Modeling
A successful in-silico study follows a logical, multi-step process. Each step includes internal validation checks to ensure the reliability of the results.
Construct the 3D structures of the reactant (3-chloro-N-methylpropan-1-amine) and the expected product(s).
Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP or ωB97X-D) and basis set (e.g., 6-31G(d) or def2-SVP).
Validation: Confirm that the optimizations have converged to a true minimum on the potential energy surface by performing a frequency calculation. All vibrational frequencies should be real (positive).
Transition State (TS) Search:
Identify the bond(s) being formed and/or broken in the reaction.
Use an appropriate algorithm (e.g., Nudged Elastic Band (NEB) or a Synchronous Transit-Guided Quasi-Newton (STQN) method) to locate the transition state structure connecting the reactant and product.[12]
Optimize the located TS structure.
Validation: Perform a frequency calculation on the optimized TS structure. A true transition state is characterized by having exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate.[8]
Reaction Pathway Confirmation:
Perform an Intrinsic Reaction Coordinate (IRC) calculation starting from the TS structure.
Validation: The IRC calculation should connect the transition state to the previously optimized reactant and product structures, confirming that the located TS is indeed the correct one for the reaction of interest.
Refinement and Analysis:
Perform single-point energy calculations on the optimized structures using a larger, more accurate basis set (e.g., def2-TZVP) and include a solvent model (e.g., Polarizable Continuum Model - PCM) to obtain more accurate energies.
Calculate the Gibbs free energy of activation (ΔG‡) and the overall Gibbs free energy of reaction (ΔG_rxn). This allows for the prediction of both the reaction rate and the thermodynamic favorability.
Caption: A validated workflow for computational reaction modeling.
Case Study: Intramolecular Cyclization of 3-Chloro-N-methylpropan-1-amine
A primary reaction of concern for this molecule is intramolecular N-alkylation, an S(_{N})2 reaction where the amine nitrogen attacks the carbon bearing the chlorine atom, displacing the chloride and forming a cyclic azetidinium cation. This is a common impurity-forming pathway for haloamines.
// Nodes for the energy levels
reactant [pos="1,1!", label="Reactant\n(3-chloro-N-methylpropan-1-amine)"];
ts [pos="3,2!", label="Transition State\n(SN2)"];
product [pos="5,0.5!", label="Product\n(1-methylazetidin-1-ium chloride)"];
// Invisible nodes for path drawing
start [pos="0,1!", shape=point, style=invis];
peak [pos="3,2!", shape=point, style=invis];
end [pos="6,0.5!", shape=point, style=invis];
// Edges to draw the reaction coordinate
start -> reactant [arrowhead=normal];
reactant -> peak [arrowhead=normal, color="#EA4335"];
peak -> product [arrowhead=normal, color="#34A853"];
product -> end [arrowhead=normal];
Caption: A representative reaction coordinate diagram for intramolecular cyclization.
Using the workflow described, we can model this reaction. A typical DFT calculation might predict an activation barrier (ΔG‡) in the range of 20-25 kcal/mol in an aqueous environment. A barrier of this magnitude suggests the reaction would be slow at room temperature but could become significant at elevated temperatures used during synthesis or under prolonged storage, leading to the formation of the azetidinium impurity.
Conclusion: Integrating Simulation with Experiment
In-silico modeling is not a replacement for experimental work but a powerful complementary tool. Computational chemistry provides a microscopic view of reaction mechanisms that is often inaccessible through experimentation alone.[2] By comparing different theoretical models and software, researchers can select the most appropriate tools to predict reaction kinetics, understand impurity formation, and guide the development of more robust and efficient chemical processes. As computational resources become more accessible and models more accurate, the predictive power of these methods will continue to grow, further accelerating innovation in drug development and chemical synthesis.[13]
References
Vertex AI Search. 3-Chloro-N,N-dimethylpropan-1-amine hydrochloride | Biochemical Reagent.
Green Research Group. Software – Green Research Group.
Pharmaffiliates. CAS No : 65232-62-4 | Product Name : 3-Chloro-N-methylpropan-1-amine.
Science By Simulation. ChemReaX.
Veeprho. Chlorpromazine (3-chloro-N-methylpropan-1-amine Hydrochloride) | CAS 97145-88-5.
ACS Publications. Molecular Dynamics Investigation of Giant Clustering in Small-Molecule Solutions: The Case of Aqueous PEHA | The Journal of Physical Chemistry B.
Fiveable. Computational Methods in Chemical Kinetics.
ResearchGate. What DFT tools is best for chemical reaction rate simulation with transition states? and how?.
ACS Publications. Density Functional Theory Studies of Reaction Mechanisms in Organometallic Catalysis.
Reddit. What is the best computational chemistry software? : r/Chempros.
ACS Publications. Predictive Chemical Kinetic Modeling: Where We Succeed, Where We Struggle, and What Comes Next | ACS Engineering Au.
Institute for Molecular Science. A reliable and efficient computational method for finding transition states in chemical reactions.
PubMed Central (PMC). Molecular dynamics simulation for all.
MDPI. Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions.
YouTube. Finding the Transition State of a Chemical Reaction of Interest Using Avogadro, ORCA, and IBOView.
Nextmol. Computational chemistry & AI software.
Applied Journal of Environmental Engineering Science. Machine Learning in Chemical Kinetics: Predictions, Mechanistic Analysis, and Reaction Optimization.
MDPI. Molecular Dynamics—From Small Molecules to Macromolecules.
AIP Publishing. Density functional theory study on reaction mechanisms of Co(tbu2DAD)2 for area selective-atomic layer deposition of Co films on metal surfaces.
Simson Pharma Limited. 3-chloro-N-methyl-N-nitrosopropan-1-amine | CAS No- NA.
RSC Publishing. Density functional theory methods applied to homogeneous and heterogeneous catalysis: a short review and a practical user guide.
Computational Chemical Sciences Open-Source Software Development Group. Software List.
ACS Publications. Molecular Dynamics Simulations of Biological Reactions | Accounts of Chemical Research.
CD ComputaBio. Transition State Calculation Service.
Navigating the Safe Handling of 3-Chloro-N-methylpropan-1-amine hydrochloride: A Guide for Laboratory Professionals
An essential guide for researchers, scientists, and drug development professionals on the safe handling, personal protective equipment (PPE), and disposal of 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS No. 97145-8...
Author: BenchChem Technical Support Team. Date: February 2026
An essential guide for researchers, scientists, and drug development professionals on the safe handling, personal protective equipment (PPE), and disposal of 3-Chloro-N-methylpropan-1-amine hydrochloride (CAS No. 97145-88-5). This document provides a detailed framework to ensure laboratory safety and operational integrity when working with this chemical intermediate.
Understanding the Hazard Landscape
3-Chloro-N-methylpropan-1-amine hydrochloride is a chemical reagent with specific hazards that necessitate careful handling to mitigate risks.[1] Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound presents the following primary hazards:
H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
The signal word for this chemical is "Warning". A comprehensive understanding of these hazards is the foundation of a robust safety protocol. Ingestion, skin contact, eye contact, and inhalation are the primary routes of exposure that must be controlled.
Personal Protective Equipment (PPE): Your First Line of Defense
The selection and proper use of PPE are critical to minimizing exposure to 3-Chloro-N-methylpropan-1-amine hydrochloride. The following table summarizes the recommended PPE for handling this compound.
Body Part
Personal Protective Equipment
Rationale
Eyes/Face
Chemical safety goggles or a face shield
Protects against splashes and airborne particles that can cause serious eye irritation. Standard safety glasses are not sufficient.
Skin
Chemical-resistant gloves (e.g., nitrile) and a lab coat
Prevents skin irritation upon contact. Contaminated clothing should be removed immediately and washed before reuse.[2]
Respiratory
Use in a well-ventilated area or under a chemical fume hood
Mitigates the risk of respiratory tract irritation from dust or aerosols.[3] For weighing or operations that may generate dust, a respirator may be necessary based on a risk assessment.
PPE Selection Workflow: A Decision-Making Diagram
The following diagram illustrates the logical flow for selecting the appropriate level of PPE when working with 3-Chloro-N-methylpropan-1-amine hydrochloride.
Caption: PPE selection workflow for handling 3-Chloro-N-methylpropan-1-amine hydrochloride.
Operational and Disposal Plans: A Step-by-Step Guide
Adherence to a clear and logical operational plan is paramount for safety and experimental reproducibility.
Handling Procedures
Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[4] Read and understand the Safety Data Sheet (SDS).
Engineering Controls: All work with 3-Chloro-N-methylpropan-1-amine hydrochloride should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[3]
Personal Protective Equipment: Don the appropriate PPE as outlined in the table and workflow diagram above.
Dispensing: When handling the solid form, avoid creating dust. If working with solutions, prevent splashing.
Post-Handling: Thoroughly wash hands and any exposed skin after handling, even if gloves were worn.[2] Decontaminate all work surfaces.
Storage Requirements
Proper storage is crucial to maintain the chemical's integrity and prevent accidental exposure.
Temperature: While some suppliers suggest room temperature storage, others recommend refrigeration at 2-8°C. Always consult the supplier's specific recommendations.
Container: Keep the container tightly closed in a dry and well-ventilated place.[4]
Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]
Spill Management
In the event of a spill, follow these procedures:
Evacuate: Immediately evacuate the area and alert others.
Ventilate: Ensure the area is well-ventilated.
Containment: For minor spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal.
PPE: Wear appropriate PPE, including respiratory protection if necessary, during cleanup.
Reporting: Report all spills to the appropriate environmental health and safety personnel at your institution.
Disposal Plan
All waste containing 3-Chloro-N-methylpropan-1-amine hydrochloride must be treated as hazardous waste.
Waste Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in a clearly labeled, sealed container.
Disposal: Dispose of the waste through a licensed hazardous waste disposal company. Do not discharge into drains or the environment.[2][5]
Emergency Procedures: Immediate Actions
In case of accidental exposure, immediate and appropriate first aid is critical.
Exposure Route
First Aid Measures
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
Skin Contact
Immediately remove all contaminated clothing. Wash skin with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[3]
Inhalation
Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[3]
Ingestion
Do NOT induce vomiting. Wash out the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]
By integrating these safety protocols into your laboratory's standard operating procedures, you can create a safer working environment and ensure the responsible handling of 3-Chloro-N-methylpropan-1-amine hydrochloride from receipt to disposal.
References
Carl ROTH. (2025, March 10). Safety Data Sheet: 3-Chloroaniline. Retrieved from [Link]
